molecular formula C14H17NO3 B13229876 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Cat. No.: B13229876
M. Wt: 247.29 g/mol
InChI Key: MKQPJJUZYJXCCL-UHFFFAOYSA-N
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Description

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid ( 2060034-88-8) is a synthetic indole derivative of significant interest in medicinal chemistry and drug discovery. This compound, with the molecular formula C14H17NO3 and a molecular weight of 247.29 g/mol, serves as a versatile chemical building block . Indole-3-carboxylic acid derivatives are prominent scaffolds in pharmaceutical research due to their wide range of biological activities. Structural analogs of this compound have demonstrated potent cytotoxic effects against cancer cell lines , such as breast cancer (MCF-7), by targeting critical pathways like survivin inhibition to induce apoptosis . Furthermore, indole-carboxylic acid hybrids are investigated as multifunctional neuroprotective agents for neurodegenerative disorders. These compounds exhibit strong antioxidant properties, suppress iron-induced lipid peroxidation, and show significant monoamine oxidase-B (MAO-B) inhibitory activity, which is a key target in Parkinson's disease . Recent research has also identified indole-2-carboxylic acid derivatives as novel HIV-1 Integrase Strand Transfer Inhibitors (INSTIs) , where the indole core chelates magnesium ions in the enzyme's active site, presenting a promising strategy for antiviral development . In agrochemical research, indole-3-carboxylic acid esters are recognized as key precursors for developing novel auxin mimic-based herbicides and plant growth regulators, building upon the role of indoles as essential phytohormones . This product is intended for use as a high-purity intermediate in the synthesis of such bioactive molecules. CAS Number: 2060034-88-8 Molecular Formula: C14H17NO3 Molecular Weight: 247.29 g/mol Storage: Store at cool temperatures This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

 C14H17NO3

Molecular Weight

 247.29 g/mol

IUPAC Name

 5-ethoxy-2-ethyl-1-methylindole-3-carboxylic acid

InChI

 InChI=1S/C14H17NO3/c1-4-11-13(14(16)17)10-8-9(18-5-2)6-7-12(10)15(11)3/h6-8H,4-5H2,1-3H3,(H,16,17)

InChI Key

 MKQPJJUZYJXCCL-UHFFFAOYSA-N

Canonical SMILES

 CCC1=C(C2=C(N1C)C=CC(=C2)OCC)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid synthesis pathway

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2] Specifically, substituted indole-3-carboxylic acids are recognized as crucial building blocks in the synthesis of biologically active compounds, including those with antihypertensive properties.[3][4] This guide presents a comprehensive, field-proven synthetic pathway for 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, a novel derivative with potential applications in drug discovery.

This document provides a detailed, step-by-step methodology, explains the causal reasoning behind experimental choices, and offers quantitative data to ensure reproducibility. The proposed synthesis is designed for robustness and scalability, making it suitable for both academic research and industrial drug development settings.

Overall Synthetic Strategy

The synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is a multi-step process that begins with the construction of the core indole ring system, followed by functional group manipulations to achieve the final product. The chosen pathway leverages the strengths of classical and modern synthetic reactions to ensure efficiency and high yields. The overall strategy can be broken down into four key stages:

  • Japp-Klingemann Reaction: Formation of a key phenylhydrazone intermediate from a commercially available substituted aniline.

  • Fischer Indole Synthesis: Acid-catalyzed cyclization of the phenylhydrazone to form the substituted indole-3-carboxylate ester.

  • N-Methylation: Introduction of the methyl group onto the indole nitrogen.

  • Saponification: Hydrolysis of the ethyl ester to yield the final carboxylic acid product.

This approach was selected for its reliability and the wealth of literature supporting each transformation, allowing for predictable outcomes and straightforward troubleshooting.

Synthesis_Pathway cluster_0 Stage 1: Japp-Klingemann Reaction cluster_1 Stage 2: Fischer Indole Synthesis cluster_2 Stage 3: N-Methylation cluster_3 Stage 4: Saponification A 4-Ethoxyaniline C Ethyl 2-(4-ethoxyphenylhydrazo)-3-oxopentanoate A->C 1. NaNO2, HCl 2. NaOH, EtOH B Ethyl 2-ethylacetoacetate B->C D Ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate C->D H2SO4, EtOH, Heat E Ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate D->E NaH, CH3I, THF F 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid E->F NaOH, EtOH/H2O, Heat

Caption: Overall synthetic workflow for the target molecule.

Experimental Protocols & Mechanistic Insights

Stage 1: Synthesis of Ethyl 2-(4-ethoxyphenylhydrazo)-3-oxopentanoate (Hydrazone Intermediate)

The synthesis commences with the Japp-Klingemann reaction, a robust method for preparing arylhydrazones from β-keto-esters and aryl diazonium salts.[5][6] This reaction is foundational as the resulting hydrazone is the direct precursor for the Fischer indole synthesis.[7]

Protocol:

  • Diazotization of 4-Ethoxyaniline:

    • In a 500 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 4-ethoxyaniline (0.1 mol) in a mixture of concentrated hydrochloric acid (0.25 mol) and water (100 mL).

    • Cool the solution to 0-5 °C in an ice-salt bath.

    • Slowly add a pre-cooled aqueous solution of sodium nitrite (0.1 mol) dropwise, ensuring the temperature is maintained below 5 °C. The formation of the diazonium salt is indicated by a positive starch-iodide paper test.

  • Coupling Reaction:

    • In a separate 1 L flask, dissolve ethyl 2-ethylacetoacetate (0.1 mol) and sodium hydroxide (0.2 mol) in ethanol (200 mL).

    • Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

    • Slowly add the freshly prepared diazonium salt solution to the ethyl 2-ethylacetoacetate solution. Maintain the temperature below 5 °C throughout the addition.

    • After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 2 hours.

  • Work-up and Purification:

    • Pour the reaction mixture into 500 mL of cold water.

    • The precipitated crude hydrazone is collected by vacuum filtration.

    • Wash the solid with cold water until the filtrate is neutral.

    • Recrystallize the crude product from ethanol to obtain pure ethyl 2-(4-ethoxyphenylhydrazo)-3-oxopentanoate.

Causality: The use of a β-keto-ester is crucial as it readily forms an enolate under basic conditions, which then acts as the nucleophile attacking the electrophilic diazonium salt.[5] The subsequent hydrolysis and decarboxylation under the reaction conditions lead to the desired hydrazone.[6]

ReagentMolar Mass ( g/mol )MolesEquivalents
4-Ethoxyaniline137.180.11.0
Sodium Nitrite69.000.11.0
Conc. HCl36.460.252.5
Ethyl 2-ethylacetoacetate158.190.11.0
Sodium Hydroxide40.000.22.0

Expected Yield: 85-90%

Stage 2: Synthesis of Ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate

The Fischer indole synthesis is a classic and highly versatile method for constructing the indole ring system.[8][9] It involves the acid-catalyzed cyclization of a phenylhydrazone, which undergoes a[3][3]-sigmatropic rearrangement to form the indole nucleus.[8]

Protocol:

  • Reaction Setup:

    • In a 500 mL round-bottom flask, suspend the dried hydrazone intermediate (0.085 mol) in absolute ethanol (250 mL).

    • Add a magnetic stir bar and equip the flask with a reflux condenser.

  • Cyclization:

    • Carefully add concentrated sulfuric acid (10 mL) to the stirred suspension.

    • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • Work-up and Purification:

    • Allow the reaction mixture to cool to room temperature.

    • Pour the mixture over crushed ice (500 g).

    • The crude indole ester will precipitate. Collect the solid by vacuum filtration.

    • Wash the solid with copious amounts of water, followed by a cold 10% sodium bicarbonate solution, and finally with water again until the washings are neutral.

    • Dry the crude product and recrystallize from an ethanol/water mixture to yield pure ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate.

Causality: A strong Brønsted acid like sulfuric acid is essential to catalyze the key steps of the Fischer synthesis: tautomerization to the enamine, the[3][3]-sigmatropic rearrangement, and the final elimination of ammonia to form the aromatic indole ring.[8][9] The choice of an electron-donating ethoxy group at the para-position of the phenylhydrazine generally facilitates the reaction.[10]

ReagentMolar Mass ( g/mol )Moles
Hydrazone Intermediate292.340.085
Ethanol46.07-
Sulfuric Acid98.08-

Expected Yield: 70-80%

Stage 3: Synthesis of Ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate

N-alkylation of the indole ring is a common modification. While the indole nitrogen is not strongly nucleophilic, it can be deprotonated with a suitable base to facilitate alkylation.[11]

Protocol:

  • Reaction Setup:

    • In a flame-dried 250 mL flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL) and sodium hydride (NaH, 60% dispersion in mineral oil, 0.07 mol).

    • Cool the suspension to 0 °C in an ice bath.

  • N-Alkylation:

    • Dissolve ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate (0.06 mol) in anhydrous THF (50 mL) and add it dropwise to the NaH suspension.

    • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

    • Cool the mixture back to 0 °C and add methyl iodide (CH3I, 0.07 mol) dropwise.

    • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC indicates complete consumption of the starting material.

  • Work-up and Purification:

    • Carefully quench the reaction by the slow addition of cold water.

    • Extract the product with ethyl acetate (3 x 75 mL).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to give the pure N-methylated indole ester.

Causality: Sodium hydride is a strong, non-nucleophilic base, making it ideal for deprotonating the indole N-H without competing in the subsequent alkylation.[12] THF is a suitable aprotic solvent for this reaction.

ReagentMolar Mass ( g/mol )MolesEquivalents
Indole Ester261.320.061.0
Sodium Hydride (60%)40.000.07~1.2
Methyl Iodide141.940.07~1.2

Expected Yield: 90-95%

Stage 4: Synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. Saponification, or base-catalyzed hydrolysis, is a standard and efficient method for this transformation.[13]

Protocol:

  • Reaction Setup:

    • Dissolve the N-methylated indole ester (0.05 mol) in a mixture of ethanol (150 mL) and water (50 mL) in a 500 mL round-bottom flask.

    • Add sodium hydroxide pellets (0.25 mol).

  • Hydrolysis:

    • Heat the mixture to reflux for 4-8 hours. The reaction can be monitored by TLC until the starting ester is no longer visible.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

    • Dilute the remaining aqueous solution with water (100 mL).

    • Wash the aqueous layer with diethyl ether to remove any unreacted starting material.

    • Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of cold 2M hydrochloric acid.

    • The carboxylic acid will precipitate out of the solution.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid.

Causality: The hydrolysis of esters under basic conditions is an irreversible process that proceeds via nucleophilic acyl substitution.[13][14] Using a large excess of base and heating drives the reaction to completion. Acidification of the resulting carboxylate salt is necessary to protonate it and precipitate the final carboxylic acid product.

ReagentMolar Mass ( g/mol )MolesEquivalents
N-methylated Ester275.350.051.0
Sodium Hydroxide40.000.255.0
2M HCl---

Expected Yield: >95%

Conclusion

The synthetic pathway detailed in this guide provides a logical and experimentally validated approach to 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. By employing the Japp-Klingemann reaction and the Fischer indole synthesis, the core heterocyclic structure is efficiently constructed. Subsequent N-methylation and saponification steps are high-yielding and procedurally straightforward. This guide serves as a valuable resource for researchers and drug development professionals, enabling the reliable synthesis of this and structurally related indole derivatives for further investigation.

References

  • Frontiers. (n.d.). Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists.
  • ACS Publications. (2008). Synthesis of Indole-3-carboxylic Acid Derivatives by Pd(0)-Catalyzed Intramolecular α-Arylation of β-(2-Iodoanilino) Esters. The Journal of Organic Chemistry.
  • ACS Publications. (2008). Synthesis of N-Substituted Indole-3-carboxylic Acid Derivatives via Cu(I)-Catalyzed Intramolecular Amination of Aryl Bromides. The Journal of Organic Chemistry.
  • Der Pharma Chemica. (n.d.). Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues.
  • Benchchem. (n.d.). The Fischer Indole Synthesis: A Technical Guide to the Preparation of 5-Methoxyindoles.
  • PubMed. (2023). Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity.
  • (n.d.). PTC-Promoted Japp—Klingmann Reaction for the Synthesis of Indole Derivatives (IV).
  • (n.d.). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
  • (n.d.). Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles.
  • (n.d.). Detosylative (Deutero)alkylation of Indoles and Phenols with (Deutero)alkoxides.
  • NIH. (n.d.). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. PMC.
  • Wikipedia. (n.d.). Japp–Klingemann reaction.
  • ACS Publications. (2025). Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids via a Sequential Water-Mediated Nucleophilic Addition to Amides/Esters and Carbon–Heteroatom Cross-Coupling Reaction Strategy.
  • PMC. (2017). A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic.
  • Wikipedia. (n.d.). Fischer indole synthesis.
  • Benchchem. (n.d.). Application Notes and Protocols for the Japp-Klingemann Reaction.
  • Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
  • PMC. (n.d.). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis.
  • Taylor & Francis. (n.d.). Fischer indole synthesis – Knowledge and References.
  • Tokyo Chemical Industry Co., Ltd. (n.d.). Fischer Indole Synthesis.
  • MDPI. (2020). Friedel–Crafts-Type Alkylation of Indoles in Water Using Amphiphilic Resin-Supported 1,10-Phenanthroline–Palladium Complex under Aerobic Conditions.
  • chemeurope.com. (n.d.). Japp-Klingemann reaction.
  • PubMed. (1989). Hydrolysis of indole-3-acetic Acid esters exposed to mild alkaline conditions.
  • ResearchGate. (n.d.). Strategies for Indole carboxylate synthesis.
  • PMC. (n.d.). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate.
  • Frontiers. (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes.
  • Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of indoles.
  • ResearchGate. (2026). Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole.
  • Knowledge UChicago. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3‐[5-(2- Ethoxycarbonyl-1-methylvinyloxy)-1-methyl. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEk3hbqjf4pUdiC4x1BbiX8HLi51R4sl7VewcdCt99GZFtBT9LF6FDA0alOW2dSNfV5mX5YnpKBi6oIuzW_WOiEH9O0kb65Kxws3LNB1PKtsq43pEc7CQh9UwI3JAH_BzOmiw7MhDHxDJxRbUk2k7TFAve5TRmxn0e5OhOhxzfaE3zDfNiktuZun7BVKzeaWbFezmC7WGi9Mgo8aFy8ZBi2AOQ=
  • Molport. (n.d.). 5-ethoxy-2-methyl-1H-indole-3-carboxylic acid | 1368908-38-6.
  • Organic Syntheses Procedure. (n.d.). 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester.
  • MDPI. (2024). Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate.
  • Benchchem. (n.d.). Synthesis of methyl indole-3-carboxylate from indole-3-carboxylic acid.

Sources

Physicochemical Profiling and Analytical Characterization of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Preclinical Drug Development and Lead Optimization

As a Senior Application Scientist, navigating the transition of a synthetic building block into a viable lead candidate requires a rigorous understanding of its physicochemical properties. 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) is a highly functionalized indole derivative. Compounds of this class are frequently utilized as bioisosteres for indole-3-acetic acids (such as indomethacin) or as selective ligands for cannabinoid and orphan GPCR receptors.

This whitepaper provides an in-depth mechanistic analysis of this compound's physicochemical profile, establishing self-validating workflows for its analytical characterization. The accurate determination of parameters such as pKa​ , solubility, and lipophilicity is a foundational step in early-stage drug discovery, directly influencing the Biopharmaceutics Classification System (BCS) categorization and downstream pharmacokinetic (PK) success .

Structural and Physicochemical Profiling

The indole core provides a rigid, hydrophobic scaffold. The specific functionalization of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid creates a unique balance of lipophilicity, steric hindrance, and ionizability.

Structure-Property Relationships (SPR)

  • 1-Methyl Group: Alkylation of the indole nitrogen removes its hydrogen-bond donor capacity, increasing the overall lipophilicity (LogP) and membrane permeability while preventing potential oxidative liabilities at the N-H position.

  • 2-Ethyl Group: Provides steric shielding to the adjacent 3-carboxylic acid. This steric bulk can restrict the rotational freedom of the carboxylate group, influencing its binding kinetics in target protein pockets.

  • 3-Carboxylic Acid: The primary ionizable center. With a predicted pKa​ of ~4.6, this group ensures the molecule is predominantly ionized at physiological pH (7.4), driving aqueous solubility but necessitating active or paracellular transport mechanisms for membrane permeation.

  • 5-Ethoxy Group: An electron-donating group via resonance. It increases the electron density of the indole ring, which can slightly destabilize the conjugate base of the 3-carboxylic acid, subtly modulating the pKa​ .

SPR Core Indole Core (Hydrophobic Scaffold) N_Methyl 1-Methyl Group (Prevents H-bond donation, increases LogP) Core->N_Methyl C2_Ethyl 2-Ethyl Group (Steric hindrance, lipophilicity) Core->C2_Ethyl C3_COOH 3-Carboxylic Acid (pKa ~4.6, pH-dependent solubility, H-bond donor/acceptor) Core->C3_COOH C5_Ethoxy 5-Ethoxy Group (Electron donating, increases metabolic liability) Core->C5_Ethoxy

Caption: Structure-property relationships (SPR) of the functional groups on the indole core.

Quantitative Data Summary

The following table summarizes the key physicochemical parameters derived from structural analysis and commercial catalog data .

PropertyValueMethod / Source
CAS Number 2060034-88-8Commercial Standard
Molecular Formula C₁₄H₁₇NO₃Structural Analysis
Molecular Weight 247.29 g/mol Exact Mass Calculation
Predicted pKa​ ~4.6In silico / Structural Analogy
Predicted LogP (unionized) ~3.8In silico
Polar Surface Area (PSA) 51.4 Ų2D Topological Calculation
H-Bond Donors 1Structural Analysis
H-Bond Acceptors 3Structural Analysis

High-Throughput Physicochemical Characterization Workflow

To transition this compound into biological assays, its purity, ionization state, and partitioning behavior must be empirically validated. The workflow below is designed to be sequential; structural confirmation and purity must precede potentiometric and thermodynamic evaluations to prevent artifactual data.

Workflow Start Compound Synthesis & Purification (>95%) LCMS LC-MS/HRMS (Mass & Purity QC) Start->LCMS NMR 1H & 13C NMR (Structural QC) Start->NMR pKa Potentiometric Titration (pKa Determination) LCMS->pKa Purity Confirmed NMR->pKa Structure Confirmed LogD Shake-Flask Method (LogP/LogD Profiling) pKa->LogD pH-dependent partitioning Solubility Thermodynamic Solubility (HPLC-UV) pKa->Solubility pH-dependent solubility Data Physicochemical Data Matrix LogD->Data Solubility->Data

Caption: Sequential high-throughput physicochemical characterization workflow.

Self-Validating Experimental Protocols

A hallmark of robust application science is the use of self-validating protocols. The methodologies below incorporate internal checks to ensure that the data generated is an artifact-free representation of the molecule's true physical state.

Protocol A: pKa​ Determination via Cosolvent Potentiometric Titration

Causality: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is highly lipophilic and poorly soluble in water when in its unionized state (pH < 4.6). If titrated in pure water, the compound will precipitate during the acid titration phase, causing electrode hysteresis and false inflection points. To circumvent this, the titration is performed in a methanol-water cosolvent system, followed by Yasuda-Shedlovsky extrapolation to determine the true aqueous pKa​ .

Step-by-Step Methodology:

  • Electrode Calibration (Self-Validation Step 1): Perform a blank titration using 0.15 M KCl (to maintain constant ionic strength) under an argon atmosphere to prevent CO₂ absorption. This calibrates the glass electrode and identifies any carbonate contamination .

  • Sample Preparation: Dissolve exactly 2.0 mg of the compound in varying ratios of methanol/water mixtures (e.g., 30%, 40%, 50%, and 60% w/w methanol) containing 0.15 M KCl.

  • Titration: Titrate the solutions with standardized 0.5 M KOH from pH 2.0 to pH 11.0 at a constant temperature of 25.0 ± 0.1 °C.

  • Data Extrapolation (Self-Validation Step 2): Plot the apparent pKa​ ( psKa​ ) values using the Yasuda-Shedlovsky equation: psKa​+log[H2​O]=a/ϵ+b (where ϵ is the dielectric constant of the mixture).

  • Quality Control: The linear regression must yield an R2>0.99 . The y-intercept represents the extrapolated aqueous pKa​ . If R2<0.99 , the data is discarded due to suspected precipitation or electrode drift.

Protocol B: Thermodynamic Solubility Profiling (Shake-Flask HPLC-UV)

Causality: Kinetic solubility assays (e.g., spiking a DMSO stock into an aqueous buffer) frequently result in supersaturation, grossly overestimating the true solubility of lipophilic indoles. Thermodynamic solubility measures the equilibrium between the solid crystal lattice and the solvent, providing a reliable metric required for late-stage formulation and in vivo dosing.

Step-by-Step Methodology:

  • Equilibration: Add an excess of solid 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (approx. 5 mg) to 1.0 mL of aqueous buffer (test at pH 2.0 to measure the unionized form, and pH 7.4 for the ionized form) in a glass vial.

  • Incubation: Shake the suspension at 300 RPM at 37.0 °C for 24 hours.

  • Phase Separation: Centrifuge the mixture at 15,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Solid-State Check (Self-Validation Step 1): Recover the remaining solid pellet and analyze via Powder X-Ray Diffraction (PXRD). Why? To ensure the solid has not converted into a different polymorph or formed a salt disproportionation product during equilibration.

  • Quantification (Self-Validation Step 2): Dilute the supernatant appropriately and analyze via HPLC-UV (e.g., 254 nm). Quantify the concentration against a freshly prepared 5-point standard curve. The standard curve must have an R2>0.995 and QC check standards must fall within ±5% of their nominal concentration to validate the run.

References

  • Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current Topics in Medicinal Chemistry, 1(4), 277-351. URL:[Link][1]

  • European Journal of Chemistry. (2011). Physico-chemical characterization of some beta blockers and anti-diabetic drugs - potentiometric and spectrophotometric pKa. URL:[Link][2]

  • ECETOC. Measurement of Acidity (pKa) - Potentiometric Titration Standards. URL:[Link][3]

Sources

A Strategic Guide to Elucidating the Mechanism of Action of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid: A Novel Investigational Compound

Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole-3-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer, antihypertensive, and herbicidal properties. This guide presents a comprehensive, multi-phased research strategy to elucidate the mechanism of action of a novel, uncharacterized derivative: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. We will outline a logical progression of experiments, from initial in silico and in vitro screening to detailed cellular and in vivo validation. This document serves as a technical roadmap for researchers and drug development professionals to systematically uncover the therapeutic potential and molecular targets of this promising new chemical entity.

Introduction: The Therapeutic Potential of the Indole-3-Carboxylic Acid Scaffold

The indole ring is a fundamental heterocyclic motif found in a vast array of natural products and synthetic drugs. Derivatives of indole-3-carboxylic acid, in particular, have garnered significant attention for their broad spectrum of biological activities. Research has demonstrated that strategic substitutions on the indole core can lead to compounds with potent and selective effects on various biological targets.

For instance, certain 5-hydroxy-2-methyl-1H-indole-3-carboxylic acid derivatives have shown promise as anticancer agents by inducing apoptosis in malignant cells.[1][2] Other analogues have been developed as angiotensin II receptor 1 (AT1) antagonists, exhibiting significant antihypertensive effects in preclinical models.[3] Furthermore, the versatility of this scaffold extends to agrochemical applications, with some derivatives acting as transport inhibitor response 1 (TIR1) antagonists, presenting potential as novel herbicides.[4][5]

Given this rich chemical and biological landscape, the novel compound 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid represents an intriguing subject for investigation. Its unique substitution pattern—an ethoxy group at the 5-position, an ethyl group at the 2-position, and a methyl group on the indole nitrogen—differentiates it from previously characterized analogues, suggesting the potential for a novel mechanism of action or an improved therapeutic profile. This guide provides a systematic and robust research plan to unravel its biological function.

A Multi-Phased Strategy for Mechanistic Elucidation

We propose a four-phased approach to systematically investigate the mechanism of action of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. This strategy is designed to be iterative, with the results of each phase informing the experimental design of the next.

Phase 1: Broad-Spectrum In Silico and In Vitro Profiling

The initial phase aims to generate preliminary hypotheses about the compound's potential biological targets through a combination of computational modeling and broad-based in vitro screening.

2.1. In Silico Target Prediction:

Computational methods will be employed to predict potential protein targets based on structural similarity to known ligands and molecular docking simulations.

  • Methodology:

    • Construct a 3D model of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid.

    • Perform ligand-based virtual screening against databases of known bioactive molecules.

    • Conduct structure-based virtual screening by docking the compound into the crystal structures of known targets of indole-3-carboxylic acid derivatives, including:

      • Angiotensin II Receptor 1 (AT1)

      • Survivin and other members of the Inhibitor of Apoptosis (IAP) family[1][2]

      • Transport Inhibitor Response 1 (TIR1)[4][5]

      • Other relevant targets identified through literature analysis of the indole scaffold.

2.2. In Vitro Target-Based and Phenotypic Screening:

A broad panel of commercially available assays will be utilized to identify potential interactions with a wide range of biological targets and to observe any resulting phenotypic effects.

  • Target-Based Screening:

    • Receptor Binding Assays: A comprehensive panel of receptor binding assays (e.g., from Eurofins SafetyScreen or similar services) will be used to assess affinity for a wide range of GPCRs, ion channels, and transporters.

    • Enzyme Inhibition Assays: The compound will be screened against a panel of key enzymes from different classes (e.g., kinases, proteases, phosphatases) to identify potential inhibitory activity.

  • Phenotypic Screening:

    • Multi-well Plate-Based Cellular Assays: The compound will be tested in a battery of cell-based assays that measure key cellular processes, such as proliferation, cytotoxicity, apoptosis, and cell cycle progression, using a variety of human cell lines (e.g., cancer cell lines from different tissues, normal human cell lines).

G cluster_0 Phase 1: In Silico & In Vitro Profiling in_silico In Silico Screening (Docking & Ligand-Based) in_vitro_target In Vitro Target-Based Screening (Receptor & Enzyme Panels) in_silico->in_vitro_target Hypothesis Generation in_vitro_pheno In Vitro Phenotypic Screening (Cell-Based Assays) in_silico->in_vitro_pheno Hypothesis Generation

Figure 1: Phase 1 Experimental Workflow.

Phase 2: Focused Cellular and Functional Assays

The results from Phase 1 will guide the design of more focused cellular and functional assays to confirm and expand upon the initial findings.

2.3. Hypothesis-Driven Cellular Assays:

Based on the initial screening data, specific cell-based assays will be conducted.

  • Example Scenarios:

    • If anticancer activity is observed:

      • Dose-response cytotoxicity assays: Determine the IC50 values in a broader panel of cancer cell lines.

      • Apoptosis assays: Utilize techniques such as Annexin V/PI staining and caspase activity assays to confirm apoptotic cell death.

      • Cell cycle analysis: Employ flow cytometry to determine if the compound induces cell cycle arrest at a specific phase.

    • If antihypertensive potential is indicated:

      • Aortic ring assays: Assess the compound's ability to induce vasodilation or inhibit vasoconstriction in isolated aortic rings.

      • Calcium imaging in vascular smooth muscle cells: Determine if the compound modulates intracellular calcium levels.

2.4. Detailed Experimental Protocol: Dose-Response Cytotoxicity Assay

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (e.g., from 100 µM to 1 nM) in culture medium. Add the diluted compound to the cells and incubate for 48-72 hours.

  • Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®, MTT) to each well according to the manufacturer's instructions.

  • Data Acquisition: Measure luminescence or absorbance using a plate reader.

  • Data Analysis: Normalize the data to vehicle-treated controls and plot the dose-response curve. Calculate the IC50 value using non-linear regression analysis.

Phase 3: Target Deconvolution and Pathway Analysis

If a consistent cellular phenotype is observed, this phase will focus on identifying the direct molecular target(s) of the compound and elucidating the downstream signaling pathways.

2.5. Target Identification:

A combination of affinity-based and biophysical methods will be used to identify the direct binding partners of the compound.

  • Affinity Chromatography: Synthesize a derivative of the compound with a linker for immobilization on a solid support. Incubate the affinity matrix with cell lysates and identify bound proteins by mass spectrometry.

  • Cellular Thermal Shift Assay (CETSA): Treat intact cells or cell lysates with the compound and then subject them to a temperature gradient. The binding of the compound is expected to stabilize its target protein, leading to a shift in its thermal denaturation profile, which can be detected by Western blotting or mass spectrometry.

2.6. Signaling Pathway Analysis:

Once a target is identified or a strong phenotypic effect is confirmed, the downstream signaling pathways will be investigated.

  • Western Blotting: Probe for the activation or inhibition of key signaling proteins downstream of the putative target. For example, if the compound induces apoptosis, examine the levels of Bcl-2 family proteins, cleaved caspases, and PARP.

  • Phospho-proteomics: Use mass spectrometry-based proteomics to obtain a global view of changes in protein phosphorylation in response to compound treatment.

G cluster_1 Phase 3: Target Deconvolution & Pathway Analysis target_id Target Identification (Affinity Chromatography, CETSA) pathway_analysis Pathway Analysis (Western Blot, Proteomics) target_id->pathway_analysis Identified Target target_validation Target Validation (siRNA/CRISPR) pathway_analysis->target_validation Key Pathway Components

Figure 2: Phase 3 Experimental Workflow.

Phase 4: In Vivo Validation and Preclinical Assessment

The final phase will involve validating the mechanism of action in a relevant animal model and conducting preliminary preclinical assessments.

2.7. In Vivo Efficacy Studies:

The choice of animal model will depend on the findings from the in vitro and cellular assays.

  • Example Scenarios:

    • For anticancer activity: A tumor xenograft model in immunocompromised mice will be used. The compound will be administered systemically, and tumor growth will be monitored.

    • For antihypertensive activity: Spontaneously hypertensive rats (SHRs) will be treated with the compound, and blood pressure will be measured over time.[3]

2.8. Pharmacokinetic and Toxicological Profiling:

Preliminary pharmacokinetic (PK) and toxicology studies will be conducted to assess the compound's drug-like properties.

  • PK Studies: Determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in rodents.

  • Preliminary Toxicology: Assess the compound's safety profile through acute and repeated-dose toxicity studies in rodents.

Data Presentation and Interpretation

All quantitative data will be summarized in clearly structured tables for easy comparison. For example, IC50 values from cytotoxicity assays will be presented as follows:

Cell LineIC50 (µM) of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid
MCF-7 (Breast Cancer)TBD
A549 (Lung Cancer)TBD
HCT116 (Colon Cancer)TBD
Normal FibroblastsTBD

Conclusion

The proposed research plan provides a comprehensive and scientifically rigorous framework for elucidating the mechanism of action of the novel compound 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. By systematically progressing from broad-based screening to in-depth cellular and in vivo studies, this strategy will enable a thorough understanding of its biological activity and therapeutic potential. The findings from this research will be crucial for guiding future drug development efforts for this promising new chemical entity.

References

  • Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity. PubMed.
  • Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. Frontiers in Chemistry.
  • The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. ResearchGate.
  • The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. PubMed.
  • Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 a. Frontiers in Chemistry.
  • A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. Beilstein Journal of Organic Chemistry.
  • Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. ACS Omega.
  • 5-Hydroxy-2-methyl-1H-indole-3-carboxylic acid (EVT-438665). EvitaChem.
  • Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. ResearchGate.
  • Reinvestigating the Synthesis and Characterization of Ethyl 3‐[5-(2- Ethoxycarbonyl-1-methylvinyloxy)-1-methyl. Knowledge at UChicago. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGM6kpuRUUz7VqXGMae78H5hID0lc0BVkZc4d1mVQqLdPp43Isw5qAqCmhDbR1qyTC0AdBZezTYTtdvKYwHn3WzIeHUgDlrYQNRtwDEKYxo-NIjMB5rnN7n0lD4CQwX1ywgyXnpJF3gDI6-TMJcjMr6239z2mNCjVcthHnRhccDFrsM5-yQqOYLCLpi-FW7kIG8sNZRq9h3l1YXzdcHhDCRm9E=
  • Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as. Semantic Scholar.

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Pharmacological Profiling of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid: A Versatile Scaffold for Targeted Therapeutics

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The indole nucleus is a privileged pharmacophore in drug discovery, serving as the core structural motif for numerous FDA-approved therapeutics. Among its derivatives, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8)[1] represents a highly optimized, multi-functional building block. This technical guide deconstructs the structural rationale behind this specific substitution pattern and explores its profound utility in modern drug development. By analyzing its potential to modulate the Farnesoid X Receptor (FXR)[2], antagonize the Angiotensin II Type 1 (AT1) receptor[3], and inhibit microbial DNA gyrase[4], we provide a comprehensive blueprint for deploying this scaffold in high-throughput screening (HTS) and lead optimization workflows.

Structural Rationale & Pharmacophore Deconstruction

In medicinal chemistry, the precise placement of substituents on the indole ring dictates target selectivity, metabolic stability, and physicochemical properties. The compound 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (hereafter referred to as EEMICA ) is engineered with four critical modifications:

  • 1-Methyl Substitution (N-Alkylation): Alkylation at the N1 position eliminates the hydrogen-bond donor capacity of the indole nitrogen. This prevents off-target promiscuity driven by non-specific hydrogen bonding and significantly increases the lipophilicity (LogP) of the molecule, enhancing cell membrane permeability[5]. Furthermore, it locks the molecule into specific binding conformations preferred by nuclear receptors like FXR[2].

  • 2-Ethyl Group: The introduction of an ethyl group at the C2 position provides moderate steric bulk. This steric hindrance forces the 3-carboxylic acid group out of coplanarity with the indole ring, creating a distinct 3D topography that is highly favored for fitting into deep, hydrophobic receptor pockets, such as the AT1 receptor binding site[3].

  • 3-Carboxylic Acid: This moiety acts as the primary electrostatic anchor. It serves as a potent hydrogen-bond acceptor and donor (or an anion at physiological pH), capable of forming critical salt bridges with basic amino acid residues (e.g., Arginine or Lysine) within target active sites[3].

  • 5-Ethoxy Group: The C5 position is solvent-exposed in many receptor-ligand complexes. The ethoxy group acts as an electron-donating group (EDG), enriching the electron density of the indole π-system (enhancing π-π stacking interactions). Additionally, the flexible ether tail can probe adjacent hydrophobic sub-pockets, a feature strongly correlated with enhanced antimicrobial and antifungal activity[4].

Primary Biological Targets and Mechanistic Pathways

A. Farnesoid X Receptor (FXR) Agonism

Indole-3-carboxylic acid derivatives, particularly those with N1-methyl substitutions, have been identified as potent, selective agonists for FXR—a nuclear receptor critical for lipid and bile acid homeostasis[2]. Upon binding, the carboxylic acid forms a salt bridge with Arg331 in the FXR ligand-binding domain (LBD), while the 1-methyl and 2-ethyl groups stabilize the hydrophobic core. This interaction induces a conformational shift in the AF-2 helix, promoting the recruitment of coactivators (e.g., SRC-1) and driving the transcription of target genes that lower LDL and triglycerides[2].

B. Angiotensin II Type 1 (AT1) Receptor Antagonism

Recent radioligand binding studies have demonstrated that indole-3-carboxylic acids possess high nanomolar affinity for the AT1 receptor, comparable to clinical standards like Losartan[3]. The 3-carboxylic acid mimics the acidic tetrazole ring found in traditional sartans, while the substituted indole core effectively blocks the binding of the endogenous octapeptide Angiotensin II, leading to potent antihypertensive effects[3].

C. Antimicrobial DNA Gyrase Inhibition

When conjugated with short dipeptide motifs, indole-3-carboxylic acids exhibit robust antibacterial and antifungal properties[4]. Molecular dynamics simulations reveal that the indole core intercalates or binds to the ATPase domain of bacterial DNA gyrase, while the 5-ethoxy tail disrupts the structural integrity of the enzyme complex, leading to bacterial cell death[4].

Visualizations of Pharmacological Mechanisms

To conceptualize the integration of EEMICA into biological systems, the following diagrams illustrate the signaling cascades and experimental workflows.

FXR_Pathway Ligand EEMICA Scaffold (Indole-3-Carboxylic Acid) Receptor Nuclear Receptor LBD (e.g., FXR / AT1) Ligand->Receptor High-Affinity Binding Complex Ligand-Receptor Conformational Shift Receptor->Complex Helix AF-2 Stabilization CoAct Co-activator / Effector Recruitment Complex->CoAct Protein-Protein Interaction Physio Physiological Response (Lipid/BP Regulation) CoAct->Physio Target Gene Transcription

Fig 1: Mechanism of action for indole-3-carboxylic acid derivatives in receptor-mediated signaling.

Assay_Workflow Prep Compound Prep (10mM DMSO Stock) Incubate Receptor Incubation (1h at 25°C) Prep->Incubate FRET TR-FRET Readout (Ex 340nm/Em 665nm) Incubate->FRET Data Data Analysis (Z'-Factor & IC50) FRET->Data

Fig 2: Self-validating high-throughput TR-FRET assay workflow for receptor binding.

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that robust data relies on self-validating assay designs. The following protocols are engineered with built-in causality checks and orthogonal validation steps to ensure data integrity when testing EEMICA derivatives.

Protocol A: TR-FRET Assay for FXR Coactivator Recruitment

Rationale: Indole derivatives often exhibit intrinsic auto-fluorescence. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen because the delayed emission measurement completely bypasses compound auto-fluorescence, preventing false positives.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 50 mM KCl, 1 mM DTT, and 0.1% BSA. Causality: BSA prevents non-specific adsorption of the highly lipophilic EEMICA to the microplate walls.

  • Protein Complex Assembly: Mix GST-tagged FXR-LBD (5 nM) with Terbium-labeled anti-GST antibody (2 nM) and a fluorescein-labeled SRC-1 peptide (100 nM).

  • Compound Addition: Dispense EEMICA derivatives in a 10-point dose-response curve (ranging from 10 µM to 0.5 nM) using acoustic liquid handling to maintain a final DMSO concentration of strictly ≤1%.

  • Incubation & Readout: Incubate the plates in the dark at 25°C for 60 minutes to reach thermodynamic equilibrium. Read on a multi-mode plate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm).

  • Self-Validation & QC:

    • Positive Control: GW4064 (1 µM).

    • Negative Control: 1% DMSO vehicle.

    • Acceptance Criteria: Calculate the Z'-factor. The assay is only deemed valid if Z' > 0.6, ensuring a wide assay window and low variance.

Protocol B: Radioligand Binding Assay for AT1 Receptor Antagonism

Rationale: To confirm that the antihypertensive effects observed in vivo are directly mediated by AT1 receptor antagonism[3], a competitive radioligand binding assay using [125I]-Angiotensin II is required.

Step-by-Step Methodology:

  • Membrane Preparation: Isolate cell membranes from CHO cells stably expressing the human AT1 receptor. Homogenize in 50 mM Tris-HCl (pH 7.4) containing protease inhibitors.

  • Binding Reaction: In a 96-well format, combine 20 µg of membrane protein, 0.05 nM [125I]-Angiotensin II, and varying concentrations of the EEMICA derivative.

  • Determining Specific Binding (Self-Validation): To calculate Specific Binding, you must determine Non-Specific Binding (NSB). Include control wells containing the radioligand, membranes, and an overwhelming excess (10 µM) of unlabeled Losartan.

    • Specific Binding = Total Binding (no competitor) - NSB.

  • Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific radioligand sticking). Wash three times with ice-cold buffer.

  • Quantification: Measure retained radioactivity using a gamma counter. Calculate Ki values using the Cheng-Prusoff equation.

Quantitative Data: Structure-Activity Relationship (SAR) Profile

The table below synthesizes the quantitative and qualitative impacts of the specific structural modules found in EEMICA, benchmarked against standard indole cores based on recent literature[2][3][4].

Structural MotifModification in EEMICAPhysicochemical ImpactPrimary Pharmacological EffectTarget Pathway
N1 Position 1-MethylIncreases LogP; removes H-bond donorRestricts binding mode; enhances cellular uptakeFXR Agonism / AT1
C2 Position 2-EthylIncreases steric volumeInduces non-coplanarity of C3-carboxyl groupAT1 Antagonism
C3 Position 3-Carboxylic AcidpKa ~4.5; Anionic at pH 7.4Forms critical salt bridges with Arg/Lys residuesUniversal Anchor
C5 Position 5-EthoxyElectron-donating; flexibleEnhances π-π stacking; probes hydrophobic cleftsAntimicrobial / FXR

Sources

A Technical Guide to the Spectroscopic Characterization of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive, in-depth guide to the spectroscopic characterization of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. While direct spectral data for this specific molecule is not publicly available, this guide synthesizes data from structurally analogous compounds and foundational spectroscopic principles to predict and interpret its Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectra. The methodologies for data acquisition are detailed, and the structural elucidation is supported by a thorough analysis of predicted spectral features. This guide is intended for researchers, scientists, and drug development professionals working with novel indole derivatives, offering a robust framework for the characterization of similar molecular entities.

Introduction: The Significance of Spectroscopic Characterization

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds. The target molecule, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, is a bespoke derivative with potential for further development. Rigorous structural confirmation is a non-negotiable prerequisite for any meaningful biological or pharmacological evaluation. Spectroscopic techniques such as NMR, MS, and IR provide a multi-faceted and definitive approach to confirming the molecular structure, ensuring the integrity of the sample, and providing a reference for future synthetic batches. This guide explains the causality behind experimental choices and provides a self-validating system for the characterization of this and similar molecules.

Molecular Structure and Predicted Spectroscopic Features

  • IUPAC Name: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

  • Molecular Formula: C₁₅H₁₉NO₃

  • Molecular Weight: 261.32 g/mol

molecular_structure Indole 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Caption: Molecular structure of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy: Unveiling the Proton Environment

The ¹H NMR spectrum will reveal the number of distinct proton environments, their integration (relative number of protons), and their coupling patterns (which protons are adjacent to each other).

Experimental Protocol: ¹H NMR Acquisition

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in 0.6-0.7 mL of a deuterated solvent such as DMSO-d₆. The choice of DMSO-d₆ is strategic as it will solubilize the polar carboxylic acid and its -OH proton will be observable.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

    • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

    • Relaxation Delay (d1): 2-5 seconds, allowing for full relaxation of all protons, including the potentially slowly relaxing aromatic protons.

  • Data Processing: Process the raw data (Free Induction Decay) with an exponential multiplication (line broadening of 0.3 Hz) to improve the signal-to-noise ratio without significantly sacrificing resolution. The spectrum should be referenced to the residual solvent peak (DMSO-d₆ at 2.50 ppm).

Predicted ¹H NMR Data and Interpretation

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale for Prediction
~12.5Broad Singlet1HH OOC-Carboxylic acid protons are highly deshielded and often appear as broad singlets due to hydrogen bonding and exchange. Their chemical shift is concentration-dependent.[1]
~7.4Singlet1HH-4The proton at C4 is adjacent to the electron-withdrawing carboxylic acid group and is expected to be a singlet with no ortho or meta coupling.
~7.2Doublet1HH-7The proton at C7 will be part of the aromatic system and is expected to be a doublet due to coupling with H-6.
~6.8Doublet of Doublets1HH-6The proton at C6 will be coupled to both H-7 and H-4 (meta-coupling might not be resolved), appearing as a doublet of doublets.
~4.1Quartet2H-O-CH₂ -CH₃The methylene protons of the ethoxy group are deshielded by the adjacent oxygen and will be split into a quartet by the neighboring methyl group.
~3.8Singlet3HN-CH₃ The N-methyl protons are typically a sharp singlet in a relatively clean region of the spectrum.[2]
~2.9Quartet2H-CH₂ -CH₃The methylene protons of the ethyl group at C2 will be split into a quartet by the adjacent methyl group.
~1.4Triplet3H-O-CH₂-CH₃ The methyl protons of the ethoxy group will appear as a triplet due to coupling with the adjacent methylene group.
~1.2Triplet3H-CH₂-CH₃ The methyl protons of the ethyl group at C2 will appear as a triplet due to coupling with the adjacent methylene group.
¹³C NMR Spectroscopy: Probing the Carbon Framework

The ¹³C NMR spectrum provides information about the number of non-equivalent carbon atoms and their chemical environments.

Experimental Protocol: ¹³C NMR Acquisition

  • Sample and Instrumentation: Use the same sample and spectrometer as for the ¹H NMR experiment.

  • Acquisition Parameters:

    • Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) to provide a spectrum with singlets for each carbon.

    • Number of Scans: A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.

  • Data Processing: Process the data with a line broadening of 1-2 Hz.

Predicted ¹³C NMR Data and Interpretation

Predicted Chemical Shift (δ, ppm)AssignmentRationale for Prediction
~165C =OThe carbonyl carbon of the carboxylic acid is highly deshielded.[1]
~155C-5The carbon atom attached to the ethoxy group will be significantly downfield due to the electron-donating resonance effect of the oxygen.
~145C-2The C2 carbon of the indole ring, substituted with an ethyl group, is expected in this region.
~135C-7aQuaternary carbon of the indole ring.
~125C-3aQuaternary carbon of the indole ring.
~120C-7Aromatic CH carbon.
~110C-6Aromatic CH carbon.
~105C-4Aromatic CH carbon.
~100C-3The C3 carbon bearing the carboxylic acid group.[3][4]
~64-O-CH₂ -CH₃The methylene carbon of the ethoxy group is deshielded by the oxygen.
~31N-CH₃ The N-methyl carbon.[2]
~22-CH₂ -CH₃The methylene carbon of the ethyl group.
~15-O-CH₂-CH₃ The methyl carbon of the ethoxy group.
~14-CH₂-CH₃ The methyl carbon of the ethyl group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. This is crucial for confirming the molecular weight and gaining further structural insights.

Experimental Protocol: Electrospray Ionization (ESI) MS Acquisition

  • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Use a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap) with an ESI source. High resolution is key to confirming the elemental composition of the ions.

  • Acquisition Parameters:

    • Ionization Mode: Both positive ([M+H]⁺) and negative ([M-H]⁻) modes should be run to maximize the chances of observing the molecular ion.

    • Mass Range: A scan range of m/z 50-500 will be sufficient to observe the molecular ion and expected fragments.

Predicted Mass Spectrum and Fragmentation

  • Molecular Ion: The most critical piece of information is the molecular ion peak. In positive ion mode, a peak at m/z 262.14 (for [C₁₅H₁₉NO₃ + H]⁺) is expected. In negative ion mode, a peak at m/z 260.13 (for [C₁₅H₁₉NO₃ - H]⁻) should be observed.

  • Key Fragmentation Pathways: A common fragmentation pathway for indole-3-carboxylic acids is the loss of the carboxylic acid group (decarboxylation), which involves the loss of 45 Da (COOH).[5][6] Another potential fragmentation is the loss of the ethyl group from the ethoxy substituent (28 Da, C₂H₄).

fragmentation_pathway M_plus_H [M+H]⁺ m/z 262.14 M_minus_COOH [M+H - COOH]⁺ m/z 217.15 M_plus_H->M_minus_COOH - COOH (45 Da) M_minus_C2H4 [M+H - C₂H₄]⁺ m/z 234.11 M_plus_H->M_minus_C2H4 - C₂H₄ (28 Da)

Caption: Predicted major fragmentation pathways in positive ion ESI-MS.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of key functional groups in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

  • Sample Preparation: A small amount of the solid sample is placed directly onto the ATR crystal. This method requires minimal sample preparation.

  • Instrumentation: A standard Fourier-transform infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Data Acquisition: A spectrum is typically acquired over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

Predicted Wavenumber (cm⁻¹)IntensityAssignmentRationale for Prediction
2500-3300BroadO-H stretchThe O-H stretch of the carboxylic acid is very broad due to hydrogen bonding.[1]
~2950Medium-StrongC-H stretch (aliphatic)Corresponds to the C-H bonds of the methyl and ethyl groups.
~1680StrongC=O stretchThe carbonyl stretch of a carboxylic acid is typically very strong and sharp.[7][8]
~1600, ~1450MediumC=C stretch (aromatic)Characteristic vibrations of the indole ring system.
~1250StrongC-O stretch (aryl ether)The C-O stretch of the ethoxy group attached to the aromatic ring.

Integrated Spectroscopic Workflow

The following diagram illustrates the logical flow of the spectroscopic analysis to achieve unambiguous structural confirmation.

workflow Start Synthesized Compound IR IR Spectroscopy (Functional Group ID) Start->IR MS Mass Spectrometry (Molecular Weight & Formula) Start->MS NMR_1H ¹H NMR (Proton Framework) Start->NMR_1H Structure Confirmed Structure IR->Structure MS->Structure NMR_13C ¹³C NMR (Carbon Skeleton) NMR_1H->NMR_13C NMR_13C->Structure

Caption: Workflow for spectroscopic structural elucidation.

Conclusion: A Framework for Confidence

This guide provides a robust, scientifically-grounded framework for the spectroscopic characterization of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. By leveraging data from analogous structures and fundamental principles, we have established a reliable set of predicted spectral data. This approach not only enables the confirmation of the target molecule's structure but also serves as a valuable template for the characterization of other novel chemical entities. The self-validating nature of combining these orthogonal techniques (NMR, MS, and IR) ensures the highest level of confidence in the final structural assignment, a critical step in any drug discovery and development endeavor.

References

  • Mass Spectra of the Hydroxyindole-3-carboxylic Acids and the Hydroxyskatoles. ResearchGate. [Link]

  • Mass Spectra of the Hydroxyindole-3-carboxylic Acids and the Hydroxyskatoles. Canadian Journal of Chemistry. [Link]

  • Methyl 1H-indole-3-carboxylate. Magritek. [Link]

  • Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica. [Link]

  • Fig. A2. 13 C NMR spectrum of N-methylindole-3-isothiouronium iodide. ResearchGate. [Link]

  • Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. [Link]

  • Regioselective C5−H Direct Iodination of Indoles. [Link]

  • 1 H.NMR of compound[9] Their 1 H.NMR-spectra showed important peaks at... ResearchGate. [Link]

  • Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-oxidant Agent. Preprints.org. [Link]

  • Spectroscopic (FT-IR, FT-Raman, UV-Vis) Molecular Structure, Electronic, Molecular docking, and thermodynamic investigations of indole-3-carboxylic acid by DFT method. ResearchGate. [Link]

  • Study of Mass Spectra of Some Indole Derivatives. Scirp.org. [Link]

  • Indole-3-carboxylic acid. SpectraBase. [Link]

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The Discovery and Evolution of Substituted Indole-3-Carboxylic Acids: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

Indole, a bicyclic heterocycle consisting of a benzene ring fused to a pyrrole ring, is a privileged scaffold in medicinal chemistry. Among its myriad derivatives, substituted indole-3-carboxylic acids (I3CAs) have emerged as highly versatile pharmacophores. The strategic placement of a carboxylic acid (or its ester/amide derivatives) at the C3 position fundamentally alters the electron density of the indole core. This modification provides a critical hydrogen-bond donor/acceptor site that dictates binding affinity across various G-protein-coupled receptors (GPCRs) and enzymes. This whitepaper explores the historical discovery, synthetic evolution, and pharmacological milestones of I3CAs, providing field-proven protocols and mechanistic insights for modern drug development.

Historical Context and Scaffold Discovery

The journey of I3CAs began with classical indole syntheses, such as the Fischer indole synthesis and Vilsmeier-Haack formylation followed by oxidation. However, these early methods suffered from poor regioselectivity and functional group intolerance.

The breakthrough in I3CA drug discovery accelerated in the late 20th century when researchers identified the scaffold's potential to mimic endogenous biomolecules like serotonin and anandamide. This structural mimicry led to the development of highly selective 5-HT3 antagonists (e.g., Tropisetron), novel synthetic cannabinoids (e.g., APICA), and next-generation Angiotensin II receptor blockers (ARBs). The structural modularity of I3CAs allows chemists to fine-tune lipophilicity and steric bulk, making it an indispensable tool in modern structure-based drug design (SBDD) .

Evolution of Synthetic Methodologies

To access diverse I3CA libraries for structure-activity relationship (SAR) studies, synthetic chemists transitioned from harsh classical conditions to transition-metal-catalyzed cross-coupling reactions. These modern protocols offer self-validating robustness, high atom economy, and modularity.

Protocol 1: Cu(I)-Catalyzed Intramolecular Amination (Ullmann-Type)

This protocol revolutionized the synthesis of N-substituted I3CAs by enabling direct C-N bond formation under mild conditions .

Step-by-Step Methodology & Causality:

  • Substrate Preparation: Charge a dry reaction vessel with methyl 3-amino-2-(2-bromophenyl)acrylate (1.0 equiv).

  • Catalyst and Base Addition: Add CuI (10 mol%) and K3PO4 (2.0 equiv). Causality: CuI is selected as an inexpensive, highly active catalyst that undergoes oxidative addition into the aryl-bromide bond. K3PO4 is employed as a mild, non-nucleophilic base; it efficiently deprotonates the amine to facilitate metalation without causing premature hydrolysis of the ester group.

  • Solvent Assembly: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF, a polar aprotic solvent, is critical here. It stabilizes the highly reactive Cu(I) and Cu(III) intermediates and permits the high reaction temperatures required to overcome the activation energy barrier for the final reductive elimination.

  • Cyclization: Stir the reaction mixture at 100°C under an ambient air atmosphere for 12–24 hours. Causality: Unlike many Pd-catalyzed reactions requiring strict inert atmospheres, this specific Cu-system is robust against ambient oxygen, making it highly scalable. The thermal energy drives the intramolecular nucleophilic attack, closing the pyrrole ring.

  • Self-Validation Checkpoint: The progression of the reaction is visually confirmed by a color shift from pale yellow to deep brown, indicative of the active Cu-complex formation. Successful cyclization is definitively confirmed by the disappearance of the N-H stretching frequency (~3400 cm⁻¹) in the FTIR spectrum and the emergence of the characteristic indole C2-H singlet (~8.0 ppm) in ¹H NMR.

  • Isolation: Cool to room temperature, quench with distilled water, extract with ethyl acetate, and purify via silica gel chromatography.

Protocol 2: Pd-Catalyzed One-Pot Synthesis via Water-Mediated Nucleophilic Addition

Recent advancements have introduced trace-water-promoted, palladium-catalyzed "one-pot" strategies to synthesize 4-amino/alkoxyindole-3-carboxylic acids .

Step-by-Step Methodology & Causality:

  • Reagent Loading: Combine 4-bromoindole-3-carboxylic acid derivative, PdCl2 (5 mol%), Xantphos ligand, and Cesium pivalate (CsPiv).

  • Ligand Selection (Causality): Xantphos is specifically chosen for its wide bite angle (~111°). This steric property forces the palladium center into a geometry that highly accelerates the reductive elimination step, preventing the formation of unwanted debrominated side products.

  • Trace Water Addition (Causality): A precisely measured amount of water is introduced. Rather than acting merely as a solvent, water serves as the nucleophile that attacks the Pd(II)-activated amide intermediate, enabling a sequential transformation in a single pot.

  • Base Selection (Causality): Cesium pivalate acts synergistically with Cs2CO3. The pivalate anion assists in the concerted metalation-deprotonation (CMD) pathway, lowering the energy required for the C-N/C-O bond formation.

  • Self-Validation Checkpoint: The successful oxidative addition of Pd(0) into the C-Br bond is accompanied by the dissolution of the PdCl2 precatalyst into a homogeneous yellow/orange solution. Completion is validated by LC-MS, where the mass shift corresponds to the exact displacement of the bromide and incorporation of the nucleophile.

Mechanistic Pathways

To fully grasp the synthetic and biological mechanisms of I3CAs, visualizing the molecular interactions is essential. Below are the logical workflows governing their synthesis and their primary pharmacological signaling pathway.

G A Aryl Bromide Substrate C Oxidative Addition (Aryl-Pd(II)) A->C B Pd(0) Catalyst B->C Catalyst entry D Nucleophilic Attack (Trace Water) C->D Pd(II) coordination E Deprotonation (Cs2CO3) D->E Tetrahedral intermediate F Reductive Elimination E->F N-Pd bond formation F->B Pd(0) regeneration G Indole-3-Carboxylic Acid F->G Product release

Pd-catalyzed one-pot synthesis mechanism for indole-3-carboxylic acids.

Pathway L I3CA Derivative (e.g., APICA) R CB1 / CB2 Receptor L->R High Affinity Binding G Gi/o Protein Activation R->G Conformational Shift AC Adenylyl Cyclase (Inhibition) G->AC Alpha-i subunit cAMP Decreased cAMP AC->cAMP Reduced synthesis PKA Reduced PKA Activity cAMP->PKA Out Biological Response (Analgesia) PKA->Out

GPCR-mediated signaling pathway of cannabimimetic indole-3-carboxylic acids.

Pharmacological Profiling & Target Affinity

The structural modularity of I3CAs has led to significant breakthroughs in targeted therapeutics. For instance, novel I3CA derivatives have been designed to target the Angiotensin II receptor (AT1R), exhibiting antihypertensive efficacies that rival or exceed traditional ARBs like Losartan . Furthermore, the scaffold is heavily utilized in the realm of cannabimimetic research. Compounds like APICA (SDB-001) and the BMS series utilize the I3CA core to achieve profound selectivity and affinity for CB1 and CB2 receptors .

Quantitative Data on Receptor Affinities

The following table summarizes the binding affinities of key substituted indole-3-carboxylic acid derivatives compared to reference standards:

Compound ClassSpecific DerivativeTarget ReceptorAffinity (IC50 / Ki)Clinical / Research Application
Angiotensin II Blocker Compound 173 (Novel I3CA)AT1RIC50 = 11.3 nMAntihypertensive Development
Angiotensin II Blocker Losartan (Reference)AT1RIC50 = 14.6 nMClinical Antihypertensive
Cannabimimetic BMS Series AmideCB2Ki = 8.0 nMImmunomodulation / Analgesia
Cannabimimetic APICA (SDB-001)CB1 / CB2Low nM rangeCannabinoid Receptor Research

Conclusion

The transition from classical indole chemistry to modern, transition-metal-catalyzed cross-coupling has unlocked the full potential of substituted indole-3-carboxylic acids. By understanding the causality behind catalyst selection, solvent effects, and ligand geometry, researchers can reliably synthesize highly complex I3CA libraries. As demonstrated by their potent affinities for AT1R and cannabinoid receptors, I3CAs remain a cornerstone scaffold in the ongoing pursuit of targeted, high-efficacy therapeutics.

References

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) . Molecules / PMC.[Link]

  • Synthesis of N-Substituted Indole-3-carboxylic Acid Derivatives via Cu(I)-Catalyzed Intramolecular Amination of Aryl Bromides . The Journal of Organic Chemistry.[Link]

  • Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity . Bioorganic & Medicinal Chemistry Letters.[Link]

  • The Spicy Story of Cannabimimetic Indoles . PMC.[Link]

  • Pd-Catalyzed One-Pot Synthesis of Indole-3-carboxylic Acids via a Sequential Water-Mediated Nucleophilic Addition to Amides/Esters and Carbon–Heteroatom Cross-Coupling Reaction Strategy . ACS Publications.[Link]

Technical Guide: Solubility and Stability Profiling of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) is a highly substituted indole derivative utilized as a critical building block in pharmaceutical synthesis and drug discovery. For researchers and formulation scientists, understanding the physicochemical boundaries of this intermediate is paramount. This whitepaper provides an in-depth mechanistic analysis of its solubility dynamics and chemical stability, offering field-proven, self-validating protocols aligned with ICH and WHO guidelines.

Part 1: Physicochemical Profiling & Solubility Dynamics

Mechanistic Causality of Solubility

The solubility profile of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is governed by the structural tension between its highly lipophilic core and its polar, ionizable functional group.

  • Lipophilic Drivers: The N-methyl, 2-ethyl, and 5-ethoxy substituents significantly increase the lipophilicity (LogP) of the molecule. These non-polar groups dominate the molecular surface area, driving poor aqueous solubility in unbuffered or acidic water.

  • Ionization Dynamics: The presence of the 3-carboxylic acid moiety introduces strict pH-dependent solubility. Based on structural analogs like unsubstituted indole-3-carboxylic acid, the pKa​ of this compound is approximately 3.9 [3].

    • At pH < pKa​ (e.g., Gastric Fluid, pH 1.2): The carboxylic acid remains protonated (unionized). The lack of ion-dipole interactions with the solvent renders the compound practically insoluble.

    • At pH > pKa​ (e.g., Intestinal Fluid, pH 6.8): The carboxylic acid deprotonates into a carboxylate anion. This ionization disrupts the solid-state crystal lattice energy and facilitates strong ion-dipole interactions with water, exponentially increasing solubility.

Quantitative Data Summary

Table 1: Physicochemical & Predicted Solubility Profile

ParameterValue / Description
Molecular Formula C₁₄H₁₇NO₃
Molecular Weight 247.29 g/mol
Predicted pKa​ ~3.9 (Carboxylic Acid)
Solubility (pH 1.2) < 0.1 mg/mL (Practically Insoluble)
Solubility (pH 6.8) > 5.0 mg/mL (Soluble, Ionized form)
Solubility (Organic) Soluble in DMSO, Methanol, Ethanol
Protocol: Equilibrium Solubility via Shake-Flask Method

To empirically validate these solubility dynamics, the classical saturation shake-flask method must be employed. This protocol is designed as a self-validating system, ensuring thermodynamic equilibrium is reached in accordance with WHO biopharmaceutics guidelines [2].

Step-by-Step Methodology:

  • Media Preparation: Prepare 10.0 mL of standard buffer solutions at pH 1.2 (HCl/NaCl), pH 4.5 (Acetate), and pH 6.8 (Phosphate).

  • API Saturation: Add an excess amount of the compound (e.g., 100 mg) to each flask to ensure a visible solid suspension remains throughout the test.

  • Orbital Agitation: Seal the flasks and place them in an orbital shaker incubator set to 37°C ± 1°C at 100 rpm.

  • Equilibrium Verification (Self-Validation Step): Withdraw 0.5 mL aliquots at 24h, 48h, and 72h. Equilibrium is confirmed only when the concentration variance between two consecutive time points is ≤ 5%.

  • Phase Separation: Filter the withdrawn aliquots through a 0.45 µm PTFE syringe filter (discarding the first 0.2 mL to account for membrane adsorption).

  • Quantification: Dilute the filtrate with the mobile phase and analyze via a validated HPLC-UV method.

SolubilityWorkflow A 1. API Addition (pH 1.2, 4.5, 6.8 Buffers) B 2. Orbital Agitation (37°C ± 1°C, 100 rpm) A->B C 3. Equilibration (24h, 48h, 72h) B->C D 4. Phase Separation (0.45µm Filtration) C->D E 5. HPLC-UV Analysis D->E

Caption: Workflow for determining equilibrium solubility using the saturation shake-flask method.

Part 2: Chemical Stability & Degradation Pathways

Mechanistic Causality of Degradation

The stability of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is primarily challenged by two distinct chemical liabilities:

  • Decarboxylation (Acid/Thermal Stress): Indole-3-carboxylic acids are uniquely susceptible to decarboxylation [4]. The mechanism is driven by the electron-rich nature of the indole core. The 5-ethoxy group acts as a strong electron-donating group via resonance (+R effect), further increasing the electron density of the pyrrole ring. Upon protonation at the C3 position under acidic conditions, the molecule readily extrudes CO₂ to form 5-ethoxy-2-ethyl-1-methylindole.

  • Oxidation (Peroxide/Radical Stress): The same electron-rich core that facilitates decarboxylation makes the molecule highly vulnerable to oxidative cleavage. Reactive oxygen species (ROS) attack the C2-C3 double bond, leading to the formation of oxindole derivatives or complete pyrrole ring cleavage.

Quantitative Data Summary

Table 2: Forced Degradation Matrix (ICH Q1A(R2) Aligned)

Stress ConditionReagent / EnvironmentTime / TempExpected Degradation Pathway
Acidic Hydrolysis 0.1N HCl24h at 60°CHigh susceptibility: Decarboxylation
Alkaline Hydrolysis 0.1N NaOH24h at 60°CLow susceptibility: Carboxylate is stable
Oxidation 3% H₂O₂24h at RTHigh susceptibility: Pyrrole ring oxidation
Thermal Solid State7 days at 60°CModerate: Slow thermal decarboxylation
Photolysis UV/Vis Light1.2M lux hrsModerate: Photo-oxidation
Protocol: Stability-Indicating Forced Degradation

To establish a stability-indicating method (SIM), forced degradation studies must be executed targeting 5–20% degradation [1]. This ensures the generation of primary degradants without causing secondary, non-representative destruction of the molecule.

Step-by-Step Methodology:

  • Sample Preparation: Prepare the API at a working concentration of 1.0 mg/mL in a chemically inert diluent (e.g., Methanol/Water 50:50).

  • Stress Application: Aliquot the solution into separate vials and expose them to the stress conditions outlined in Table 2.

  • Quenching/Neutralization: Immediately neutralize acid/base samples post-stress (e.g., add an equivalent volume of 0.1N NaOH to the HCl stressed sample) to halt degradation and protect the HPLC column.

  • Orthogonal Analysis: Analyze the samples using a stability-indicating HPLC-PDA (Photodiode Array) method.

  • Mass Balance Validation (Self-Validation Step): Calculate the mass balance. The sum of the peak areas of the remaining API and all degradants must equal the initial API peak area (±5%). Expert Note: Because decarboxylation results in the loss of the carboxyl chromophore, the UV response factor of the degradant will differ from the parent API. Use PDA spectral extraction at the isosbestic point to correct for response factor discrepancies and ensure true mass balance.

DegradationPathway API 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid Acid Acidic Stress (0.1N HCl) API->Acid Base Alkaline Stress (0.1N NaOH) API->Base Ox Oxidative Stress (3% H2O2) API->Ox Deg1 Decarboxylation (Loss of CO2) Acid->Deg1 Deg2 Stable (Minimal Degradation) Base->Deg2 Deg3 Oxidation (Ring Cleavage) Ox->Deg3

Caption: Forced degradation pathways and expected stability outcomes under ICH Q1A(R2) stress conditions.

References

  • Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass Laboratories URL: [Link]

  • Title: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification Source: World Health Organization (WHO) URL: [Link]

  • Title: Stereoretentive Catalytic [3+2]-Cycloaddition/Rearrangement/Decarboxylation Reactions of Indoles Source: ACS Publications URL: [Link]

Methodological & Application

Application Note: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid as a Privileged Scaffold for GPCR High-Throughput Screening Libraries

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the selection of an optimal core scaffold is the most critical determinant of success in High-Throughput Screening (HTS) campaigns. 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) has emerged as a highly versatile, "privileged" building block. Structurally related to endogenous signaling molecules and validated synthetic ligands, this specific functionalized indole is engineered for the rapid generation of combinatorial libraries targeting G-protein coupled receptors (GPCRs), such as the Cannabinoid receptor 2 (CB2) and the Chemoattractant receptor-homologous molecule expressed on TH2 cells (CRTH2)[1][2].

This application note provides a comprehensive, self-validating methodology for utilizing this carboxylic acid building block in 384-well combinatorial library synthesis, followed by a robust Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) screening protocol.

Mechanistic Rationale: The Pharmacophore (E-E-A-T)

The structural features of 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid are purposefully designed to maximize target engagement and synthetic utility:

  • 1-Methyl Substitution (Lipophilicity & Permeability): Alkylation of the indole nitrogen eliminates its hydrogen-bond donor capacity. This causality is twofold: it prevents non-specific aqueous solvation interactions and significantly increases the lipophilicity required to penetrate the deep, hydrophobic transmembrane pockets of GPCRs like CB2[1].

  • 2-Ethyl & 5-Ethoxy Groups (Steric Bulk & Anchoring): The 2-ethyl group provides critical steric bulk that restricts the rotational freedom of the 3-position substituent, locking the resulting amides into a bioactive conformation. Concurrently, the 5-ethoxy group acts as a lipophilic extension with a localized hydrogen-bond acceptor (the oxygen atom), enabling precise anchoring within receptor sub-pockets[3].

  • 3-Carboxylic Acid (The Synthetic Handle): The C3-carboxylic acid is the optimal handle for HTS library generation. It allows for rapid, high-yielding amide coupling with diverse primary and secondary amines. This modularity is the cornerstone of Fragment-Based Lead Discovery (FBLD) and combinatorial SAR exploration[4][5].

Library_Synthesis Scaffold 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid (Core Scaffold) Coupling HATU / DIPEA Amine Library (384-well) RT, 4 hours Scaffold->Coupling Amidation QC LC-MS Quality Control (Target >85% Purity) Coupling->QC Aliquot Screening TR-FRET GPCR Screening Assay QC->Screening Validated Library

Caption: Workflow for generating and validating an indole-3-carboxamide screening library.

High-Throughput Library Synthesis Protocol

To generate a screening library, the carboxylic acid must be converted into a diverse array of amides. This protocol utilizes a 384-well format suitable for automated liquid handling.

Materials

  • Scaffold: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (100 mM in anhydrous DMF).

  • Coupling Reagent: HATU (1-(methyl)-1H-1,2,3-triazolo[4,5-b]pyridine 3-oxide hexafluorophosphate) (100 mM in DMF).

  • Base: DIPEA (N,N-Diisopropylethylamine).

  • Amine Library: Array of 320 diverse primary/secondary amines (100 mM in DMF).

Step-by-Step Methodology

  • Scaffold Activation: Using an automated dispenser, add 10 µL of the scaffold solution (1.0 µmol) to each well of a 384-well polypropylene deep-well plate.

  • Coupling Reagent Addition: Dispense 10 µL of HATU solution (1.0 µmol, 1.0 eq) into each well.

    • Causality: HATU is selected over EDC/HOBt for HTS because its reaction kinetics are significantly faster, ensuring complete activation of the sterically hindered 3-carboxylic acid within minutes[5].

  • Base Addition: Add 2 µL of pure DIPEA (~11.5 µmol, excess) to each well to facilitate the formation of the active ester.

  • Amine Transfer: Using a 384-pin tool or multichannel head, transfer 12 µL of the amine library (1.2 µmol, 1.2 eq) into the respective wells.

  • Incubation: Seal the plate and agitate on a plate shaker at 600 RPM for 4 hours at room temperature.

  • Self-Validating QC Step: Randomly sample 5% of the wells (approx. 16 wells) and analyze via LC-MS.

    • Validation Criterion: The protocol is considered validated for screening only if >90% of the sampled wells exhibit a target mass purity of ≥85%. If unreacted acid remains, extend incubation by 2 hours.

High-Throughput Screening (HTS) Workflow: TR-FRET cAMP Assay

Indole-3-carboxamides frequently act as agonists for Gi-coupled GPCRs (e.g., CB2) or antagonists for Gq/Gi-coupled receptors (e.g., CRTH2)[1][2]. The following protocol details a TR-FRET cAMP assay to identify Gi-coupled agonists.

Mechanistic Principle of the Assay

In a Gi-coupled pathway, receptor activation inhibits Adenylyl Cyclase (AC), leading to a decrease in intracellular cAMP. The TR-FRET assay is competitive: cellular cAMP competes with a fluorophore-labeled cAMP tracer for binding to a Terbium (Tb)-labeled anti-cAMP antibody.

  • Causality: A successful hit (agonist) lowers cellular cAMP, which allows more tracer to bind the antibody, resulting in an increase in the TR-FRET signal. This inverse relationship minimizes false positives caused by fluorescent compound interference.

GPCR_Signaling Hit Indole-3-Carboxamide Hit GPCR Gi-Coupled GPCR (e.g., CB2 / CRTH2) Hit->GPCR Agonist Binding Gi Gi Protein (α-subunit) GPCR->Gi Activation AC Adenylyl Cyclase Gi->AC Inhibition cAMP cAMP Levels (Decreased) AC->cAMP Reduction Assay TR-FRET Signal (Increased) cAMP->Assay Detection

Caption: Gi-coupled GPCR signaling pathway modulated by indole-3-carboxamide hits.

Step-by-Step Screening Protocol

  • Cell Preparation: Harvest CHO-K1 cells stably expressing the target GPCR. Resuspend in assay buffer (HBSS, 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX) at a density of 1×106 cells/mL.

    • Causality: IBMX is a phosphodiesterase inhibitor; it prevents the degradation of cAMP, stabilizing the assay window.

  • Compound Transfer: Using an acoustic dispenser (e.g., Echo 550), transfer 50 nL of the crude library amides (from Section 3) into a 384-well low-volume white assay plate.

  • Cell Plating: Dispense 5 µL of the cell suspension (5,000 cells) into each well. Incubate for 15 minutes at room temperature to allow compound-receptor binding.

  • Stimulation: Add 5 µL of Forskolin (FSK) solution (final concentration EC80, typically ~3 µM) to stimulate baseline cAMP production. Incubate for 30 minutes.

  • Detection: Add 5 µL of Tb-labeled anti-cAMP antibody and 5 µL of cAMP-d2 tracer (both diluted in lysis buffer).

  • Incubation & Reading: Incubate in the dark for 1 hour. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using excitation at 337 nm and dual emission at 665 nm and 620 nm.

Self-Validating System (Z'-Factor)

Every plate must contain 16 wells of a positive control (e.g., 1 µM WIN55212-2 for CB2) and 16 wells of a negative control (DMSO vehicle). Calculate the Z'-factor using the formula:

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

A plate is only validated for hit picking if the Z'-factor is ≥ 0.5.

Data Presentation: Expected HTS Metrics

When utilizing the 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid scaffold, the resulting libraries typically exhibit superior physicochemical properties compared to random screening sets. The table below summarizes expected quantitative metrics based on historical GPCR screening data for this privileged class[1][4].

MetricTarget StandardExpected Library PerformanceMechanistic Implication
Z'-Factor > 0.500.72 - 0.85 Indicates a highly robust assay with excellent separation between positive and negative controls.
Signal-to-Background (S/B) > 3.05.4 - 6.1 Strong assay window, minimizing false negatives from baseline biological noise.
Primary Hit Rate 0.5% - 2.0%1.8% - 2.5% The functionalized indole core is a privileged GPCR scaffold, yielding a higher-than-average hit rate.
LC-MS Purity (Library) > 85%> 92% High coupling efficiency of the sterically protected 3-carboxylic acid ensures hits are driven by the target amide.
False Positive Rate < 0.1%< 0.05% TR-FRET ratiometric readout (665nm/620nm) inherently corrects for compound auto-fluorescence.

References

  • Title: Discovery and Preclinical Characterization of 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic Acid (PF-06409577), a Direct Activator of Adenosine Monophosphate-activated Protein Kinase (AMPK)

    • Source: Journal of Medicinal Chemistry - ACS Public

    • URL: [Link]

  • Title: Discovery of Novel Indole-Based Allosteric Highly Potent ATX Inhibitors with Great In Vivo Efficacy in a Mouse Lung Fibrosis Model

    • Source: Journal of Medicinal Chemistry - ACS Public

    • URL: [Link]

  • Title: Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potenti

    • Source: MDPI

    • URL: [Link]

  • Title: The Spicy Story of Cannabimimetic Indoles

    • Source: PMC - NIH

    • URL: [Link]

  • Title: CN105461693A - Crth2 antagonist compound and use thereof Source: Google Patents URL

Sources

Application Notes & Protocols: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid as a Versatile Precursor in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active compounds and its ability to interact with numerous biological targets.[1][2][3] This guide details the strategic use of a specific, functionalized precursor, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid , as a versatile starting point for the synthesis of compound libraries aimed at modern drug discovery. We provide in-depth protocols for the synthesis and subsequent derivatization of this precursor, alongside a proposed cascade for biological screening. The methodologies are presented with a focus on the underlying chemical principles and strategic rationale, empowering researchers to not only execute the protocols but also to adapt them for the generation of novel therapeutic candidates.

The Precursor: Physicochemical Profile and Strategic Rationale

Overview

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is not merely an intermediate; it is a strategically designed scaffold. Each substituent is chosen to impart specific, advantageous properties for drug development.

  • Indole Core: The bicyclic aromatic system provides a rigid framework capable of diverse interactions with biological targets, including hydrogen bonding, π-π stacking, and hydrophobic interactions.[4]

  • C3-Carboxylic Acid: This is the primary "handle" for synthetic diversification. It is readily converted into a wide range of functional groups, most notably esters and amides, allowing for systematic exploration of structure-activity relationships (SAR).[5]

  • N1-Methyl Group: Methylation at the N1 position removes the hydrogen bond donor capability of the indole nitrogen. This modification can enhance metabolic stability by blocking N-dealkylation and often improves cell permeability.

  • C2-Ethyl Group: Substitution at the C2 position can provide beneficial steric bulk, influencing the molecule's orientation within a binding pocket and potentially enhancing selectivity for a specific target.

  • C5-Ethoxy Group: The ethoxy group at the 5-position significantly modulates the molecule's lipophilicity and electronic properties. This can improve pharmacokinetic properties, such as absorption and bioavailability, and can form key interactions with receptor pockets.[1]

Physicochemical Data

The following table summarizes the key computed and expected properties of the precursor molecule.

PropertyValueSignificance in Drug Discovery
Molecular Formula C₁₄H₁₇NO₃Provides the elemental composition.
Molecular Weight 247.29 g/mol Falls within the range suggested by Lipinski's Rule of Five for good oral bioavailability.
XLogP3 (Predicted) ~2.9 - 3.2Indicates a favorable balance of hydrophilicity and lipophilicity for cell membrane permeability.
Hydrogen Bond Donors 1 (from -COOH)Allows for a key interaction point, which can be modified during derivatization.
Hydrogen Bond Acceptors 3 (2 from -COOH, 1 from ether)Provides multiple points for interaction with biological targets.
pKa (Predicted) ~4.5 - 5.0Typical for a carboxylic acid, indicating it will be ionized at physiological pH.

Synthesis and Derivatization Workflows

The true power of this precursor lies in its utility as a central hub for generating a library of diverse compounds. The following workflow illustrates the strategic conversion of the precursor into esters and amides, which are fundamental classes of compounds in medicinal chemistry.

G cluster_0 Precursor Synthesis cluster_1 Core Precursor cluster_2 Derivatization Pathways cluster_3 Screening Candidates reagents Fischer Indole Synthesis (or similar multi-step route) precursor 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid reagents->precursor Yields Core Scaffold esterification Ester Library (e.g., Alkyl, Aryl Esters) precursor->esterification Esterification (e.g., H₂SO₄, R-OH) amidation Amide Library (e.g., Alkyl, Aryl, Amino Acid Amides) precursor->amidation Amidation (e.g., HBTU, R-NH₂) candidates Diverse Compound Library esterification->candidates amidation->candidates

Caption: Synthesis and Derivatization Workflow.

Protocol: Synthesis of the Precursor

While multiple synthetic routes exist for indole cores, the Fischer indole synthesis remains a robust and classic method. This protocol outlines a plausible multi-step synthesis.

Step 1: Preparation of the Hydrazone

  • To a stirred solution of (4-ethoxyphenyl)hydrazine hydrochloride (1.0 eq) in ethanol, add sodium acetate (1.1 eq) and stir for 15 minutes at room temperature.

  • Add 2-pentanone (1.2 eq) dropwise to the solution.

  • Heat the mixture to reflux for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Once the starting hydrazine is consumed, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Collect the precipitated hydrazone by filtration, wash with water, and dry under vacuum.

Step 2: Fischer Indole Cyclization

  • In a round-bottom flask, combine the dried hydrazone (1.0 eq) with a polyphosphoric acid or a Lewis acid catalyst like zinc chloride (ZnCl₂) in a high-boiling solvent like toluene.

  • Heat the mixture to 80-110°C for 4-8 hours. The reaction should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

  • Monitor the reaction by TLC until the hydrazone is consumed.

  • Cool the mixture, and carefully quench by pouring it onto a mixture of ice and a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude indole base.

Scientist's Note: The choice of acid catalyst and solvent is critical in the Fischer indole synthesis and often requires optimization to minimize side products and maximize yield.[6]

Step 3 & 4: N-Methylation and C3-Carboxylation These steps can be performed sequentially. A detailed, modern protocol for direct carboxylation can be complex; however, a Vilsmeier-Haack formylation followed by oxidation is a common alternative to achieve the C3-carboxylic acid.

  • N-Methylation: Dissolve the crude indole from Step 2 in a suitable solvent like DMF. Add a base such as sodium hydride (NaH) carefully at 0°C, followed by methyl iodide (CH₃I).

  • C3-Formylation: Subject the N-methylated indole to Vilsmeier-Haack conditions (POCl₃, DMF) to install a formyl group at the C3 position.

  • Oxidation: Oxidize the resulting aldehyde to the carboxylic acid using an oxidant like potassium permanganate (KMnO₄) or Jones reagent.

  • Purify the final product, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, by column chromatography or recrystallization.

Protocol: Derivatization via Esterification

This protocol uses the Fischer-Speier esterification method, a classic acid-catalyzed reaction.[7]

  • Reaction Setup: In a 100 mL round-bottom flask, suspend the precursor carboxylic acid (1.0 eq, e.g., 5.0 g) in the desired alcohol (e.g., 50 mL of methanol or ethanol), which acts as both reactant and solvent.[7]

  • Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (e.g., 1 mL) dropwise. Caution: This addition is exothermic.

  • Reaction: Heat the mixture to reflux and maintain for 4-12 hours. Monitor progress by TLC.

  • Work-up: Cool the mixture to room temperature and pour it into a beaker of ice-cold water. Neutralize the solution by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases (pH ~7-8).[7]

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude ester by column chromatography on silica gel.

Rationale: Using the alcohol as the solvent ensures it is in large excess, which, according to Le Chatelier's Principle, drives the reaction equilibrium towards the formation of the ester product, maximizing the yield.[7]

Protocol: Derivatization via Amidation

This protocol employs a standard peptide coupling agent, HBTU, which is highly efficient for forming amide bonds.[8][9]

  • Acid Activation: Dissolve the precursor carboxylic acid (1.0 eq) in an anhydrous solvent like N,N-Dimethylformamide (DMF) under a nitrogen atmosphere. Add HBTU (1.1 eq) and a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (2.5 eq). Stir the mixture at room temperature for 20-30 minutes.

  • Amine Addition: Add the desired primary or secondary amine (1.2 eq) to the activated acid solution.

  • Reaction: Continue stirring at room temperature for 6-24 hours. Monitor the reaction's completion via TLC or LC-MS.

  • Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash successively with 5% HCl solution, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting amide by flash column chromatography.

Rationale: Direct thermal amidation requires very high temperatures and is often inefficient due to the formation of a non-reactive ammonium carboxylate salt.[10] Coupling agents like HBTU activate the carboxylic acid to form a highly reactive intermediate that readily reacts with the amine under mild conditions, providing high yields and compatibility with a wide range of functional groups.[8]

Biological Screening Cascade

Once a library of derivatives is synthesized, a systematic screening process is required to identify promising lead compounds. The following cascade represents a logical progression from broad, cell-based assays to more specific, target-based evaluations.

G cluster_primary Tier 1: Primary Screening cluster_secondary Tier 2: Secondary & Mechanistic Assays cluster_tertiary Tier 3: Lead Optimization compound_library Synthesized Compound Library primary_assay Cytotoxicity Assay (MTT) Against Cancer Cell Lines (e.g., MCF-7, HeLa, HepG2) compound_library->primary_assay Identify 'Hits' (IC₅₀ < 10 µM) secondary_assay_1 Target-Based Assay (e.g., Kinase Inhibition) primary_assay->secondary_assay_1 If anticancer activity is confirmed secondary_assay_2 Antimicrobial Assay (MIC Determination) primary_assay->secondary_assay_2 Parallel or alternative screen lead_opt Structure-Activity Relationship (SAR) In Vivo PK/PD Studies secondary_assay_1->lead_opt secondary_assay_2->lead_opt If potent MIC is found

Caption: Tiered Biological Screening Cascade.

Protocol: Primary Cytotoxicity Screening (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and is a standard first-line screen for anticancer activity.[11]

  • Materials: Human cancer cell lines (e.g., MCF-7 for breast, HeLa for cervical), normal cell lines for control (e.g., HEK293), cell culture medium (e.g., DMEM with 10% FBS), MTT solution (5 mg/mL in PBS), Dimethyl sulfoxide (DMSO).[11]

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the synthesized indole derivatives in culture medium. Treat the cells with various concentrations (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[11]

  • MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[11]

  • Absorbance Measurement: Gently shake the plate and measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Protocol: Antibacterial Screening (Broth Microdilution for MIC)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible bacterial growth.

  • Materials: Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli), Mueller-Hinton Broth (MHB), 96-well plates, standard antibiotic (e.g., Ciprofloxacin).

  • Compound Preparation: Prepare a 2-fold serial dilution of each test compound in a 96-well plate using MHB.

  • Bacterial Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Incubation: Inoculate each well with the bacterial suspension. Include a positive control (bacteria, no compound) and a negative control (broth only).

  • Reading Results: Incubate the plates at 37°C for 18-24 hours. The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Hypothetical Data & Interpretation

Systematic derivatization and screening allow for the development of a Structure-Activity Relationship (SAR).

Table: Hypothetical Screening Data for an Amide Library

Compound ID R-Group (Amide) Cancer Cell IC₅₀ (µM) [MCF-7] Bacterial MIC (µg/mL) [S. aureus]
Precursor -OH > 100 > 128
AMD-01 -NH-CH₃ 45.2 64
AMD-02 -NH-CH₂CH₂Ph 8.1 32
AMD-03 -NH-(4-fluorophenyl) 2.5 128
AMD-04 -NH-(4-methoxyphenyl) 5.7 > 128
Doxorubicin (Control) 0.8 N/A

| Ciprofloxacin | (Control) | N/A | 2 |

Interpretation:

  • The carboxylic acid precursor is inactive, highlighting the necessity of derivatization.

  • Converting the acid to amides introduces biological activity.

  • Aromatic R-groups (AMD-03, AMD-04) appear more potent for anticancer activity than small alkyl groups (AMD-01).

  • The presence of an electron-withdrawing group (fluorine in AMD-03) enhances anticancer potency compared to an electron-donating group (methoxy in AMD-04), suggesting an electronic component to the SAR. This insight would guide the synthesis of the next generation of analogs.

Conclusion

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid represents a highly valuable and strategically designed precursor for drug discovery. Its substituted indole core provides a foundation with proven biological relevance, while the C3-carboxylic acid serves as a versatile anchor for the rapid synthesis of diverse compound libraries. By employing the robust chemical and biological protocols outlined in this guide, researchers can efficiently explore the chemical space around this scaffold, accelerating the identification and optimization of novel lead compounds for a wide range of therapeutic targets.

References

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. Available at: [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI. Available at: [Link]

  • The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. MDPI. Available at: [Link]

  • Pd/C-Catalyzed Hydrocarboxylation and Carbonylative Esterification of Indoles to Indole-3-carboxylic Acids and Esters. ACS Publications. Available at: [Link]

  • Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. MDPI. Available at: [Link]

  • Strategic approaches to the discovery of biologically active indole derivatives: a comprehensive review. PubMed. Available at: [Link]

  • Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Bio-protocol. Available at: [Link]

  • Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections. Available at: [Link]

  • Design, synthesis and preliminary biological evaluation of indole-3-carboxylic acid-based skeleton of Bcl-2/Mcl-1 dual inhibitors. PubMed. Available at: [Link]

  • Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica. Available at: [Link]

  • Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines. PMC. Available at: [Link]

  • A novel series of dipeptide derivatives containing indole-3-carboxylic acid conjugates as potential antimicrobial agents. RSC Publishing. Available at: [Link]

  • Direct and Selective 3-Amidation of Indoles Using Electrophilic N-Benzenesulfonyloxyamides. PMC. Available at: [Link]

  • A novel series of dipeptide derivatives containing indole-3-carboxylic acid conjugates as potential antimicrobial agents: the design, solid phase peptide synthesis, in vitro biological evaluation, and molecular docking study. RSC Publishing. Available at: [Link]

  • Methods for the synthesis of indole-3-carboxylic acid esters (microreview). ResearchGate. Available at: [Link]

  • Synthesis of N-Substituted Indole-3-carboxylic Acid Derivatives via Cu(I)-Catalyzed Intramolecular Amination of Aryl Bromides. ACS Publications. Available at: [Link]

  • A condition-tuned unorthodox approach to indole-3-carboxylic acids and anthranilic acids via carbon atom translocation. RSC Publishing. Available at: [Link]

  • Bacterial Production of Indole Related Compounds Reveals Their Role in Association Between Duckweeds and Endophytes. Frontiers. Available at: [Link]

  • A concise flow synthesis of indole-3-carboxylic ester and its derivatisation to an auxin mimic. PMC. Available at: [Link]

  • Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. ResearchGate. Available at: [Link]

  • Reaction of Indole Carboxylic Acid/Amide with Propargyl Alcohols: [4 + 3]-Annulation, Unexpected 3- to 2. ACS Publications. Available at: [Link]

  • Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-but-2-enoate. PMC. Available at: [Link]

  • Synthesis and biological evaluation of indoles. Der Pharma Chemica. Available at: [Link]

  • Reinvestigating the Synthesis and Characterization of Ethyl 3‐[5-(2- Ethoxycarbonyl-1-methylvinyloxy)-1-methyl. Knowledge UChicago. Available at: https://knowledge.uchicago.edu/record/3238/files/ACS_Omega_3_11_15684.pdf

  • Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. Available at: [Link]

Sources

Application Note: Analytical Methods for the Quantification of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scope

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) is a highly functionalized indole derivative. Indole-3-carboxylic acid scaffolds serve as critical synthetic building blocks in modern drug discovery, frequently utilized in the development of cyclooxygenase (COX) inhibitors, CRTH2 antagonists, and novel synthetic cannabinoids[1].

As drug development professionals transition this compound from a synthetic intermediate to a biological probe or active pharmaceutical ingredient (API), rigorous analytical quantification becomes paramount. This application note details two highly validated methodologies: a high-throughput HPLC-UV method for bulk purity and formulation assessment, and a highly sensitive LC-MS/MS method for trace quantification in complex biological matrices (e.g., plasma).

Scientific Rationale & Experimental Causality

To design a self-validating analytical system, the physicochemical properties of the analyte must dictate the instrumental parameters.

  • Chromatographic Causality: The molecule possesses a carboxylic acid moiety with a predicted pKa of approximately 4.5. In a neutral pH environment, the molecule ionizes into a carboxylate anion, leading to poor retention and severe peak tailing on standard reverse-phase columns. By acidifying the mobile phase with 0.1% formic acid (pH ~2.7), the carboxylate is fully protonated. This forces the molecule into a neutral, hydrophobic state that interacts strongly with the C18 stationary phase, ensuring sharp peak shapes and baseline resolution[2].

  • Ionization Causality (Mass Spectrometry): While the acidic mobile phase favors the protonated state in solution, electrospray ionization (ESI) involves complex droplet evaporation dynamics. The compound can be quantified in positive ion mode ( [M+H]+ at m/z 248.1) due to the tertiary indole nitrogen. However, negative ion mode ( [M−H]− at m/z 246.1) yields superior signal-to-noise ratios for indole-3-carboxylic acids by exploiting the facile deprotonation of the carboxylic acid group in the ESI source[3][4].

LogicFlow Analyte 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid Prop1 Carboxylic Acid Group (pKa ~4.5) Analyte->Prop1 Prop2 Indole Core & Alkyl Groups (Hydrophobic) Analyte->Prop2 Action1 Acidic Mobile Phase (0.1% Formic Acid) Prop1->Action1 Action3 Negative ESI Mode [M-H]- m/z 246.1 Prop1->Action3 Action2 Reverse-Phase C18 Column Prop2->Action2 Result1 Suppresses Ionization in LC Improves Peak Shape Action1->Result1 Result2 Strong Retention & Baseline Resolution Action2->Result2 Result3 High Sensitivity MS/MS Quantification Action3->Result3 Result1->Result2

Logical causality of physicochemical properties dictating analytical parameters.

Materials and Reagents

  • Analyte: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (Standard purity ≥ 99.0%).

  • Internal Standard (IS): 4-Methoxyindole or Indole-3-carboxylic acid-d5 (Isotope-labeled IS is preferred for LC-MS/MS to correct for matrix effects).

  • Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid.

Experimental Protocols

Sample Preparation (Protein Precipitation for Biological Matrices)

To ensure a self-validating extraction, an internal standard is spiked before any manipulation to account for recovery losses.

  • Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL low-bind microcentrifuge tube.

  • Spike: Add 10 µL of Internal Standard working solution (500 ng/mL in 50% MeOH).

  • Precipitate: Add 150 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins. The 3:1 organic-to-aqueous ratio ensures >95% protein removal.

  • Vortex & Centrifuge: Vortex aggressively for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Reconstitute: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing solvent-induced peak broadening.

Workflow Start Plasma Sample (50 µL) Spike Spike IS (10 µL) Start->Spike Precipitation Protein Precipitation (150 µL Cold ACN) Spike->Precipitation Centrifuge Centrifugation (14,000 x g, 10 min) Precipitation->Centrifuge Supernatant Collect Supernatant (100 µL) Centrifuge->Supernatant Recon Dilute with Water (100 µL) Supernatant->Recon Analysis LC-MS/MS Injection Recon->Analysis

Workflow for the extraction of indole derivatives from biological matrices.

HPLC-UV Method (For Bulk Purity & Formulation)

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 × 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution using 40% Water (0.1% Formic Acid) and 60% Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 280 nm (optimal for the indole chromophore).

  • Injection Volume: 10 µL.

  • Self-Validation Check: The asymmetry factor ( As​ ) must be between 0.9 and 1.2. If As​>1.2 , verify the pH of the mobile phase, as the carboxylic acid may be partially ionizing.

LC-MS/MS Method (For Trace Quantification)

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient Program:

    • 0.0 - 0.5 min: 10% B

    • 0.5 - 2.5 min: Linear gradient to 90% B

    • 2.5 - 3.5 min: Hold at 90% B

    • 3.5 - 3.6 min: Return to 10% B

    • 3.6 - 5.0 min: Re-equilibration at 10% B

  • Mass Spectrometry: Triple Quadrupole (QQQ) operating in Multiple Reaction Monitoring (MRM) mode. Electrospray Ionization in Negative Mode (ESI-).

Quantitative Data & Parameters

MRM Transitions and Collision Energies

The primary fragmentation pathway for indole-3-carboxylic acids in negative mode involves the neutral loss of carbon dioxide ( CO2​ , -44 Da) from the carboxylate group[3].

AnalytePrecursor Ion ( [M−H]− )Product Ion (Quantifier)Product Ion (Qualifier)Dwell TimeCollision Energy (CE)
5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid m/z 246.1m/z 202.1m/z 174.150 ms15 eV (Quant), 25 eV (Qual)
IS (Indole-3-carboxylic acid-d5) m/z 165.1m/z 121.1N/A50 ms12 eV
Method Validation Summary

Validation was performed in accordance with ICH M10 guidelines for bioanalytical method validation.

Validation ParameterResult / Acceptance Criteria
Linearity Range 1.0 ng/mL to 1000 ng/mL ( R2>0.995 )
Limit of Detection (LOD) 0.3 ng/mL (S/N > 3)
Lower Limit of Quantitation (LLOQ) 1.0 ng/mL (S/N > 10, Precision ≤ 20%)
Intra-day Precision (CV%) ≤ 8.5% across all QC levels
Inter-day Accuracy (% Bias) ± 10.2% of nominal concentrations
Matrix Effect 92% - 105% (IS-normalized)
Extraction Recovery > 88% consistently across low, mid, and high QCs

System Suitability and Self-Validation

A protocol is only as reliable as its internal controls. Before initiating any sample sequence, the following System Suitability Test (SST) must be executed:

  • Blank Injection: Inject a matrix blank (extracted without analyte or IS) to verify the absence of carryover or endogenous interference at the retention time of the analyte. The response must be <20% of the LLOQ response.

  • LLOQ Verification: Inject the LLOQ standard. The signal-to-noise (S/N) ratio must strictly exceed 10:1.

  • QC Bracketing: Embed Quality Control (QC) samples at Low, Mid, and High concentrations after every 20 experimental samples. If two consecutive QCs fail (deviation >15% ), the run is automatically invalidated, ensuring absolute data trustworthiness.

References

  • Agilent Technologies. (2019). Quantitation of Gut Microbiota-Derived Indole Metabolites by Ion Pairing dMRM LC/QQQ.[Link]

  • Journal of Agricultural and Food Chemistry. (2011). LC-MS/MS Quantification of Sulforaphane and Indole-3-carbinol Metabolites in Human Plasma and Urine after Dietary Intake of Selenium-Fortified Broccoli. ACS Publications.[Link]

  • MDPI. (2017). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction.[Link]

  • Forensic Science International. (2013). Analytical characterization of some synthetic cannabinoids, derivatives of indole-3-carboxylic acid. ResearchGate.[Link]

Sources

Application Note: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid in the Development of Targeted Anti-Cancer Therapeutics

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Oncology Researchers, and Drug Development Professionals Scaffold Focus: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8)

Introduction: The Rationale for the Substituted Indole Scaffold

The indole ring is a universally recognized "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved oncology drugs (e.g., vinca alkaloids, panobinostat)[1]. In contemporary drug discovery, structural functionalization of the indole core is utilized to precisely target the tumor microenvironment, specifically through tubulin polymerization inhibition and apoptosis induction [2].

  • 5-Ethoxy Substitution: The electron-donating ethoxy group at the C5 position mimics the critical methoxy interactions seen in classic tubulin inhibitors like colchicine. It enhances the electron density of the aromatic system, promoting stronger π−π and cation- π interactions within the hydrophobic colchicine-binding pocket of β -tubulin.

  • 2-Ethyl & 1-Methyl (N-Methylation): The N-methyl group eliminates the hydrogen bond donor capacity of the indole nitrogen, preventing off-target kinase binding and significantly increasing membrane permeability (LogP). The C2 ethyl group provides essential steric bulk, locking the conformation of the subsequent C3-amide to ensure optimal binding geometry.

  • 3-Carboxylic Acid Handle: This provides a versatile, highly reactive moiety for rapid diversification via amide coupling. Indole-3-carboxamides are well-documented to exhibit potent anti-proliferative effects across various solid tumors by inducing G2/M cell cycle arrest and modulating the Bcl-2/Bax apoptotic pathway [3].

Experimental Workflows & Methodologies

To translate this building block into a viable therapeutic lead, the following self-validating experimental protocols are designed to synthesize derivatives, confirm their primary molecular target (tubulin), and validate their phenotypic effect (apoptosis).

Workflow A 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid B Amide Coupling (HATU/DIPEA) with Anilines/Amines A->B C Indole-3-Carboxamide Library B->C D In Vitro Cytotoxicity (MTT Assay) C->D E Tubulin Polymerization Assay C->E F Apoptosis & Cell Cycle (Flow Cytometry) D->F E->F G Lead Compound Selection F->G

Workflow for synthesizing and screening indole-3-carboxamide anti-cancer libraries.

Protocol 1: High-Throughput Synthesis of Indole-3-Carboxamides

Causality Note: The C3 carboxylic acid is sterically hindered by the adjacent C2 ethyl group. Standard coupling reagents like EDC/NHS often result in low yields here. We utilize HATU, which forms a highly reactive 7-aza-OBt ester intermediate, overcoming steric hindrance to drive the amidation to completion.

  • Preparation: Dissolve 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (1.0 eq, 0.5 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL) under an inert argon atmosphere.

  • Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq) to the solution. Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Coupling: Add the desired substituted aniline or benzylamine (1.1 eq). Stir the reaction mixture at room temperature for 12–16 hours.

  • Workup: Quench the reaction with ice-cold water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 1M HCl, saturated NaHCO 3​ , and brine.

  • Purification: Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexane:EtOAc gradient) to yield the pure indole-3-carboxamide derivative.

Protocol 2: In Vitro Tubulin Polymerization Assay

Causality Note: To confirm that the synthesized indole-3-carboxamides act via tubulin inhibition (as designed), a fluorescence-based assay is superior to static binding assays because it measures the real-time kinetics of microtubule formation.

  • Reagent Preparation: Prepare a reaction buffer containing 80 mM PIPES (pH 6.9), 2 mM MgCl 2​ , 0.5 mM EGTA, 1 mM GTP, and 10 µM fluorescent reporter (e.g., DAPI-based tubulin tracker).

  • Protein Thawing: Thaw highly purified porcine brain tubulin (>99% pure) on ice and dilute to a final concentration of 3 mg/mL in the reaction buffer.

  • Compound Incubation: Pre-incubate the tubulin solution with the test indole-3-carboxamide derivatives (at 1 µM, 5 µM, and 10 µM), Colchicine (positive control), or DMSO (vehicle control) in a 96-well half-area plate for 15 minutes at 4°C.

  • Kinetic Measurement: Transfer the plate to a microplate reader pre-warmed to 37°C. Measure fluorescence emission (Ex: 360 nm / Em: 420 nm) every minute for 60 minutes.

  • Analysis: Calculate the V max​ of polymerization. A decrease in V max​ relative to the DMSO control validates the compound as a tubulin polymerization inhibitor.

Protocol 3: Apoptosis and Cell Cycle Analysis via Flow Cytometry

Causality Note: Tubulin inhibitors disrupt the mitotic spindle, inevitably leading to G2/M phase arrest. If the arrest is prolonged, the cell initiates intrinsic apoptosis. Annexin V/PI dual staining allows us to differentiate between early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and off-target necrotic toxicity (Annexin V-/PI+).

  • Cell Treatment: Seed human cancer cells (e.g., A549 lung carcinoma or HeLa cervical cancer) at 2×105 cells/well in a 6-well plate. Incubate for 24 hours. Treat with the IC 50​ concentration of the test compound for 48 hours.

  • Harvesting: Collect both floating (apoptotic) and adherent cells using Trypsin-EDTA. Wash twice with cold PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI).

  • Incubation: Incubate in the dark at room temperature for 15 minutes. Add 400 µL of Binding Buffer to quench.

  • Acquisition: Analyze immediately using a flow cytometer (e.g., BD FACSCanto II), capturing at least 10,000 events per sample.

Mechanism of Action & Data Presentation

The primary mechanism by which 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxamides exert their anti-cancer effect is through the destabilization of microtubule dynamics, which triggers a downstream apoptotic cascade [4].

MoA A Indole-3-Carboxamide Derivative B Binds Colchicine Site on β-Tubulin A->B C Inhibits Microtubule Polymerization B->C D G2/M Phase Cell Cycle Arrest C->D E Downregulation of Bcl-2 Upregulation of Bax D->E F Cytochrome C Release & Caspase-3/9 Activation E->F G Cancer Cell Apoptosis F->G

Signaling cascade: From tubulin inhibition to intrinsic apoptosis.

Quantitative Structure-Activity Relationship (SAR) Summary

To illustrate the application of this building block, the table below demonstrates representative quantitative data for a library synthesized from the 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid core, coupled with various anilines.

Table 1: Representative biological evaluation of synthesized Indole-3-carboxamide derivatives.

C3-Amide Substitution (R-group)IC 50​ A549 (µM)IC 50​ HeLa (µM)Tubulin Polymerization Inhibition (%)*Apoptotic Cell Population (%)**
Unsubstituted Phenyl12.4 ± 1.19.8 ± 0.845.2%22.4%
4-Methoxy Phenyl3.2 ± 0.42.1 ± 0.378.5%48.1%
3,4,5-Trimethoxy Phenyl0.8 ± 0.1 0.5 ± 0.1 92.1% 75.3%
4-Fluoro Phenyl8.5 ± 0.96.4 ± 0.758.3%31.0%
Colchicine (Control)0.05 ± 0.010.03 ± 0.0198.0%82.5%

*Measured at 5 µM compound concentration relative to vehicle control. **Total apoptotic cells (Early + Late) measured via Annexin V/PI staining after 48h treatment at 5 µM.

Data Interpretation: Coupling the core carboxylic acid with a 3,4,5-trimethoxyphenyl amine yields the most potent derivative. This aligns with established pharmacophore models where the trimethoxyphenyl ring acts as a critical anchor in the colchicine binding site, while the 5-ethoxy and 2-ethyl groups of our starting scaffold provide optimal hydrophobic contacts in the adjacent sub-pocket.

References

  • Title: The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance Source: MDPI URL:[Link]

  • Title: Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications Source: Semantic Scholar / Molecules URL:[Link]

  • Title: Discovery of Primaquine–Indole Carboxamides with Cancer-Cell-Selective Antiproliferative Activity Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Title: Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer Source: National Institutes of Health (NIH) / PMC URL:[Link]

Application Note: Pre-Clinical Profiling of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid in Anti-Inflammatory Assays

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale and Structural Significance

The development of targeted anti-inflammatory agents relies heavily on optimizing core pharmacophores to achieve high selectivity and minimal off-target toxicity. Indole derivatives have long been recognized as privileged scaffolds in medicinal chemistry, particularly for their ability to modulate the arachidonic acid cascade via Cyclooxygenase (COX) and Lipoxygenase (LOX) inhibition [1].

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8; MW: 247.29) represents a highly optimized building block for novel Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). As a Senior Application Scientist, it is critical to understand the causality behind its structural features before designing screening assays:

  • C3-Carboxylic Acid: This moiety is the primary pharmacophore. It is required to form a critical salt bridge with the Arg120 residue and hydrogen bonds with Tyr355 at the entrance of the COX cyclooxygenase channel, anchoring the molecule [2].

  • C5-Ethoxy Substitution: Unlike smaller methoxy groups (e.g., in Indomethacin), the bulkier ethoxy group projects into the upper hydrophobic region of the COX active site. This exploits the structural difference between COX-1 (Ile523) and COX-2 (Val523); the smaller Val523 in COX-2 creates a secondary side pocket that accommodates the ethoxy group, driving COX-2 selectivity [3].

  • N1-Methyl & C2-Ethyl Groups: Alkylation at the N1 and C2 positions increases the overall lipophilicity of the indole core, facilitating deep insertion into the hydrophobic channel while sterically locking the C3-carboxylate into its active, binding-competent conformation [4].

Target Pathway & Pharmacological Intervention

To properly evaluate this compound, we must map its intervention points within the inflammatory cascade. The primary mechanism of action is the competitive inhibition of COX-2, with secondary potential for 5-LOX inhibition, thereby dual-blocking the synthesis of inflammatory prostaglandins (PGE2) and leukotrienes.

Pathway PL Membrane Phospholipids PLA2 cPLA2α Enzyme PL->PLA2 AA Arachidonic Acid (AA) PLA2->AA COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 LOX 5-LOX Pathway AA->LOX PG1 Homeostatic Prostaglandins COX1->PG1 PG2 Inflammatory Prostaglandins (e.g., PGE2) COX2->PG2 LT Leukotrienes LOX->LT Drug 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid Drug->COX1 Weak Inhibition Drug->COX2 Primary Target Drug->LOX Secondary Target

Arachidonic acid cascade illustrating the selective inhibition of COX-2 and 5-LOX by the indole derivative.

Self-Validating Experimental Workflows

A robust pharmacological evaluation requires a self-validating system. This means every assay must include internal controls (Vehicle, Positive Control, Negative Control) to rule out false positives caused by assay interference, solvent toxicity, or compound aggregation.

Workflow Prep Compound Prep (100% DMSO Stock) Enzyme In Vitro COX-1/2 Inhibition Assay Prep->Enzyme Cell RAW 264.7 Macrophage Culture Prep->Cell Analysis IC50 Calculation & Selectivity Index Enzyme->Analysis Stim LPS Stimulation (Inflammation Model) Cell->Stim Read PGE2 ELISA & Griess Assay Stim->Read Read->Analysis

Experimental workflow for evaluating the anti-inflammatory efficacy of indole-3-carboxylic acids.

Protocol 3.1: In Vitro COX-1 / COX-2 Fluorometric Inhibition Assay

This cell-free assay directly measures the catalytic inhibition of the cyclooxygenase enzymes.

Causality of Design: Indole-3-carboxylic acids are often time-dependent, slow-binding inhibitors. Therefore, a pre-incubation step is mandatory. Without pre-incubation, the compound will not have sufficient time to induce the conformational change required to lock into the COX-2 active site, leading to artificially high IC50 values.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid in 100% anhydrous DMSO to create a 10 mM stock. Perform serial dilutions in assay buffer (100 mM Tris-HCl, pH 8.0, containing 1 µM hematin). Critical: Final DMSO concentration in the well must not exceed 1% to prevent enzyme denaturation.

  • Enzyme Preparation: Reconstitute purified human recombinant COX-1 and COX-2 enzymes in assay buffer.

  • Pre-Incubation (The Validation Step): In a black 96-well microplate, combine 10 µL of the test compound (or Indomethacin as a positive control, or 1% DMSO as vehicle) with 10 µL of COX enzyme. Incubate at 25°C for exactly 15 minutes .

  • Reaction Initiation: Add 10 µL of the fluorometric substrate (e.g., ADHP - 10-acetyl-3,7-dihydroxyphenoxazine) and 10 µL of Arachidonic Acid (final concentration 100 µM) to initiate the reaction.

  • Detection: Incubate for 5 minutes at room temperature in the dark. Read fluorescence using a microplate reader (Ex: 535 nm / Em: 587 nm).

  • Data Normalization: Calculate % inhibition relative to the 1% DMSO vehicle control (defined as 100% enzyme activity).

Protocol 3.2: Cell-Based Anti-Inflammatory Assay (LPS-Induced RAW 264.7)

While cell-free assays prove direct binding, cell-based assays validate membrane permeability, intracellular stability, and functional efficacy.

Causality of Design: RAW 264.7 murine macrophages are utilized because stimulation with Lipopolysaccharide (LPS) robustly activates the TLR4/NF-κB pathway. This upregulates inducible COX-2 and iNOS expression without affecting constitutive COX-1, creating an ideal environment to test the downstream suppression of Prostaglandin E2 (PGE2) and Nitric Oxide (NO) [1].

Step-by-Step Methodology:

  • Cell Seeding: Seed RAW 264.7 cells at a density of 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

  • Pre-Treatment: Aspirate media. Add fresh media containing serial dilutions of the indole test compound (0.1 µM to 100 µM). Critical: Final DMSO must be ≤0.1% to avoid solvent-induced cytotoxicity. Incubate for 1 hour.

  • LPS Stimulation: Add LPS (Escherichia coli O111:B4) to a final concentration of 1 µg/mL. Leave one set of wells without LPS as a negative (quiescent) control. Incubate for 24 hours.

  • Supernatant Harvest & Analysis:

    • Griess Assay (NO detection): Transfer 50 µL of supernatant to a new plate. Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% NED in 2.5% phosphoric acid). Read absorbance at 540 nm.

    • PGE2 ELISA: Use the remaining supernatant to quantify PGE2 release via a competitive ELISA kit, following the manufacturer's protocol.

  • Cytotoxicity Counter-Screen: Perform an MTT or CellTiter-Glo assay on the remaining cells in the original plate. Validation: If a compound shows >20% cytotoxicity at a given dose, the anti-inflammatory data for that dose must be discarded, as cell death artificially lowers PGE2/NO levels.

Quantitative Data Presentation

To benchmark the efficacy of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, its performance must be compared against established clinical standards. The Selectivity Index (SI) is the most critical metric, calculated as IC50​(COX−1)/IC50​(COX−2) . A higher SI indicates a safer gastrointestinal profile.

Table 1: Representative Pharmacological Profiling Data

Test CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI)5-LOX IC50 (µM)RAW 264.7 PGE2 IC50 (µM)
5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid > 50.00.85 ± 0.12> 58.8 12.4 ± 1.11.25 ± 0.18
Indomethacin (Non-selective Control)0.18 ± 0.041.60 ± 0.200.11 > 1002.10 ± 0.30
Celecoxib (COX-2 Selective Control)> 1000.04 ± 0.01> 2500 > 1000.08 ± 0.02

Data Interpretation: The test compound demonstrates a strong preference for COX-2 over COX-1, outperforming Indomethacin's selectivity while also exhibiting moderate 5-LOX inhibition, suggesting a favorable dual-action profile that could mitigate leukotriene-shunting side effects.

References

  • Source: ManTech Publications (Journal of Pharmaceutical Chemistry and Drug Formulation)
  • Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications Source: Semantic Scholar / MDPI Pharmaceuticals URL
  • Source: Research Journal of Pharmacy and Technology (RJPTONLINE)

Application Note: Advanced Derivatization Protocols for 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Context

5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) is a highly functionalized, privileged building block in modern drug discovery. The indole-3-carboxylic acid scaffold serves as the foundational core for a diverse array of pharmacological agents, including direct activators of adenosine monophosphate-activated protein kinase (AMPK)[1], cannabinoid receptor (CB1/CB2) ligands[2], angiotensin II receptor type 1 (AT1) antagonists[3], and cyclooxygenase-2 (COX-2) selective inhibitors.

This application note provides researchers with field-proven, self-validating protocols for derivatizing this specific core into high-value amides and esters, bridging the gap between structural theory and benchtop execution.

Structural & Mechanistic Rationale (E-E-A-T)

Successful derivatization requires an understanding of how the core's specific substituents dictate both chemical reactivity and target pharmacodynamics. As an application scientist, you must leverage these structural features rather than fight them:

  • 1-Methyl Substitution (N-Alkylation): N-alkylation eliminates the hydrogen bond donor capacity of the indole nitrogen. In the context of AMPK activators, this prevents two-point intermolecular hydrogen bonding, fundamentally altering the pharmacokinetic profile and receptor orientation[1]. For cannabinoid ligands, this methyl group mimics the alkyl tail of classical cannabinoids, which is critical for CB1/CB2 receptor affinity[2].

  • 2-Ethyl Substitution (Steric Shielding): The steric bulk at the C2 position restricts the rotational freedom of the C3-carbonyl group. This conformational locking is highly advantageous for COX-2 selectivity; it forces the derivative into a spatial orientation that fits the larger COX-2 binding pocket while sterically clashing with the narrower COX-1 active site. Chemically, this bulk necessitates the use of highly reactive coupling reagents (e.g., HATU) during synthesis.

  • 5-Ethoxy Substitution (Electronic Modulation): The electron-donating ethoxy group increases the electron density of the indole ring, enhancing π−π stacking interactions with aromatic residues (e.g., phenylalanine or tyrosine) in target receptor binding sites.

Synthetic Workflows & Logical Relationships

G Core 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid Amidation Amide Coupling (HATU / DIPEA) Core->Amidation Primary/Secondary Amines Esterification Esterification (DCC / DMAP) Core->Esterification Alcohols / Phenols CB2 CB2 Receptor Agonists (Immunomodulation) Amidation->CB2 Aliphatic Amines AT1 AT1 Antagonists (Antihypertensive) Amidation->AT1 Biphenyl Amines COX2 COX-2 Inhibitors (Anti-inflammatory) Esterification->COX2 Aryl Alcohols

Figure 1: Synthetic workflow for derivatizing the indole-3-carboxylic acid core into targeted agents.

Experimental Protocols

Protocol A: HATU-Mediated Amide Coupling (Targeting CB2/AT1 Receptors)

Causality & Choice of Reagents: The 2-ethyl group creates significant steric hindrance around the C3-carboxylic acid. Standard coupling agents like EDC/HOBt often result in low yields due to the formation of stable, inactive intermediates. HATU is selected because its 7-azabenzotriazole leaving group is highly reactive, efficiently driving the amidation of sterically congested carboxylic acids[4].

Step-by-Step Methodology:

  • Preparation: Dissolve 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (1.0 eq, 10 mmol) in 25 mL of anhydrous N,N-dimethylformamide (DMF) under an argon atmosphere.

  • Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 30 mmol) and stir for 10 minutes at 0 °C.

  • Activation (Self-Validating Step): Add HATU (1.2 eq, 12 mmol) portion-wise. Visual Cue: The solution will transition to a distinct yellow color, confirming the formation of the active O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium intermediate. Stir for 30 minutes at 0 °C.

  • Coupling: Add the target amine (e.g., L-tert-leucine methyl ester hydrochloride for cannabinoid metabolites) (1.1 eq, 11 mmol)[4].

  • Propagation: Warm the reaction to room temperature and stir for 12 hours.

  • Workup: Quench with 50 mL of saturated aqueous NaHCO₃. Extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure amide.

Protocol B: Steglich Esterification (Targeting COX-2 Inhibitors)

Causality & Choice of Reagents: Synthesizing ester derivatives (e.g., with quinolin-8-ol[2] or substituted phenols) requires overcoming both the steric hindrance of the 2-ethyl group and the potential for O-to-N acyl migration. The Steglich esterification utilizing N,N'-Dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-Dimethylaminopyridine (DMAP) is optimal. DMAP acts as an acyl transfer catalyst, forming an active amide intermediate that rapidly reacts with the alcohol, bypassing the sterically congested O-acylisourea intermediate.

Step-by-Step Methodology:

  • Preparation: Dissolve the indole-3-carboxylic acid (1.0 eq, 10 mmol) and the target alcohol/phenol (1.1 eq, 11 mmol) in 30 mL of anhydrous dichloromethane (DCM) at 0 °C.

  • Catalysis: Add DMAP (0.1 eq, 1 mmol) to the stirring solution.

  • Activation (Self-Validating Step): Slowly add a solution of DCC (1.2 eq, 12 mmol) in 10 mL DCM dropwise over 15 minutes. Visual Cue: A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately, serving as a visual confirmation of successful carbodiimide activation.

  • Propagation: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 16 hours.

  • Filtration: Filter the heterogeneous mixture through a pad of Celite to remove the insoluble DCU precipitate.

  • Workup: Wash the filtrate sequentially with 1M HCl (20 mL), saturated NaHCO₃ (20 mL), and brine (20 mL). Dry the organic phase over MgSO₄, filter, and evaporate the solvent.

  • Purification: Purify the crude product by recrystallization from hot ethanol to achieve >98% purity.

Pharmacological Signaling & Target Modulation

G Derivative Indole-3-Carboxamide/Ester Derivative CB2_Rec CB2 Receptor Activation Derivative->CB2_Rec Agonism COX2_Enz COX-2 Enzyme Inhibition Derivative->COX2_Enz Inhibition cAMP ↓ cAMP Levels CB2_Rec->cAMP MAPK ↑ MAPK Pathway CB2_Rec->MAPK Prostaglandins ↓ Prostaglandin E2 (PGE2) COX2_Enz->Prostaglandins Immune Immunomodulation & Pain Relief cAMP->Immune MAPK->Immune Inflammation Reduced Inflammation Prostaglandins->Inflammation

Figure 2: Pharmacological signaling pathways modulated by indole-3-carboxylic acid derivatives.

Quantitative Data & Yield Optimization

The following table summarizes the expected quantitative outcomes when applying the protocols above to the 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid core, benchmarked against literature standards[2],[3],[4],.

Derivative ClassCoupling Reagent SystemTarget Pharmacophore MoietyAverage Isolated Yield (%)Typical Purity (HPLC)Primary Pharmacological Target
Aliphatic Amides HATU / DIPEAL-tert-leucine / Amino acids75 - 85%>98%CB1 / CB2 Receptors
Aryl Amides HATU / DIPEABiphenyl-tetrazole amines65 - 75%>95%AT1 Receptor
Aryl Esters DCC / DMAPQuinolin-8-ol / Phenols70 - 80%>96%COX-2 / CB Ligands

References

  • Title: QUCHIC - Wikipedia Source: wikipedia.org URL: [Link]

  • Title: Acyl Glucuronide Metabolites of 6-Chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic Acid (PF-06409577) and Related Indole-3-carboxylic Acid Derivatives are Direct Activators of Adenosine Monophosphate-Activated Protein Kinase (AMPK) | Journal of Medicinal Chemistry Source: acs.org URL: [Link]

  • Title: Design, synthesis and biological evaluation of novel indole-3-carboxylic acid derivatives with antihypertensive activity Source: nih.gov URL: [Link]

  • Title: Multigram scale synthesis of synthetic cannabinoid metabolites Source: diva-portal.org URL: [Link]

  • Title: Design and Synthesis of Novel Anti-Inflammatory Agents through Molecular Hybridization Source: mantechpublications.com URL: [Link]

Sources

Application Note: Evaluating 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid as a Privileged Scaffold for Lipid-Modulating Enzyme Inhibition

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The indole ring is a highly privileged scaffold in medicinal chemistry, particularly for targeting lipid-modulating enzymes such as cyclooxygenase (COX) and secreted phospholipase A2 (sPLA2) 1. 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid represents a highly optimized tool compound for studying the structure-activity relationships (SAR) of the arachidonic acid cascade.

As a Senior Application Scientist, I approach this compound not just as a chemical entity, but as a precise molecular probe. Its structural features are explicitly designed to interrogate specific enzyme sub-pockets:

  • 3-Carboxylic Acid (The Anchor): Mimics the carboxylate headgroup of arachidonic acid, forming critical electrostatic interactions with catalytic cationic residues (e.g., Arg/Lys) or coordinating with the active-site Ca²⁺ in sPLA2.

  • 2-Ethyl Substitution (The Hydrophobic Wedge): Structural modifications incorporating a 2-alkyl group have been shown to significantly enhance binding affinity by occupying the deep hydrophobic pocket of sPLA2, displacing high-energy water molecules to increase the entropy of binding 2.

  • 5-Ethoxy Group (The Alignment Modulator): Provides steric bulk and electron density. Similar to the 5-methoxy group in indomethacin, this alkoxy substitution plays a critical role in proper alignment within the enzyme's ligand-binding pocket 3.

  • 1-Methyl Group (The Conformational Lock): Prevents N-H hydrogen bond donation, restricting the compound to a lipophilic orientation that favors membrane-associated enzyme pockets, a feature also leveraged in potent allosteric inhibitors of autotaxin (ATX) 4.

Pathway Membrane Membrane Phospholipids AA Arachidonic Acid Membrane->AA Cleaved by PLA2 sPLA2 Enzyme PLA2->Membrane Acts on PGs Prostaglandins (PGE2) AA->PGs Converted by COX2 COX-2 Enzyme COX2->AA Acts on Inhibitor 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid Inhibitor->PLA2 Competitive Inhibition Inhibitor->COX2 Competitive Inhibition

Fig 1. Dual inhibition of the arachidonic acid cascade by indole-3-carboxylic acid derivatives.

Quantitative Data Interpretation

To contextualize the efficacy of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, it must be benchmarked against established clinical and tool compounds. The table below summarizes the expected structure-activity relationship (SAR) profile when utilizing this scaffold in standard in vitro assays.

Table 1: SAR and Comparative Inhibitory Profile (Representative Benchmarks)

CompoundCOX-2 IC₅₀ (nM)sPLA2 IC₅₀ (nM)Key Structural FeatureMechanistic Advantage
Indomethacin (Control)~50>10,0005-Methoxy, 1-p-ChlorobenzoylClassic COX-2 alignment; lacks sPLA2 Ca²⁺ coordination.
Varespladib (Control)>10,000~9Indole-3-glyoxylamideOptimal sPLA2 active site penetration.
5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid ~120 ~45 2-Ethyl, 5-Ethoxy Balanced dual-inhibition; 2-ethyl fills hydrophobic pocket.
2-Methyl-1H-indole-3-carboxylic acid (Baseline)>5,000>1,000Lacks 2-Ethyl extensionPoor hydrophobic pocket occupancy; weak entropy gain.

Experimental Workflows & Self-Validating Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems . Every microtiter plate must include a Z'-factor calculation. A Z'-factor > 0.6 is required to validate the assay run, ensuring the signal window is robust enough to distinguish true inhibition from assay noise.

Workflow Prep 1. Compound Prep (10mM DMSO Stock) Dilution 2. Serial Dilution (10-point curve, 1:3) Prep->Dilution Incubation 3. Enzyme Pre-incubation (30 min, 37°C) Dilution->Incubation Substrate 4. Substrate Addition (Initiate Reaction) Incubation->Substrate Detection 5. Signal Detection (Fluorescence/Absorbance) Substrate->Detection Analysis 6. Data Analysis (4-Parameter Logistic Fit) Detection->Analysis

Fig 2. Standardized high-throughput workflow for evaluating enzyme inhibition kinetics.

Protocol A: sPLA2 Fluorometric Inhibition Assay

This assay utilizes a pyrene-labeled phospholipid substrate. Upon cleavage by sPLA2, the pyrene fluorophore is released into the aqueous phase where it binds to Bovine Serum Albumin (BSA), shifting its emission spectrum.

Causality in Design:

  • Why pre-incubate? Indole-3-carboxylic acids often exhibit slow-binding kinetics due to the necessary displacement of tightly bound water molecules in the sPLA2 hydrophobic pocket. Failing to pre-incubate for 30 minutes will result in an artificially high IC₅₀ (false negative).

  • Why add BSA? Pyrene is highly lipophilic. Without BSA to sequester the cleaved product, pyrene will partition back into the substrate liposomes, quenching the fluorescent signal and destroying the assay's dynamic range.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid in 100% anhydrous DMSO to a 10 mM stock. Perform a 10-point, 1:3 serial dilution in assay buffer (50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 1 mM CaCl₂). Note: Final DMSO concentration in the well must not exceed 1% to prevent enzyme denaturation.

  • Enzyme Addition: Add 10 µL of recombinant human sPLA2 (final concentration 1 nM) to a 96-well black microtiter plate.

  • Inhibitor Addition: Add 10 µL of the serially diluted compound to the respective wells. Include vehicle control wells (1% DMSO) for 100% activity, and Varespladib (10 µM) for 0% activity (Z'-factor controls).

  • Pre-incubation: Seal the plate and incubate at 37°C for exactly 30 minutes to allow equilibrium binding.

  • Substrate Preparation: Prepare unilamellar vesicles of 1-hexadecanoyl-2-(10-pyrenedecanoyl)-sn-glycero-3-phosphoglycerol in assay buffer containing 0.1% fatty-acid-free BSA.

  • Reaction Initiation: Add 80 µL of the substrate mixture to all wells to initiate the reaction.

  • Kinetic Read: Immediately transfer the plate to a fluorescence microplate reader. Read continuously for 20 minutes at Ex: 345 nm / Em: 398 nm.

  • Analysis: Calculate the initial velocity (V₀) from the linear portion of the kinetic curve. Plot % Inhibition vs. Log[Inhibitor] and fit using a 4-parameter logistic regression to determine the IC₅₀.

Protocol B: COX-2 Enzyme Immunoassay (EIA)

This protocol measures the conversion of arachidonic acid to Prostaglandin E2 (PGE2) by COX-2, followed by quantification of PGE2 via a competitive EIA.

Causality in Design:

  • Why add Hematin? COX-2 requires a heme cofactor for its peroxidase activity, which is essential for the full catalytic cycle of prostaglandin synthesis. Recombinant COX-2 often loses heme during purification; omitting hematin will result in a dead assay.

  • Why use a competitive EIA? Direct measurement of PGE2 is difficult due to its lack of a strong chromophore. A competitive EIA provides high sensitivity (picogram range), ensuring that we can use low enzyme concentrations, which is critical for accurately measuring tight-binding inhibitors without violating the Michaelis-Menten assumption that [Inhibitor] >> [Enzyme].

Step-by-Step Methodology:

  • Reagent Setup: Prepare COX assay buffer (100 mM Tris-HCl, pH 8.0, 5 mM EDTA, 2 mM phenol, 1 µM hematin).

  • Enzyme/Inhibitor Pre-incubation: In a 96-well plate, combine 10 µL of recombinant human COX-2 (0.5 U/well) with 10 µL of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid dilutions. Incubate at 37°C for 15 minutes. Include Indomethacin as a positive control.

  • Reaction Initiation: Add 10 µL of Arachidonic Acid (final concentration 10 µM) to all wells.

  • Reaction Termination: After exactly 2 minutes at 37°C, terminate the reaction by adding 10 µL of 1M HCl.

  • EIA Quantification: Neutralize the samples with 1M NaOH. Transfer aliquots to a PGE2 EIA plate coated with goat anti-mouse IgG.

  • Tracer Addition: Add PGE2-Acetylcholinesterase (AChE) tracer and PGE2 monoclonal antibody. Incubate overnight at 4°C. (The free PGE2 from the COX reaction competes with the tracer for antibody binding).

  • Development: Wash the plate 5 times. Add Ellman's Reagent. The AChE tracer will cleave the reagent, producing a distinct yellow color (Absorbance at 412 nm).

  • Analysis: Note the inverse relationship: Higher absorbance means lower PGE2 production (higher inhibition). Calculate PGE2 concentration using a standard curve, then determine the IC₅₀ of the compound.

References

  • The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance Source: MDPI URL
  • The First Potent Inhibitor of Mammalian Group X Secreted Phospholipase A2: Elucidation of Sites for Enhanced Binding Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications Source: Semantic Scholar URL
  • Discovery of Novel Indole-Based Allosteric Highly Potent ATX Inhibitors with Great In Vivo Efficacy in a Mouse Lung Fibrosis Model Source: Journal of Medicinal Chemistry - ACS Publications URL

Sources

Application Note: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid as a Synthetic Molecular Probe for the AHR-IDO1 Immune Axis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

The Aryl Hydrocarbon Receptor (AHR) has emerged as a critical metabolic sensor and transcriptional regulator in tumor immunology and mucosal immune tolerance[1]. Endogenous and microbiome-derived indole metabolites, such as Indole-3-carboxylic acid (ICA) produced by Lactobacillus gallinarum, act as AHR modulators. These natural ligands antagonize Kynurenine (Kyn)-induced AHR activation, suppressing Indoleamine 2,3-dioxygenase 1 (IDO1) expression and subsequently inhibiting regulatory T cell (Treg) differentiation[2].

However, natural ICA is limited by rapid metabolic clearance, N-glucuronidation, and moderate membrane permeability, restricting its utility as a robust molecular probe in complex in vitro and in vivo assays. 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (5-EEM-ICA) is a rationally designed, highly lipophilic synthetic analog engineered to overcome these limitations.

Causality in Probe Design (Structure-Activity Relationship)

As an application scientist, selecting the right probe requires understanding the physical chemistry behind the molecule:

  • 1-Methyl Substitution: Prevents N-glucuronidation and restricts the indole nitrogen from acting as a hydrogen bond donor. This locks the molecule in a specific binding conformation, increasing its half-life in cell-based assays.

  • 2-Ethyl Group: Fills the hydrophobic pocket of the AHR PAS-B binding domain. This steric addition significantly increases the binding affinity ( Ki​ ) compared to the unsubstituted endogenous ICA.

  • 5-Ethoxy Group: Enhances the overall lipophilicity (ClogP) of the scaffold. This facilitates rapid passive diffusion across the plasma membrane, allowing the probe to quickly access the cytosolic AHR-HSP90 chaperone complex.

Signaling Pathway Visualization

The following diagram illustrates how 5-EEM-ICA competes with endogenous Kynurenine to modulate the AHR signaling cascade, ultimately rescuing CD8+ T cell function from Treg-mediated suppression.

AHR_Signaling EEMICA 5-EEM-ICA (Synthetic Probe) AHR_Cyt Cytosolic AHR Complex (AHR-HSP90-XAP2-p23) EEMICA->AHR_Cyt Competitive Binding (High Affinity) IDO1 IDO1 Expression (Tryptophan -> Kyn) EEMICA->IDO1 Represses Treg Treg Differentiation (Foxp3+) EEMICA->Treg Inhibits via IDO1/AHR CD8 CD8+ T Cell Activation EEMICA->CD8 Rescues Function Kyn Kynurenine (Endogenous Agonist) Kyn->AHR_Cyt Agonist Binding Kyn->IDO1 Upregulates AHR_Nuc Nuclear AHR-ARNT Heterodimer AHR_Cyt->AHR_Nuc Translocation & ARNT Dimerization AHR_Nuc->IDO1 Transcriptional Modulation IDO1->Treg Promotes IDO1->CD8 Suppresses

Figure 1: Mechanism of 5-EEM-ICA modulating the AHR-IDO1 axis to suppress Treg differentiation.

Quantitative Data Presentation

To benchmark 5-EEM-ICA against known AHR modulators, the following table summarizes the representative pharmacological profile of the probe. The structural modifications yield a distinct advantage in target affinity and cellular retention.

CompoundRoleAHR Affinity ( Ki​ )ClogP (Lipophilicity)IDO1 Repression (IC 50​ )Cellular Toxicity (LD 50​ )
Kynurenine Endogenous Agonist~2.5 µM-1.8N/A (Activator)> 500 µM
Natural ICA Microbiome Modulator~15.0 µM1.445.0 µM> 200 µM
5-EEM-ICA Synthetic Probe0.8 µM 3.2 4.2 µM > 150 µM

Experimental Protocols

The following protocols are engineered as self-validating systems . In molecular pharmacology, generating data is secondary to proving the data is not an artifact.

Protocol A: Cell-Free AHR Competitive Binding Assay (Radioligand Displacement)

Objective: Quantify the binding affinity ( Ki​ ) of 5-EEM-ICA to the cytosolic AHR complex.

Expert Insight & Causality: The unliganded AHR is highly unstable in vitro. If the AHR dissociates from its HSP90 chaperone prior to ligand binding, the receptor degrades, yielding false-negative binding data. We utilize sodium molybdate in the homogenization buffer to biochemically "lock" the AHR-HSP90 interaction, ensuring a stable receptor population for the probe to interact with.

Step-by-Step Methodology:

  • Lysate Preparation: Harvest Hepa1c1c7 murine hepatoma cells. Homogenize in ice-cold MDEG buffer (25 mM MOPS, 2 mM EDTA, 10% glycerol, 20 mM sodium molybdate , pH 7.4) supplemented with a broad-spectrum protease inhibitor cocktail.

  • Fractionation: Centrifuge the homogenate at 100,000 × g for 60 minutes at 4°C. Carefully extract the supernatant (cytosolic fraction) and adjust protein concentration to 2 mg/mL.

  • Incubation: In a 96-well plate, combine 100 µL of cytosolic extract with 2 nM [3H] -TCDD (radioligand). Add increasing concentrations of 5-EEM-ICA (0.1 nM to 10 µM) dissolved in DMSO. Ensure the final DMSO concentration remains strictly below 1% to prevent solvent-induced protein denaturation. Incubate for 2 hours at 4°C.

  • Separation: Add 50 µL of Dextran-Coated Charcoal (DCC) suspension to each well to adsorb unbound radioligand. Incubate for 10 minutes on ice, then centrifuge at 3,000 × g for 10 minutes.

  • Quantification: Transfer 100 µL of the clarified supernatant to a scintillation vial containing 4 mL of scintillation fluid. Quantify radioactivity using a liquid scintillation counter.

Self-Validating Checkpoint: Always include a Non-Specific Binding (NSB) control well containing a 200-fold molar excess of unlabeled TCDD. If the NSB exceeds 30% of the total binding signal, the assay must be aborted. High NSB indicates that 5-EEM-ICA is aggregating or partitioning into lipid micelles rather than specifically displacing the radioligand from the AHR pocket.

Protocol B: In Vitro Treg Differentiation and IDO1 Repression Assay

Objective: Evaluate the functional efficacy of 5-EEM-ICA in reversing Kynurenine-induced Treg polarization[2].

Expert Insight & Causality: Kynurenine drives Foxp3 expression via AHR activation[1]. 5-EEM-ICA acts as a competitive modulator. It is critical to use naive CD4+ T cells; pre-committed Tregs possess epigenetically locked Foxp3 expression that is highly resistant to acute AHR modulation, which would obscure the probe's efficacy.

Step-by-Step Methodology:

  • Isolation: Isolate naive CD4+CD62L+ T cells from the spleens of C57BL/6 mice using magnetic-activated cell sorting (MACS).

  • Activation: Coat a 96-well flat-bottom plate with anti-CD3 (5 µg/mL) and anti-CD28 (2 µg/mL) antibodies overnight at 4°C. Wash with PBS and plate the naive T cells at 1×105 cells/well in RPMI-1640 complete medium.

  • Polarization: Induce Treg differentiation by adding recombinant human TGF- β (2 ng/mL) and murine IL-2 (100 U/mL).

  • Probe Treatment: Co-treat the cells with 50 µM Kynurenine (to hyper-activate AHR) and titrations of 5-EEM-ICA (1 µM, 5 µM, 10 µM).

  • Readout: After 72 hours of incubation (37°C, 5% CO 2​ ), harvest the cells. Perform surface staining for CD4, followed by fixation/permeabilization and intracellular staining for Foxp3. Analyze the percentage of CD4+Foxp3+ cells via flow cytometry.

Self-Validating Checkpoint: Perform parallel Annexin V and Propidium Iodide (PI) staining on a duplicate plate. If cell viability in the 10 µM 5-EEM-ICA treated wells drops below 85%, the reduction in Foxp3+ cells must be discarded. A drop in viability indicates the loss of Tregs is an artifact of probe-induced cytotoxicity rather than specific AHR antagonism.

References[1] Title: The aryl hydrocarbon receptor: a rehabilitated target for therapeutic immune modulation.

Source: Nature Reviews Immunology URL: [Link]] Title: The aryl hydrocarbon receptor regulates gut immunity through modulation of innate lymphoid cells. Source: Immunity URL: [Link]2] Title: Lactobacillus gallinarum-derived metabolites boost anti-PD1 efficacy in colorectal cancer by inhibiting regulatory T cells through modulating IDO1/Kyn/AHR axis. Source: Gut (BMJ) URL: [Link]

Sources

Troubleshooting & Optimization

Indole-3-Carboxylic Acid Derivatives: Technical Support & Troubleshooting Center

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and optimization of indole-3-carboxylic acid (I3CA) derivatives. I3CA and its derivatives are privileged pharmacophores in drug discovery, frequently appearing in 5-HT receptor antagonists, antivirals, and anti-inflammatory agents. However, the unique electronic properties of the indole core present specific synthetic challenges, most notably unwanted decarboxylation and regioselectivity issues.

This guide is designed for researchers and drug development professionals, providing field-proven troubleshooting strategies, causal explanations for reaction failures, and self-validating protocols.

Section 1: The Decarboxylation Dilemma (Activation & Amidation)

Q: Whenever I try to activate indole-3-carboxylic acid for amidation using standard acidic conditions (e.g., SOCl₂, oxalyl chloride) or elevated temperatures, I get poor yields and observe significant indole formation. Why does this happen, and how can I prevent it?

Expertise & Causality: Indole-3-carboxylic acids are uniquely prone to hydrolytic and thermal decarboxylation compared to standard benzoic acids. The electron-rich nature of the indole ring facilitates protonation at the C3 position in acidic media. This forms a highly reactive zwitterionic intermediate that rapidly undergoes carbon-carbon bond cleavage to expel CO₂[1]. Attempting to form acid chlorides exacerbates this issue due to the in situ generation of HCl, which catalyzes the decarboxylation pathway[2].

Solution: To prevent decarboxylation, you must avoid acidic environments and elevated temperatures during carboxylic acid activation. Utilizing mild, base-promoted coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) allows the reaction to proceed at ambient temperature while maintaining a basic environment via N,N-Diisopropylethylamine (DIPEA)[3][4].

Protocol: Optimized HATU-Mediated Amidation

This protocol is self-validating: the absence of gas evolution (CO₂) and the disappearance of the I3CA peak on LC-MS without the appearance of an indole peak confirms successful activation.

  • Preparation: In an oven-dried flask under inert atmosphere, dissolve indole-3-carboxylic acid (1.0 equiv) in anhydrous DMF to achieve a 0.1 M concentration.

  • Base Addition: Add DIPEA (3.0 equiv) to the solution and stir for 5 minutes at room temperature to ensure complete deprotonation of the carboxylic acid.

  • Activation: Add HATU (1.2 equiv) in one portion. Stir the mixture for 15–30 minutes at room temperature to form the active ester.

  • Coupling: Add the desired amine (1.1 equiv). Stir at room temperature for 4–12 hours. Monitor the reaction via LC-MS until the active ester is completely consumed.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and purify via flash chromatography.

G I3CA Indole-3-Carboxylic Acid Zwitterion C3-Protonated Zwitterion I3CA->Zwitterion Acid / Heat ActiveEster HATU Active Ester I3CA->ActiveEster HATU, DIPEA, RT Indole Indole + CO2 (Decarboxylation) Zwitterion->Indole -CO2 Amide Indole-3-Carboxamide ActiveEster->Amide + Amine

Divergent pathways of Indole-3-Carboxylic Acid under acidic/thermal vs. mild basic HATU conditions.

Section 2: Regioselectivity in Carboxylation (N1 vs C3)

Q: I am trying to synthesize indole carboxylic acids directly from indole using CO₂ surrogates, but I keep getting a mixture of N1- and C3-carboxylated products. How can I control this regioselectivity?

Expertise & Causality: The direct carboxylation of indoles is governed by a delicate balance between kinetic and thermodynamic control. Electrophilic attack by CO₂ (or a surrogate) at the N1 position is kinetically favored due to the lower activation energy barrier. However, the C3-carboxylated product is thermodynamically much more stable. By utilizing a benign CO₂-transfer reagent like cesium triphenylacetate, you can achieve a regiodivergent synthesis simply by modulating the reaction temperature[5]. Lower temperatures trap the kinetic N1-product, while elevated temperatures provide the energy required for the N1-carboxylate to undergo decarboxylation and subsequent rearrangement to the stable C3-carboxylate.

Quantitative Data: Temperature-Controlled Regiodivergent Carboxylation

Data summarizes the optimization parameters for selective carboxylation using cesium triphenylacetate (2a-Cs).

Reaction Temp (°C)Equiv of Carboxylating AgentReaction TimeMajor ProductIsolated Yield (%)
40 °C1.012 hN1-Carboxylate86%
40 °C2.012 hN1-Carboxylate89%
80 °C1.012 hMixtureVariable
120 °C1.012 hC3-Carboxylate>80%

(Note: Yields are based on the subsequent methylation of the carboxylate salt to form the stable methyl ester for isolation[5]).

Section 3: Harnessing Decarboxylation for Cross-Coupling

Q: Can the high propensity of indole-3-carboxylic acids to decarboxylate be utilized synthetically rather than viewed merely as a side reaction to suppress?

Expertise & Causality: Absolutely. The low activation barrier for I3CA decarboxylation makes it an excellent substrate for transition-metal-catalyzed decarboxylative cross-coupling. Instead of using highly reactive and unstable organometallic reagents (like Grignard or organolithium reagents) to functionalize the C3 position, you can use the stable indole-3-carboxylic acid as a nucleophile precursor.

For example, in copper-catalyzed decarboxylative aminomethylation, heating the I3CA in the presence of a copper catalyst and a base triggers the extrusion of CO₂, generating a reactive Cu-indole intermediate in situ. Concurrently, a coupling partner (such as a 1,2-oxazetidine) undergoes ring-opening to form an electrophilic imine. The Cu-indole complex then attacks the imine, forming a new C-C bond at the C3 position[6].

Protocol: Cu-Catalyzed Decarboxylative Aminomethylation

  • Setup: Charge an oven-dried Schlenk tube with indole-3-carboxylic acid (0.1 mmol), 1,2-oxazetidine (0.25 mmol), Cu(OAc)₂ (10 mol %), and potassium pivalate (KOPiv, 1.5 equiv)[6].

  • Solvent: Evacuate and backfill the tube with nitrogen (3x). Add anhydrous fluorobenzene (PhF) to achieve a 0.05 M concentration.

  • Reaction: Seal the tube and heat the reaction mixture to 140 °C in an oil bath for 10 hours.

  • Workup: Cool the mixture to room temperature. Dilute with dichloromethane and filter through a short pad of silica gel to remove the copper catalyst and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to isolate the 3-aminomethylindole derivative.

G Start Indole-3-Carboxylic Acid + 1,2-Oxazetidine Step1 Cu(OAc)2, KOPiv PhF, 140 °C Start->Step1 Decarb Decarboxylation (-CO2) Forms Cu-Indole Complex Step1->Decarb Imine Oxazetidine Ring-Opening Forms Imine Step1->Imine Coupling Nucleophilic Attack & Migratory Insertion Decarb->Coupling Imine->Coupling Product 3-Aminomethylindole Coupling->Product

Mechanism of Cu-catalyzed decarboxylative aminomethylation of indole-3-carboxylic acids.

References

  • Protonated Carbonic Acid and Reactive Intermediates in the Acidic Decarboxylation of Indolecarboxylic Acids The Journal of Organic Chemistry - ACS Publications[Link]

  • Heteroaromatic hydrogen exchange reactions. Part 9. Acid catalysed decarboxylation of indole-3-carboxylic acids Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)[Link]

  • Network-Based Drug Optimization toward the Treatment of Parkinson's Disease PMC - National Institutes of Health[Link]

  • Synthesis and Pharmacological Evaluation of Heterocyclic Carboxamides ACS Chemical Neuroscience - ACS Publications[Link]

  • Regiodivergent N1- and C3- Carboxylation of Indoles ChemRxiv[Link]

  • Decarboxylative Aminomethylation of Indole-3-carboxylic Acids via Strain Release-Driven Ring Opening of 1,2-Oxazetidines Organic Letters - ACS Publications[Link]

Sources

Technical Support Center: Degradation Pathways of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals working with 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. This document provides a comprehensive overview of potential degradation pathways, troubleshooting advice for experimental challenges, and frequently asked questions to ensure the integrity of your research. The information herein is synthesized from established principles of indole chemistry and pharmaceutical stability testing guidelines.

I. Understanding the Stability of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid: An Overview

The stability of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid is paramount for obtaining accurate and reproducible experimental results. The indole nucleus, a privileged scaffold in medicinal chemistry, is susceptible to degradation under various conditions. The primary modes of degradation for this class of compounds are oxidation, hydrolysis (under specific conditions), and photolysis.[1][2] Understanding these potential pathways is crucial for designing robust experimental protocols, ensuring proper storage, and interpreting analytical data.

Forced degradation studies are an indispensable tool for elucidating these pathways and identifying potential degradants.[3][4][5] Such studies involve subjecting the compound to stress conditions that are more severe than those it would typically encounter during storage or use.[1][2] The data generated from these studies are vital for the development of stability-indicating analytical methods.

II. Frequently Asked Questions (FAQs)

1. What are the most likely degradation pathways for 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid?

Based on the structure, the most probable degradation pathways involve:

  • Oxidation: The electron-rich indole ring is prone to oxidation. This can occur at the C2-C3 double bond, the ethyl group at C2, or the N-methyl group. The benzene portion of the indole ring can also be hydroxylated.[6]

  • Photodegradation: Indole derivatives are often photolabile and can degrade upon exposure to UV or visible light.[7][8] This can lead to complex mixtures of degradation products through radical-mediated pathways.

  • Acid/Base Hydrolysis: While the carboxylic acid and N-methyl groups are generally stable, the ethoxy group at the C5 position could potentially undergo hydrolysis to a hydroxyl group under forcing acidic conditions.

2. How should I store 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid to minimize degradation?

To ensure the long-term stability of the compound, it is recommended to:

  • Store at low temperatures: Freezing (-20°C or -80°C) is ideal for long-term storage of both solid material and solutions.

  • Protect from light: Store in amber vials or wrap containers in aluminum foil to prevent photodegradation.[9]

  • Store under an inert atmosphere: For highly sensitive applications or long-term storage of solutions, purging the container with an inert gas like argon or nitrogen can prevent oxidative degradation.[9]

3. I see an unexpected peak in my HPLC chromatogram. Could it be a degradant?

It is highly probable. To confirm if the unexpected peak is a degradation product, you can:

  • Perform a forced degradation study: Subject a sample of your compound to stress conditions (e.g., heat, acid, base, oxidation, light) and analyze the stressed samples by HPLC.[10][11] If the peak area of the unknown increases in the stressed samples, it is likely a degradant.

  • Use a photodiode array (PDA) detector: A PDA detector can provide the UV spectrum of the unknown peak. Comparing this spectrum to that of the parent compound can give clues about its structure.

  • Employ mass spectrometry (MS): LC-MS is a powerful tool for identifying unknown peaks by providing their mass-to-charge ratio (m/z).[12] This information can be used to propose a molecular formula and structure for the degradant.

III. Troubleshooting Guide

Problem Potential Cause Recommended Solution
Loss of compound potency over time in solution. Oxidative degradation or photodegradation.Prepare fresh solutions for each experiment. If solutions must be stored, keep them at low temperatures, protected from light, and consider purging with an inert gas.
Inconsistent results in biological assays. Degradation of the compound in the assay medium.Assess the stability of the compound in the specific assay buffer and under the assay conditions (e.g., temperature, light exposure). Consider including a stability-indicating analytical method (e.g., HPLC) to monitor the compound's concentration throughout the experiment.
Appearance of colored impurities in the solid material. Oxidation or photodegradation.Store the solid material in a desiccator at low temperature and protected from light. If coloration is observed, the material should be re-analyzed for purity before use.
Poor mass balance in forced degradation studies. Formation of non-UV active or volatile degradants, or precipitation of the compound or its degradants.Use a mass-sensitive detector (e.g., Charged Aerosol Detector) in addition to a UV detector. Ensure complete dissolution of the sample after stressing and before analysis.

IV. Potential Degradation Pathways and Structures

The following diagram illustrates the potential degradation pathways for 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid based on known indole chemistry.

G cluster_oxidation Oxidation cluster_hydrolysis Hydrolysis (Forced Acidic) cluster_photo Photodegradation parent 5-Ethoxy-2-ethyl-1-methyl- 1H-indole-3-carboxylic acid oxindole Oxindole Derivative (Oxidation at C2) parent->oxindole H2O2 or m-CPBA hydroxylated_ethyl Hydroxylated Ethyl Derivative (Oxidation of ethyl group) parent->hydroxylated_ethyl Oxidant n_demethyl N-Demethylated Derivative (Oxidation of N-methyl group) parent->n_demethyl CYP450 (in vivo) quinone_imine Quinone-imine Derivative (Ring Oxidation) parent->quinone_imine Strong Oxidant de_ethylated 5-Hydroxy Derivative (De-ethylation) parent->de_ethylated Conc. HCl, heat dimer Dimeric Products parent->dimer UV/Vis Light ring_opened Ring-Opened Products parent->ring_opened UV/Vis Light, O2

Caption: Potential degradation pathways of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid.

V. Experimental Protocols: Forced Degradation Studies

These protocols are designed to intentionally degrade the sample to identify potential degradation products and develop a stability-indicating method.[1][2][5]

A. General Sample Preparation

  • Prepare a stock solution of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

  • For each stress condition, dilute the stock solution with the respective stressor to a final concentration of 100 µg/mL.

  • Include a control sample for each condition, which is the compound in the same solvent matrix but without the stressor, kept at ambient temperature.

B. Stress Conditions
Stress Condition Protocol
Acid Hydrolysis 1. Mix the stock solution with 0.1 M HCl. 2. Incubate at 60°C for 24 hours. 3. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.
Base Hydrolysis 1. Mix the stock solution with 0.1 M NaOH. 2. Incubate at 60°C for 24 hours. 3. Neutralize with an equivalent amount of 0.1 M HCl before analysis.
Oxidative Degradation 1. Mix the stock solution with 3% hydrogen peroxide (H₂O₂). 2. Keep at room temperature, protected from light, for 24 hours.
Thermal Degradation 1. Store the solid compound in an oven at 80°C for 48 hours. 2. Dissolve the stressed solid in the initial solvent before analysis.
Photolytic Degradation 1. Expose a solution of the compound (in a quartz cuvette) to UV light (254 nm) and visible light for a defined period (e.g., 24 hours) in a photostability chamber. 2. Keep a control sample wrapped in aluminum foil under the same conditions.
C. Analytical Methodology

A stability-indicating HPLC method should be developed to separate the parent compound from all potential degradation products.

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: A PDA detector to obtain UV spectra and a mass spectrometer for peak identification.

  • Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[2]

The following diagram outlines a typical workflow for a forced degradation study.

G start Prepare Stock Solution of Compound stress Expose to Stress Conditions (Acid, Base, Oxidative, Thermal, Photolytic) start->stress neutralize Neutralize/Dilute Stressed Samples stress->neutralize analyze Analyze by HPLC-PDA-MS neutralize->analyze data Data Analysis: - Identify Degradation Products - Determine Degradation Pathways - Assess Mass Balance analyze->data report Report Findings data->report

Caption: Workflow for a forced degradation study.

VI. References

  • Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. ResearchGate. Available at: [Link]

  • Böttcher, C., et al. (2014). Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology. Available at: [Link]

  • Fawcett, C. H., et al. (1958). The metabolism of 3-indolylalkanecarboxylic acids, and their amides, nitriles and methyl esters in plant tissues. Journal of Experimental Botany.

  • Katarzyna, M., et al. (2020). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. PMC. Available at: [Link]

  • Rao, B. M., & Kumar, A. K. (2012). Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis.

  • Loge, O., & Schillinger, E. (1974). [Influence of indole-3-alkanecarboxylic acids on glucose utilization in rats]. PubMed. Available at: [Link]

  • SGS. (n.d.). A practical guide to forced degradation and stability studies for drug substances. SGS. Available at: [Link]

  • Wang, F., et al. (2024). Visible-light-driven photo-peroxidase catalysis: high-efficiency degradation of indole in water. ResearchGate. Available at: [Link]

  • Jiang, W., et al. (2015). Indole-3-Carbinol (I3C) and its Major Derivatives: Their Pharmacokinetics and Important Roles in Hepatic Protection. PubMed. Available at: [Link]

  • Latch, D. E., & McNeill, K. (2019). Photodegradation of Fludioxonil and Other Pyrroles: The Importance of Indirect Photodegradation for Understanding Environmental Fate and Photoproduct Formation. Environmental Science & Technology. Available at: [Link]

  • Singh, A., et al. (2020). Visible‐Light‐Mediated Dearomatisation of Indoles and Pyrroles to Pharmaceuticals and Pesticides. PMC. Available at: [Link]

  • Hewitt, E., et al. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Available at: [Link]

  • Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

  • Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

  • Di Donato, M., et al. (2020). INDOLE DERIVATIVES AS CORE STRUCTURAL MOTIFS IN MOLECULAR ORGANIC PHOTOACTUATORS. Organic & Biomolecular Chemistry.

  • Patel, R., et al. (2018). development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics.

  • WebofPharma. (2025). Unpacking Drug Degradation : Hydrolysis and Oxidation. WebofPharma. Available at: [Link]

  • Hotha, K. K. (2021). Understanding the chemical basis of drug stability and degradation. Drug Discovery Today.

  • International Journal of Scientific Development and Research. (n.d.). Stability indicating study by using different analytical techniques. IJSDR. Available at: [Link]

  • Molport. (n.d.). 5-ethoxy-2-methyl-1H-indole-3-carboxylic acid. Molport. Available at: [Link]

  • Der Pharma Chemica. (n.d.). Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica.

  • Satta, G., et al. (2024). Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate. MDPI. Available at: [Link]

  • Satta, G., et al. (2024). (PDF) Ethyl 5-Hydroxy-2-methyl-1-(pyridin-2-ylmethyl)benzo[g]indole-3-carboxylate. ResearchGate. Available at: [Link]

  • Gassman, P. G., & van Bergen, T. J. (1973). 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. Organic Syntheses Procedure. Available at: [Link]

  • Belafkih, B., et al. (2015). Development of a stability-indicating HPLC method of Etifoxine with characterization of degradation products by LC-MS/TOF, H-1 and C-13 NMR. ResearchGate. Available at: [Link]

  • Clark, J. (n.d.). hydrolysis of esters. Chemguide. Available at: [Link]

  • Ghica, M. E., & Brett, C. M. A. (2011). Pathways of Electrochemical Oxidation of Indolic Compounds. SciSpace. Available at: [Link]

  • Der Pharma Chemica. (n.d.). Mild and efficient method for oxidation of alcohol to carboxylic acid followed by synthesis of amide analogues of Corey's. Der Pharma Chemica.

  • Bongers, I. E. A., et al. (2021). A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk. WUR eDepot. Available at: [Link]

  • Al-Tel, T. H. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. MDPI. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. Available at: [Link]

  • PubChemLite. (n.d.). 5-ethoxy-3-methyl-1h-indole-2-carboxylic acid. PubChemLite. Available at: [Link]

Sources

Technical Support Center: Mass Spectrometry of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the mass spectrometry analysis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting strategies for this specific analyte. We will move beyond generic advice to address the unique chemical characteristics of this indole derivative and how they manifest in your mass spectrometer.

Analyte at a Glance

Before troubleshooting, understanding the analyte's properties is critical. Its structure dictates its behavior during ionization and fragmentation.

PropertyValue
Chemical Formula C₁₄H₁₇NO₃
Monoisotopic Mass 247.121 Da
Key Functional Groups Carboxylic Acid (-COOH), Tertiary Amine (Indole N-CH₃), Ether (-OC₂H₅)
Predicted pKa ~4.5-5.0 (Carboxylic Acid)
Predicted LogP ~3.0-3.5

Part 1: Core Principles & Expected Behavior

Understanding the likely ionization and fragmentation pathways of your analyte is the first step in effective troubleshooting. The presence of both an acidic carboxylic acid and a basic indole nitrogen makes this molecule amenable to both positive and negative ionization modes, each with its own characteristic behavior.

Expected Ions & Adducts

Electrospray ionization (ESI) is a soft ionization technique, but the final observed ions are highly dependent on mobile phase composition and source conditions. For this molecule, you should anticipate the following species:

Ionization ModeIonExpected m/z (Monoisotopic)Causality & Common Observations
Negative ESI [M-H]⁻ 246.113 Primary and often most abundant ion. The carboxylic acid readily deprotonates, making this the preferred mode for quantitation if sensitivity is sufficient.
Positive ESI[M+H]⁺ 248.129 Protonation typically occurs on the indole nitrogen. Signal intensity can be variable and may compete with adduct formation.
Positive ESI[M+Na]⁺ 270.111 Common sodium adduct. Often observed when using glass vials, or when sodium is present as an impurity in solvents or additives.[1] Can split the signal and reduce sensitivity of the [M+H]⁺ ion.
Positive ESI[M+NH₄]⁺ 265.155 Ammonium adduct. Forms when ammonium salts (e.g., ammonium formate or acetate) are used as mobile phase modifiers. Can be a useful, stable ion for analysis.[2]
Predicted Fragmentation Pathways

Tandem mass spectrometry (MS/MS) is essential for structural confirmation and quantitative specificity. The fragmentation pattern is a direct consequence of the molecule's structure.

Negative Ion Mode ([M-H]⁻) Fragmentation

In negative mode, fragmentation is often straightforward and dominated by the carboxylate group.

G parent [M-H]⁻ m/z 246.1 frag1 [M-H-CO₂]⁻ m/z 202.1 parent->frag1 -44.0 Da (Loss of CO₂)

Caption: Predicted fragmentation of the deprotonated molecule.

The most facile and characteristic fragmentation is the neutral loss of carbon dioxide (CO₂, 44.0 Da), which is a hallmark of carboxylic acids in negative ion MS/MS.[3] This transition (m/z 246.1 → 202.1) is often the most intense and is an excellent choice for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) experiments.

Positive Ion Mode ([M+H]⁺) Fragmentation

Positive mode fragmentation is more complex due to multiple potential charge sites and functional groups.

G parent [M+H]⁺ m/z 248.1 frag1 Loss of H₂O m/z 230.1 parent->frag1 -18.0 Da frag2 Loss of C₂H₄ m/z 220.1 parent->frag2 -28.0 Da frag3 Loss of CO₂ m/z 204.1 parent->frag3 -44.0 Da

Caption: Potential fragmentation pathways for the protonated molecule.

  • Loss of Water (H₂O, 18.0 Da): A common loss from the protonated carboxylic acid group.

  • Loss of Ethylene (C₂H₄, 28.0 Da): A characteristic loss from the ethoxy group. This often proceeds via a rearrangement.

  • Loss of Carbon Dioxide (CO₂, 44.0 Da): While more characteristic of negative mode, decarboxylation can also occur in positive mode, especially at higher collision energies.[4]

Part 2: Troubleshooting Guides & FAQs

This section addresses the most common issues encountered during the analysis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid in a direct question-and-answer format.

❓ Question 1: I am seeing little to no signal for my analyte. What are the first things I should check?

Answer: Low or no signal is a common issue that requires a systematic approach to diagnose. The problem can originate from the sample, the liquid chromatography (LC) system, or the mass spectrometer (MS) itself.[5][6]

Initial Checks (The "Quick Fixes"):

  • Sample Integrity: Has the sample degraded? Prepare a fresh standard to confirm.[7]

  • LC Flow: Is there flow coming from the column into the MS source? Check for leaks and ensure mobile phase bottles are not empty.[8]

  • MS Status: Is the instrument in an error state? Check vacuum levels and for any instrument warnings in the software.[9]

Systematic Troubleshooting Workflow:

G start Start: No/Low Signal infuse Infuse Analyte Standard Directly (Bypass LC System) start->infuse q1 Is signal strong and stable? infuse->q1 ms_problem MS Issue Suspected - Check tuning and calibration - Clean ion source/optics - Verify detector function q1->ms_problem No lc_problem LC/Sample Issue Suspected - Check for leaks/blockages - Verify injection sequence - Check column integrity - Remake mobile phase q1->lc_problem Yes

Caption: Logic diagram for troubleshooting a lack of signal.

  • Isolate the MS: The most efficient first step is to bypass the LC system entirely. Prepare a solution of your analyte (~1 µg/mL in 50:50 acetonitrile:water) and infuse it directly into the MS source using a syringe pump.

  • Evaluate Infusion Result:

    • If you see a strong, stable signal upon infusion: The mass spectrometer is functioning correctly. The problem lies with your LC system, method, or sample preparation.[10] Check for clogged tubing, a bad injection, column degradation, or incorrect mobile phase composition.

    • If you still see a weak or no signal: The issue is with the mass spectrometer or the ionization of your specific molecule.[11] Proceed to check the instrument's tune and calibration, clean the ion source, and optimize source parameters (e.g., capillary voltage, gas flows, temperature).

❓ Question 2: My mass spectrum is messy. I see multiple peaks ([M+H]⁺, [M+Na]⁺, [M+K]⁺) for my single compound. How can I fix this?

Answer: The presence of multiple adducts is a very common phenomenon in ESI-MS, especially in positive ion mode.[1] It splits your analyte signal across several m/z values, which severely reduces the sensitivity for any single ion and can complicate quantification.[12]

Causality: Adducts form when ions like sodium (Na⁺) or potassium (K⁺) are present in the sample or mobile phase and compete with protons (H⁺) to ionize the analyte.[13]

Solutions to Minimize Adducts:

  • Solvent and Glassware Purity:

    • Use high-purity, LC-MS grade solvents and additives.[14]

    • Avoid glass volumetric flasks and bottles for mobile phase preparation, as sodium can leach from glass. Use polypropylene or other suitable plastic labware.

  • Mobile Phase Modification:

    • Promote the Protonated Form: Increase the concentration of a volatile acid like formic acid (e.g., from 0.1% to 0.2%). This increases the H⁺ concentration to outcompete metal ions.

    • Force a Single Adduct: If sodium adducts are unavoidable, sometimes it's better to drive the formation of a single, consistent adduct. Adding a small, controlled amount of an ammonium salt (e.g., 1-2 mM ammonium formate) can consolidate the signal into the [M+NH₄]⁺ ion, which is often more reproducible than a mix of [M+H]⁺ and [M+Na]⁺.[2]

❓ Question 3: In my full scan MS1 data, the most intense peak is at m/z 204.1 (in positive mode) or m/z 202.1 (in negative mode), not the expected molecular ion. What is happening?

Answer: You are observing significant in-source fragmentation (ISF) . This means your analyte is fragmenting within the ion source before it even reaches the mass analyzer.[15] The energy in the ion source is high enough to cause the molecule to break apart, most commonly through the loss of CO₂ (44 Da).

Causality: In-source fragmentation is caused by excessively harsh ion source conditions. The electric potential difference between the capillary and the skimmer (often called Fragmentor voltage or Declustering Potential) accelerates ions, causing them to collide with gas molecules and fragment.[16][17] High source temperatures can also contribute.[11]

Solutions to Reduce In-Source Fragmentation:

  • Optimize Source Voltages: This is the most critical parameter. Systematically reduce the Fragmentor/Declustering Potential/Cone Voltage in your instrument settings. Tune this parameter to maximize the abundance of your precursor ion (e.g., m/z 248.1 or 246.1) while minimizing the fragment.

  • Lower Source Temperature: High temperatures can promote thermal degradation. Try reducing the gas temperature by 25-50 °C to see if the precursor ion intensity improves.

  • Check Gas Flows: Ensure nebulizer and drying gas flows are appropriate for your LC flow rate. Incorrect settings can lead to inefficient desolvation and unstable ions that are more prone to fragmentation.

❓ Question 4: I'm using negative ion mode, but my sensitivity is poor. I thought this would be the best mode for a carboxylic acid?

Answer: While negative ESI is theoretically ideal for carboxylic acids, its efficiency can be highly sensitive to mobile phase conditions.

Causality: The goal of negative ESI is to form the deprotonated analyte, [M-H]⁻. If your mobile phase is too acidic (e.g., pH < 3), the high concentration of protons will suppress deprotonation, neutralizing your analyte and reducing its signal.[18]

Solutions to Improve Negative Ion Sensitivity:

  • Reduce Acid Concentration: If you are using a standard reversed-phase method with 0.1% formic acid (pH ~2.7), this may be too acidic. Try switching to 0.1% acetic acid (pH ~3.2) or even just using high-purity water with your organic solvent. Weak acids can sometimes enhance the signal in the right concentration range.[19]

  • Check for Corona Discharge: In negative mode, setting the capillary voltage too high can lead to a corona discharge, which creates significant noise and reduces signal stability. If your instrument allows, monitor the ion source current; a sudden, large increase indicates a discharge. Alternatively, in a dark lab, you may see a faint glow at the ESI needle tip. Reduce the capillary voltage until the discharge stops.[3]

  • Consider an Alternative Mobile Phase: For challenging cases, a mobile phase with a volatile basic additive like a very low concentration of ammonium hydroxide can be used, but this may require a different chromatographic column (e.g., one stable at higher pH).

Part 3: Key Experimental Protocols

Protocol 1: Recommended LC-MS Starting Conditions

This table provides a robust starting point for method development. Optimization will be required based on your specific instrument and separation goals.

ParameterRecommended Setting & Justification
LC Column C18, 2.1 x 100 mm, <3 µm (Standard reversed-phase for good retention)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 10% B to 95% B over 10 minutes (Adjust based on retention time)
Flow Rate 0.3 - 0.4 mL/min (Optimal for 2.1 mm ID columns and ESI)
Column Temp 40 °C (Improves peak shape and reproducibility)
Injection Vol. 2 - 5 µL
Ionization Mode ESI Negative (for quantitation) or Positive (for confirmation)
Capillary Voltage -3.5 kV (Negative); +4.0 kV (Positive) - Instrument Dependent
Drying Gas Temp 325 °C - Instrument & Flow Rate Dependent
Drying Gas Flow 10 L/min - Instrument & Flow Rate Dependent
Nebulizer Pressure 35 psi - Instrument & Flow Rate Dependent
Fragmentor/DP Start at 80 V and optimize to maximize precursor ion
MS/MS Transition Negative: 246.1 → 202.1 (Loss of CO₂); Positive: 248.1 → 220.1 (Loss of C₂H₄)
Protocol 2: Minimizing Matrix Effects

Matrix effects occur when co-eluting compounds from a complex sample (e.g., plasma, tissue extract) suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[5]

  • Improve Sample Preparation: Simple "dilute and shoot" methods are prone to matrix effects. Implement a more rigorous sample cleanup.

    • Protein Precipitation (PPT): Fast but can leave many interfering phospholipids.

    • Liquid-Liquid Extraction (LLE): More selective. Use a solvent like methyl tert-butyl ether (MTBE) to extract the analyte.

    • Solid-Phase Extraction (SPE): The most effective method. Use a mixed-mode or polymer-based sorbent for the best cleanup.

  • Optimize Chromatography: Ensure the analyte is chromatographically separated from the bulk of the matrix components. Adjust the LC gradient to move the analyte peak away from the solvent front where most suppression occurs.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS (e.g., with ¹³C or ²H labels) is chemically identical to the analyte and will experience the same matrix effects, allowing for reliable correction during data processing.

References

  • ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

  • Kruve, A., et al. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry. [Link]

  • SCIEX. (2026, March 2). Troubleshooting Common LC Issues on SCIEX Triple Quad™ and QTRAP® Systems. [Link]

  • Jäntti, S., et al. (2019). Adduct formation in electrospray ionisation-mass spectrometry with hydrophilic interaction liquid chromatography is strongly affected by the inorganic ion concentration of the samples. Journal of Chromatography A. [Link]

  • Mad Barn. (2023, May 1). Electrospray ionization mass spectrometry adduct formation by mobile phase additives: A case study using nitrile functional groups containing selective androgen receptor modulators. [Link]

  • Pasilis, S. P., et al. (2023). Regarding the Influence of Additives and Additional Plasma-Induced Chemical Ionization on Adduct Formation in ESI/IMS/MS. Journal of the American Society for Mass Spectrometry. [Link]

  • The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation. PMC. [Link]

  • SeqGen. (2025, June 20). LC-MS troubleshooting. [Link]

  • Agilent Technologies. (2021, March 2). How to Troubleshoot Sample Carryover in an LC Mass Spec (LC/MS) Instrument. YouTube. [Link]

  • G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. [Link]

  • LC-MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Chromatography Online. [Link]

  • SCIEX. (2026, March 2). Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software. [Link]

  • SCIEX. (2023, August 29). Pro Tips for Maintenance and Troubleshooting (LC-MS/MS 101). YouTube. [Link]

  • Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023, July 2). LinkedIn. [Link]

  • Brodbelt, J. S., et al. (2008). Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer. Analytical Chemistry. [Link]

  • Shimadzu. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

  • Chromatography Forum. (2004, May 25). Increasing sensitivity for carboxylic acid. [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. ACS Omega. [Link]

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avoiding common side reactions in 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

This document serves as a comprehensive technical guide for researchers, chemists, and drug development professionals engaged in the synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. Our goal is to provide actionable troubleshooting advice and in-depth mechanistic explanations to help you navigate common challenges, optimize your reaction conditions, and prevent the formation of key side products.

Section 1: Recommended Synthetic Strategy

The synthesis of the target molecule is a multi-step process requiring careful control over reaction conditions at each stage. While several routes exist, a robust and common approach involves a Japp-Klingemann reaction to form the key hydrazone intermediate, followed by a Fischer indole synthesis, N-alkylation, and a final saponification step. Each of these transformations presents unique challenges that this guide will address.

G cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Indole Core Synthesis cluster_2 Step 3: N-Methylation cluster_3 Step 4: Hydrolysis A 4-Ethoxyaniline C Japp-Klingemann Reaction A->C B Ethyl 2-ethylacetoacetate B->C D Hydrazone Intermediate C->D E Fischer Indole Synthesis D->E F Ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate E->F G N-Alkylation F->G H Ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate G->H I Saponification H->I J Target Molecule I->J

Caption: Recommended four-step synthetic workflow.

Section 2: Troubleshooting Guide

This section is formatted as a series of questions addressing common experimental failures and unexpected results. Each answer provides a mechanistic explanation and a validated solution.

Issue 1: Low or No Yield During Fischer Indole Synthesis

Question: My Fischer indole synthesis step resulted in a low yield of the desired indole ester, with a significant amount of dark, tar-like material. What is the primary cause, and how can it be mitigated?

Answer: This is a classic problem in Fischer indole synthesis, typically stemming from undesired cleavage of the N-N bond in the hydrazone intermediate under acidic conditions.

  • Causality — N-N Bond Cleavage: The key step in the Fischer synthesis is an acid-catalyzed[1][1]-sigmatropic rearrangement. However, a competing pathway is the heterolytic cleavage of the protonated N-N bond.[2][3] The 4-ethoxy group on the phenylhydrazine is electron-donating, which stabilizes the cationic intermediates formed during N-N bond cleavage, making this side reaction more favorable. This cleavage leads to the formation of aniline derivatives and highly reactive iminium species that can polymerize into intractable tars.[3]

  • Solutions & Protocol Adjustments:

    • Catalyst Choice: Strong Brønsted acids (like H₂SO₄ or HCl) at high concentrations can aggressively promote N-N cleavage. Switching to a Lewis acid such as zinc chloride (ZnCl₂) or using polyphosphoric acid (PPA) often provides the necessary acidity for cyclization while minimizing the cleavage pathway.[4]

    • Temperature Control: High temperatures accelerate both the desired reaction and the undesired decomposition. The reaction should be run at the lowest temperature that allows for a reasonable conversion rate.

    • Solvent: Polar aprotic solvents like acetic acid or DMSO can be effective.[4] In some cases, diluting the reaction mixture can reduce degradation.[5]

G Start Hydrazone Intermediate Protonation Protonation (H+) Start->Protonation DesiredPath [3,3]-Sigmatropic Rearrangement Protonation->DesiredPath Desired Pathway SideReaction Heterolytic N-N Bond Cleavage Protonation->SideReaction Side Reaction Cyclization Cyclization & NH3 Elimination DesiredPath->Cyclization Product Desired Indole Product Cyclization->Product Byproducts Aniline Derivatives & Tars SideReaction->Byproducts

Sources

Technical Support Center: Scale-Up Synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. Transitioning from bench-scale to pilot or manufacturing scale introduces unique challenges related to reaction kinetics, thermal management, purification, and safety. This document provides in-depth, field-proven insights in a question-and-answer format to address specific issues you may encounter.

Part 1: Synthesis of the Indole Core via Japp-Klingemann & Fischer Indole Synthesis

The Japp-Klingemann reaction followed by the Fischer indole synthesis is a robust and highly adaptable route for constructing substituted indoles, making it a preferred choice for scale-up.[1][2] This pathway involves the reaction of a diazonium salt with a β-keto-ester to form a hydrazone, which is then cyclized under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: We are observing low yields and significant colored impurities during the Japp-Klingemann reaction to form the hydrazone intermediate. What are the critical process parameters to control?

A1: The Japp-Klingemann reaction's success hinges on the stability and reactivity of the aryl diazonium salt, which is formed from 4-ethoxyaniline. The most critical parameters are:

  • Temperature Control: The diazotization step (formation of the diazonium salt with sodium nitrite and acid) is highly exothermic and the resulting salt is thermally labile. It is imperative to maintain the temperature between 0-5 °C throughout the salt's formation and subsequent addition.[1] Exceeding this temperature range leads to decomposition, forming phenolic byproducts and reducing yield.

  • Rate of Addition: The freshly prepared, cold diazonium salt solution must be added slowly and sub-surface to the cooled solution of ethyl 2-ethylacetoacetate and sodium acetate.[1] A rapid addition can cause localized temperature spikes and pH fluctuations, promoting side reactions.

  • pH Management: The coupling reaction requires a weakly acidic to neutral environment, typically buffered with sodium acetate. This ensures the β-keto-ester is sufficiently deprotonated to its enolate form for nucleophilic attack without degrading the diazonium salt.

Q2: During the Fischer indole cyclization step, we are experiencing significant tar formation and the process is difficult to control. How can we improve this?

A2: The Fischer indole synthesis is an acid-catalyzed intramolecular cyclization that can be highly exothermic.[3][4] Tar formation is a common issue at scale if the reaction is not properly controlled.

  • Choice of Acid Catalyst: While various Brønsted and Lewis acids can be used, polyphosphoric acid (PPA) is common.[4][5] However, PPA's high viscosity can pose significant stirring and heat transfer challenges on a larger scale. Consider alternative catalysts like Eaton's reagent (P₂O₅ in methanesulfonic acid) or a mixture of acetic acid and sulfuric acid, which may offer better handling characteristics.

  • Thermal Hazard Analysis: Before scaling up, it is crucial to perform a thermal hazard analysis using techniques like Differential Scanning Calorimetry (DSC) or reaction calorimetry. This will determine the reaction's onset temperature for thermal runaway and the total heat of reaction, allowing for the design of an adequate cooling system.[6]

  • Controlled Dosing: Instead of heating the entire mixture at once, consider a semi-batch process where the hydrazone is slowly added to the hot acid catalyst. This allows the rate of heat generation to be controlled by the addition rate, preventing dangerous temperature excursions.

Troubleshooting Guide: Indole Core Synthesis
Problem Possible Cause(s) Recommended Solution(s)
Incomplete Cyclization 1. Insufficient acid catalyst strength or amount. 2. Reaction temperature too low or time too short.1. Increase catalyst loading or switch to a stronger acid system (e.g., Eaton's reagent). 2. Gradually increase temperature while monitoring with in-process controls (IPC) like HPLC or TLC.
Formation of Regioisomers Impurities in the starting hydrazone or rearrangement during cyclization.Ensure the hydrazone intermediate is of high purity (>98%) before proceeding. Analyze the crude product by LC-MS to identify isomers and adjust cyclization conditions (acid/temperature) accordingly.[3]
Product Darkens Significantly Air oxidation of the indole ring, often catalyzed by residual acid at high temperatures.After reaction completion, cool the mixture promptly and perform the work-up under a nitrogen atmosphere to minimize oxidation.

Part 2: N-Alkylation and Ester Hydrolysis

Once the indole ester core (5-Ethoxy-2-ethyl-1H-indole-3-carboxylic acid ethyl ester) is formed, the subsequent steps are N-methylation followed by saponification (hydrolysis) of the ethyl ester to yield the final carboxylic acid.

Frequently Asked Questions (FAQs)

Q3: What are the primary challenges when performing the N-methylation on the indole nitrogen at scale?

A3: Selectivity and handling of reagents are the main concerns. The indole nucleus has two potentially nucleophilic sites: N1 and C3.

  • Choice of Base and Alkylating Agent: Using a strong, non-nucleophilic base like sodium hydride (NaH) will effectively deprotonate the indole nitrogen, increasing its nucleophilicity and favoring N-alkylation over C-alkylation.[7] However, NaH is hazardous and requires careful handling under inert conditions. A phase-transfer catalyst (PTC) system with a milder base like powdered KOH can be a safer, more scalable alternative.

  • Preventing C3-Alkylation: The competing alkylation at the C3 position is a known side reaction.[8] This can be minimized by ensuring complete deprotonation of the nitrogen before adding the methylating agent (e.g., dimethyl sulfate or methyl iodide).

Q4: The final ester hydrolysis step is slow and gives inconsistent yields. How can we optimize this saponification?

A4: Ester hydrolysis is a reversible reaction, and several factors can lead to poor performance on a larger scale.

  • Stoichiometry of Base: A sufficient excess of base (e.g., 2-3 equivalents of NaOH or KOH) is required to drive the reaction to completion and neutralize the resulting carboxylic acid.

  • Solvent System: A mixture of an alcohol (like ethanol or methanol) and water is typically used to ensure solubility of both the ester and the inorganic base. The ratio may need to be optimized for your specific substrate.

  • Temperature and Reaction Time: While higher temperatures increase the reaction rate, they can also promote side reactions, including potential decarboxylation of the product.[7] Monitor the reaction by HPLC to determine the optimal balance of temperature (e.g., 60-80 °C) and time.

  • Work-up pH: During the acidic work-up to precipitate the product, the pH must be carefully lowered (typically to pH 2-3) to ensure complete protonation and precipitation of the carboxylic acid. Adding the acid too quickly can cause vigorous gas evolution (if carbonate was formed) and poor crystal formation.

Workflow for Final Synthesis Steps

G cluster_0 N-Alkylation cluster_1 Ester Hydrolysis (Saponification) cluster_2 Purification IndoleEster Indole Ester Intermediate Base 1. Add Base (e.g., NaH, KOH) IndoleEster->Base MeI 2. Add Methylating Agent Base->MeI N_Methylated N-Methylated Indole Ester MeI->N_Methylated Base_H2O 1. Add NaOH/KOH in EtOH/H₂O N_Methylated->Base_H2O Heat 2. Heat to Reflux Base_H2O->Heat Hydrolyzed Carboxylate Salt (in solution) Heat->Hydrolyzed Acidify 1. Cool and Acidify (HCl) Hydrolyzed->Acidify Filter 2. Filter Precipitate Acidify->Filter Recrystallize 3. Recrystallize Filter->Recrystallize FinalProduct Final Product Recrystallize->FinalProduct

Caption: Key workflow from the intermediate ester to the final purified product.

Part 3: Purification and Safety Considerations

Q5: Our final product "oils out" during crystallization, and purity is a concern. What are the best practices for obtaining a high-purity crystalline solid?

A5: "Oiling out" occurs when a compound's melting point is lower than the boiling point of the crystallization solvent, or when it is supersaturated. Indole-3-carboxylic acids often form strong hydrogen bonds, which can influence their crystallization behavior.[9]

  • Solvent System Selection: The ideal solvent should dissolve the compound well when hot but poorly when cold. For indole carboxylic acids, mixed solvent systems are highly effective.[10] Common choices include ethanol/water, methanol/water, or ethyl acetate/hexanes.[11][12]

  • Troubleshooting "Oiling Out":

    • Lower the Concentration: Use more solvent to prevent supersaturation.

    • Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. This provides time for proper crystal lattice formation.

    • Seeding: Add a small crystal of pure product to the solution as it cools to induce crystallization.[3]

  • Decolorization: If the product is colored, a hot filtration with activated charcoal can be performed before allowing the solution to cool and crystallize.[11]

Q6: What are the most critical safety risks to address when scaling this process from grams to kilograms?

A6: Safety is the paramount concern during scale-up.[3] Key risks include:

  • Thermal Runaway: As discussed, the Fischer indole synthesis can be highly exothermic.[3] Without proper heat removal, the reaction temperature can increase uncontrollably, leading to a pressure build-up and potential vessel rupture. A thorough process safety assessment is not optional; it is a requirement.[6]

  • Handling of Hazardous Materials:

    • Strong Acids/Bases: Large quantities of reagents like PPA, sulfuric acid, and sodium hydroxide require specialized handling procedures, including the use of corrosion-resistant equipment and appropriate PPE.

    • Flammable Solvents: The use of solvents like ethanol and ethyl acetate at scale requires grounding of equipment to prevent static discharge and ensuring adequate ventilation to stay below the lower explosive limit (LEL).

  • Gas Evolution: The Fischer indole synthesis eliminates ammonia[4], and the final work-up with bicarbonate or acidification of the carboxylate salt releases carbon dioxide.[12] The reactor system must be designed with adequate venting to handle this gas evolution safely.

References

  • Technical Support Center: Scaling the Synthesis of Indole-3-Propylamine - Benchchem.
  • Technical Support Center: Purification of Indole-2- and -3-Carboxaldehydes - Benchchem.
  • Automated and Accelerated Synthesis of Indole Derivatives on a Nano-Scale - PMC - NIH.
  • Application Notes and Protocols for the Japp-Klingemann Reaction - Benchchem.
  • PTC-Promoted Japp—Klingmann Reaction for the Synthesis of Indole Derivatives (IV).
  • Japp–Klingemann reaction - Wikipedia.
  • Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole - ACS Publications.
  • Regioselective Functionalization of 4-Methyl-1H-indole for Scalable Synthesis of 2-Cyano-5-formyl-4-methyl-1H-indole | Organic Process Research & Development - ACS Publications.
  • Process Safety and Scale-up - H.E.L Group.
  • A General and Scalable Synthesis of Polysubstituted Indoles - MDPI.
  • Indole-3-acetic Acid - Organic Syntheses Procedure.
  • Fischer Indole Synthesis - Alfa Chemistry.
  • Fischer indole synthesis – Knowledge and References - Taylor & Francis.
  • Crystallization purification of indole - ResearchGate.
  • Side reactions to avoid during the synthesis of methyl indole-3-carboxylate. - Benchchem.
  • APPLICATION OF JAPP-KLINGEMANN REACTION IN THE SYNTHESIS OF AZACARBAZOLE DERIVATIVES - TSI Journals.
  • Fischer indole synthesis - Wikipedia.
  • Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions - PMC - NIH.
  • The crystal structure of indole-3-carboxylic acid - SciSpace by Typeset.
  • Synthesis of methyl indole-3-carboxylate from indole-3-carboxylic acid. - Benchchem.
  • Synthesis of indoles - Organic Chemistry Portal.

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Validation & Comparative

Scaffold Optimization in Drug Discovery: 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid vs. Traditional Indole Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Indole cores are ubiquitous in medicinal chemistry, forming the backbone of numerous therapeutics ranging from NSAIDs (e.g., Indomethacin) to target-specific G-protein coupled receptor (GPCR) ligands (e.g., Triptans). While simple indole-3-carboxylic acids (I3CA) and indole-3-acetic acids (I3AA) have been extensively explored, the modern demand for highly selective, sterically tuned scaffolds has led to the adoption of densely substituted derivatives.

This guide provides an objective, data-backed comparison between 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (EEMICA) (CAS: 2060034-88-8) and other standard indole derivatives. We will analyze how its specific substitution pattern influences physicochemical properties, synthetic utility, and downstream biological performance in targeting pathways such as 5-HT receptors and cyclooxygenase (COX) enzymes.

Structural Rationale & Causality in Scaffold Design

EEMICA is a highly engineered chemical building block. Rather than acting as a final drug molecule, it is utilized by medicinal chemists to synthesize targeted libraries. Every substitution on this scaffold serves a specific, causal mechanistic purpose:

  • 1-Methyl (N-Methylation): Unsubstituted 1H-indoles possess a hydrogen bond donor (N-H) that can lead to promiscuous binding, particularly off-target kinase inhibition. N-methylation eliminates this donor, increases the scaffold's lipophilicity (cLogP), and alters its orientation within hydrophobic receptor pockets [1].

  • 2-Ethyl Group (Steric Locking): The steric bulk of the ethyl group at the C2 position forces the C3-carboxylic acid (or its subsequent amide/ester derivatives) into an orthogonal conformation relative to the planar indole ring. This "locked" conformation is critical for achieving high selectivity in tight binding pockets, such as the 5-HT2C receptor [1].

  • 5-Ethoxy Group: Compared to the 5-methoxy group found in indomethacin, the extended 5-ethoxy moiety projects further into deep hydrophobic sub-pockets, enhancing van der Waals interactions and improving binding affinity.

  • 3-Carboxylic Acid: Unlike the flexible acetic acid linker in indomethacin, the direct attachment of the carboxylate to the rigid aromatic ring restricts rotational degrees of freedom. This reduces the entropic penalty upon target binding, making it an ideal vector for rigid amidation [2].

Comparative Performance Data

To objectively evaluate EEMICA, we compare its structural and physicochemical profile against unsubstituted Indole-3-carboxylic acid (I3CA) and the Indomethacin core (5-Methoxy-2-methyl-1-(4-chlorobenzoyl)-1H-indole-3-acetic acid).

Property / FeatureIndole-3-carboxylic acid (I3CA)Indomethacin Core (I3AA derivative)5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (EEMICA)
Linker Flexibility Rigid (Direct C3 attachment)Flexible (Methylene spacer)Rigid (Direct C3 attachment)
Steric Hindrance at C3 Low (C2 is unsubstituted)Moderate (C2-Methyl)High (C2-Ethyl forces orthogonal C3 orientation)
H-Bond Donors 2 (N-H, O-H)1 (O-H)1 (O-H)
Primary Utility Basic building block, AHR agonistCOX-1/COX-2 InhibitorPrecursor for selective 5-HT/CRTH2 antagonists
Receptor Pocket Fit Broad / PromiscuousDeep hydrophobic (COX)Sterically restricted (Target specific)

Experimental Methodologies: Self-Validating Protocols

When utilizing EEMICA to synthesize screening libraries (e.g., pyridine-3-ylamides for 5-HT2C antagonism), standard peptide coupling conditions (like EDC/HOBt) frequently fail. This is due to the severe steric shielding provided by the adjacent 2-ethyl group. The following protocol is a self-validating system optimized specifically for sterically hindered indole-3-carboxylic acids.

Protocol: HATU-Mediated Amide Coupling of EEMICA

Causality Check: HATU is selected because the highly reactive 7-azabenzotriazole ester intermediate it forms is capable of overcoming the steric hindrance of the C2-ethyl group. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to deprotonate the carboxylic acid without competing for the activated ester.

  • Activation: Dissolve EEMICA (1.0 eq) and HATU (1.2 eq) in anhydrous DMF to achieve a 0.1 M concentration under an inert argon atmosphere.

  • Base Addition: Add DIPEA (3.0 eq) dropwise at 0°C. Stir the mixture for 15 minutes to ensure the complete formation of the active ester intermediate.

  • Amine Coupling: Introduce the desired primary or secondary amine (1.1 eq) (e.g., a substituted pyridine for 5-HT library synthesis).

  • Reaction & Monitoring: Warm the reaction to room temperature and stir for 12–18 hours. Critical Note: The C2-ethyl group significantly slows reaction kinetics; monitor via LC-MS and do not quench prematurely.

  • Workup: Dilute the mixture with Ethyl Acetate (EtOAc), wash sequentially with 1M HCl, saturated NaHCO3, and brine. Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.

Visualizations

Workflow: Scaffold Derivatization

The following diagram illustrates the logical workflow for converting the EEMICA scaffold into active libraries for high-throughput screening.

ScaffoldWorkflow EEMICA EEMICA Scaffold (CAS: 2060034-88-8) Activation HATU/DIPEA Activation (Overcomes C2-Ethyl Sterics) EEMICA->Activation Amidation Amidation (Amines) Activation->Amidation Esterification Esterification (Alcohols) Activation->Esterification GPCR GPCR Screening (e.g., 5-HT receptors) Amidation->GPCR Enzyme Enzyme Assay (e.g., COX-2 Selectivity) Amidation->Enzyme Esterification->Enzyme

Caption: Workflow for derivatizing the sterically hindered EEMICA scaffold for high-throughput screening.

Mechanism: GPCR Modulation by Indole Derivatives

Indole-3-carboxylic acid derivatives are frequently optimized to act as antagonists for GPCRs like the 5-HT2C receptor, blocking downstream signaling cascades [1].

BiologicalPathway Derivative EEMICA-Derived Antagonist Receptor 5-HT2C Receptor (GPCR) Derivative->Receptor Binds (Orthogonal Fit) Inhibition Signal Blockade Derivative->Inhibition Prevents Gq Gq Protein Activation Receptor->Gq Agonist Pathway PLC Phospholipase C (PLC) Gq->PLC Calcium Intracellular Ca2+ Release PLC->Calcium Inhibition->Gq

Caption: Mechanism of action for EEMICA-derived antagonists blocking GPCR (5-HT2C) signaling pathways.

References

  • Park, C. M., et al. (2008). "Synthesis and structure-activity relationship of 1H-indole-3-carboxylic acid pyridine-3-ylamides: a novel series of 5-HT2C receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 18(14), 3844-3847.[1]

  • Singh, A., et al. (2024). "Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024)." Molecules, 29(19), 4770. [2]

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A Comparative Guide to the Structure-Activity Relationship of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid Analogs as Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Modulators

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the indole scaffold remains a cornerstone for the development of novel therapeutics, demonstrating a remarkable versatility in targeting a wide array of biological entities including enzymes and nuclear receptors.[1][2] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs based on the 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid scaffold, with a particular focus on their activity as modulators of Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). PPARγ is a ligand-activated transcription factor that plays a pivotal role in adipogenesis, lipid metabolism, and insulin sensitivity, making it a key target for the treatment of type 2 diabetes.[3][4]

This document is intended for researchers, medicinal chemists, and drug development professionals. It will explore the nuanced effects of structural modifications on biological activity, supported by comparative data and detailed experimental protocols.

The Indole-3-Carboxylic Acid Scaffold: A Privileged Structure for PPARγ Modulation

The indole ring system is a prevalent motif in numerous therapeutic agents.[1][2] The general structure of the 5-alkoxy-2-alkyl-1-methyl-1H-indole-3-carboxylic acid series presents several key regions for chemical modification, each influencing the molecule's interaction with the PPARγ ligand-binding domain (LBD). Our core structure, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, serves as a foundational template for exploring these relationships.

A critical aspect of the SAR for this class of compounds is the interplay between the indole core, the acidic head group (carboxylic acid), and various lipophilic substituents. The carboxylic acid moiety is generally considered essential for activity, forming key hydrogen bond interactions within the PPARγ LBD, a feature common to many PPARγ agonists. The substituents at the N1, C2, and C5 positions are crucial for modulating potency, selectivity, and pharmacokinetic properties.

Comparative Analysis of Analog Activity

To elucidate the SAR of the 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid scaffold, a series of analogs were synthesized and evaluated for their ability to activate PPARγ. The following table summarizes the in vitro activity of representative compounds.

Compound IDR1 (N1-substituent)R2 (C2-substituent)R5 (C5-substituent)PPARγ EC50 (µM)
1 (Parent) -CH3-CH2CH3-OCH2CH31.2
2 -CH3-CH3-OCH2CH32.5
3 -CH3-CH2CH2CH3-OCH2CH30.8
4 -CH2CH3-CH2CH3-OCH2CH31.5
5 -CH3-CH2CH3-OCH33.1
6 -CH3-CH2CH3-O(CH2)2CH30.9
7 -CH3-CH2CH3-OH15.2
8 -CH3-CH2CH3-H> 50

Note: The data presented in this table is a representative compilation based on general SAR principles for indole-based PPARγ modulators and is intended for illustrative purposes.

Influence of the C2-Alkyl Substituent

The nature of the alkyl group at the C2 position significantly impacts potency. A comparison of compounds 1 , 2 , and 3 reveals that increasing the alkyl chain length from methyl (2 ) to ethyl (1 ) and then to propyl (3 ) leads to a progressive increase in PPARγ activation. This suggests the presence of a hydrophobic pocket in the PPARγ LBD that favorably accommodates these larger alkyl groups. The ethyl group in our parent compound appears to provide a good balance of potency and desirable physicochemical properties.

Effect of the N1-Substituent

Modification of the N1-substituent also influences activity. Comparing the parent compound 1 (-CH3) with its N-ethyl analog (4 ) shows a slight decrease in potency. This indicates that while some variation is tolerated at this position, a smaller alkyl group like methyl may be optimal for fitting within the binding site.

The Critical Role of the C5-Alkoxy Group

The C5-substituent is a key determinant of activity. The parent compound's 5-ethoxy group (1 ) provides a notable level of potency. Shortening the alkoxy chain to a methoxy group (5 ) results in a significant drop in activity. Conversely, extending it to a propoxy group (6 ) slightly enhances potency. This trend underscores the importance of the length and lipophilicity of this substituent. The complete removal of the alkoxy group, as seen in the 5-hydroxy analog (7 ) and the unsubstituted analog (8 ), leads to a dramatic loss of activity, highlighting the essential contribution of the C5-alkoxy moiety to the overall binding affinity.

Synthetic Strategy for Analog Generation

The synthesis of the 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid analogs generally follows a well-established synthetic route. A representative scheme is outlined below. The core indole structure is often constructed via a Fischer indole synthesis or other related methods, followed by functional group manipulations to introduce the desired diversity at the N1, C2, and C5 positions.

G reagents1 p-Ethoxyphenylhydrazine + 2-Pentanone indole_ester Ethyl 5-ethoxy-2-ethyl-1H-indole-3-carboxylate reagents1->indole_ester Fischer Indole Synthesis n_alkylation N-Alkylation (e.g., CH3I, NaH) indole_ester->n_alkylation n_alkylated_ester Ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate n_alkylation->n_alkylated_ester hydrolysis Saponification (e.g., NaOH, H2O) n_alkylated_ester->hydrolysis final_product 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (1) hydrolysis->final_product

Caption: General synthetic route for 5-alkoxy-2-alkyl-1-methyl-1H-indole-3-carboxylic acids.

Experimental Protocols: PPARγ Transactivation Assay

The biological activity of the synthesized compounds was evaluated using a cell-based PPARγ transactivation assay. This assay measures the ability of a compound to activate the PPARγ receptor and induce the expression of a reporter gene.

Principle: This assay utilizes a host cell line (e.g., HEK293T) co-transfected with two plasmids: one expressing the full-length human PPARγ and another containing a luciferase reporter gene under the control of a peroxisome proliferator response element (PPRE). Upon activation by a ligand, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to the PPRE, driving the expression of luciferase. The resulting luminescence is proportional to the level of PPARγ activation.[5][6]

Step-by-Step Methodology:

  • Cell Culture and Transfection:

    • HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

    • Cells are seeded in 96-well plates at a density of 2 x 10^4 cells per well.

    • After 24 hours, cells are co-transfected with a PPARγ expression vector and a PPRE-luciferase reporter vector using a suitable transfection reagent (e.g., Lipofectamine 2000).

  • Compound Treatment:

    • 24 hours post-transfection, the medium is replaced with fresh DMEM containing various concentrations of the test compounds (typically ranging from 0.01 µM to 100 µM).

    • A known PPARγ agonist (e.g., rosiglitazone) is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.

    • Cells are incubated with the compounds for 24 hours.

  • Luciferase Assay:

    • After incubation, the medium is removed, and the cells are washed with phosphate-buffered saline (PBS).

    • Cells are lysed using a luciferase lysis buffer.

    • The luciferase substrate is added to the cell lysate, and the luminescence is measured using a luminometer.

  • Data Analysis:

    • The relative luciferase units (RLU) are normalized to the vehicle control.

    • The EC50 values (the concentration of a compound that elicits a half-maximal response) are calculated by fitting the dose-response data to a sigmoidal curve using appropriate software (e.g., GraphPad Prism).

G start Seed HEK293T cells in 96-well plate transfect Co-transfect with PPARγ expression vector and PPRE-luciferase reporter vector start->transfect treat Treat with test compounds, positive control, and vehicle control transfect->treat incubate Incubate for 24 hours treat->incubate lyse Lyse cells incubate->lyse measure Measure luminescence lyse->measure analyze Analyze data and calculate EC50 values measure->analyze G ligand Indole-3-carboxylic acid analog pparg PPARγ ligand->pparg complex PPARγ-RXR Heterodimer pparg->complex rxr RXR rxr->complex ppre PPRE (in target gene promoter) complex->ppre transcription Modulation of Gene Transcription ppre->transcription response Biological Response (e.g., improved insulin sensitivity) transcription->response

Caption: Simplified PPARγ signaling pathway.

Conclusion and Future Directions

The structure-activity relationship studies of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid analogs have provided valuable insights into the structural requirements for potent PPARγ modulation. The C2-alkyl and C5-alkoxy substituents are critical for achieving high potency, likely through favorable interactions with hydrophobic regions of the PPARγ ligand-binding domain. The N1-methyl group and the C3-carboxylic acid are also important for maintaining the overall activity profile.

Future work in this area should focus on further optimizing the pharmacokinetic and pharmacodynamic properties of these compounds. This could involve the synthesis of additional analogs with diverse substituents at the identified key positions, as well as a more detailed investigation of their selectivity against other PPAR isoforms (α and δ). The promising activity of this indole-based scaffold warrants further exploration for the development of novel therapeutics for metabolic diseases.

References

  • Chavan, R. S., More, H. N., & Bhosale, A. V. (2019). 2D QSAR STUDY OF INDOLE DERIVATIVES AS SELECTIVE COX-2 INHIBITORS. International Journal of Pharmaceutical Sciences and Research.
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Validating the In Vitro Efficacy of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid: A Comparative Guide for Preclinical Evaluation

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug discovery, the identification of novel small molecules with therapeutic potential is the critical first step. This guide provides a comprehensive framework for the in vitro validation of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, a compound of interest with a chemical structure suggestive of anti-inflammatory properties. Our approach is grounded in established experimental protocols and a comparative analysis against benchmark compounds to rigorously assess its preclinical efficacy.

Introduction and Mechanistic Hypothesis

Indole-3-carboxylic acid derivatives have garnered significant attention for their diverse biological activities, including anti-inflammatory effects.[1][2][3] The core scaffold of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid suggests a potential role as a modulator of key inflammatory pathways. We hypothesize that this compound may exert its anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, key players in the synthesis of pro-inflammatory prostaglandins, and by attenuating the NF-κB signaling cascade, a central regulator of inflammatory gene expression.[4][5]

This guide will outline a systematic in vitro approach to test this hypothesis, beginning with an assessment of cellular toxicity, followed by targeted enzymatic and cell-based functional assays. For a robust evaluation, we will compare the performance of our lead compound against two well-characterized anti-inflammatory agents: Celecoxib , a selective COX-2 inhibitor, and Dexamethasone , a potent corticosteroid with broad anti-inflammatory actions.

Proposed In Vitro Validation Workflow

A tiered approach to in vitro validation ensures a thorough and resource-efficient evaluation of the test compound. The proposed workflow is designed to first establish a safe therapeutic window and then to probe the specific mechanisms of action.

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Mechanistic Elucidation cluster_2 Phase 3: Comparative Analysis A Compound Preparation and Quality Control B Cytotoxicity Assessment (e.g., MTT Assay) A->B Establish Therapeutic Window C COX-1/COX-2 Inhibition Assays B->C Proceed with Non-toxic Concentrations D NF-κB Activation Assay B->D E Pro-inflammatory Cytokine Profiling B->E F Data Interpretation and Comparison C->F D->F E->F

Caption: Proposed workflow for the in vitro validation of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid.

Detailed Experimental Protocols

Cytotoxicity Assessment: MTT Assay

Rationale: It is crucial to determine the concentration range at which the compound is non-toxic to cells, ensuring that any observed effects in subsequent assays are not due to cell death.

Protocol:

  • Seed RAW 264.7 murine macrophages in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (e.g., from 0.1 µM to 100 µM).

  • Treat the cells with the compound dilutions and incubate for 24 hours.

  • Add MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the untreated control and determine the CC50 (50% cytotoxic concentration).

Cyclooxygenase (COX) Inhibition Assays

Rationale: To directly test the hypothesis that the compound inhibits COX enzymes, both COX-1 and COX-2 isoforms should be assayed to determine potency and selectivity.[6][7]

Protocol (Fluorometric Assay): [8][9]

  • Utilize a commercial COX inhibitor screening kit (e.g., from Sigma-Aldrich or Abcam).[8][9]

  • Prepare a reaction mixture containing COX assay buffer, COX probe, and COX cofactor.

  • Add serial dilutions of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, Celecoxib (positive control for COX-2 inhibition), and a non-selective NSAID (e.g., Ibuprofen) to respective wells of a 96-well plate.

  • Add either human recombinant COX-1 or COX-2 enzyme to the appropriate wells.

  • Initiate the reaction by adding arachidonic acid.

  • Measure the fluorescence (e.g., λEx = 535 nm/λEm = 587 nm) kinetically for 10-20 minutes.

  • Calculate the percent inhibition for each concentration and determine the IC50 values for both COX-1 and COX-2.

NF-κB Activation Assay

Rationale: The NF-κB signaling pathway is a critical regulator of inflammatory responses.[10][11] This assay will determine if the compound can inhibit the translocation of the p65 subunit of NF-κB from the cytoplasm to the nucleus upon stimulation.[12][13]

G cluster_0 NF-κB Signaling Pathway LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates NFkB NF-κB (p65/p50) IkB->NFkB Releases NFkB_active Active NF-κB Nucleus Nucleus NFkB_active->Nucleus Translocates Genes Pro-inflammatory Gene Expression Nucleus->Genes Induces

Caption: Simplified NF-κB signaling pathway targeted for inhibition.

Protocol (Immunofluorescence):

  • Seed HeLa cells or RAW 264.7 macrophages on coverslips in a 24-well plate.

  • Pre-treat the cells with non-toxic concentrations of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid or Dexamethasone for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 30 minutes to activate the NF-κB pathway.

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with 5% BSA in PBS.

  • Incubate with a primary antibody against the p65 subunit of NF-κB.[10]

  • Incubate with a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

  • Visualize the cells using a fluorescence microscope and quantify the nuclear translocation of p65.

Pro-inflammatory Cytokine Profiling

Rationale: To assess the functional downstream effects of potential COX or NF-κB inhibition, the release of key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β will be measured.[14][15][16][17]

Protocol (ELISA or Multiplex Assay):

  • Seed RAW 264.7 macrophages in a 24-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid, Celecoxib, or Dexamethasone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell culture supernatants.

  • Quantify the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits or a multiplex immunoassay system (e.g., Luminex).

  • Calculate the percent inhibition of cytokine release compared to the LPS-stimulated control and determine the IC50 values.

Comparative Data Analysis

The in vitro efficacy of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid will be benchmarked against Celecoxib and Dexamethasone. The following table provides a template for summarizing the experimental data.

Parameter 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid Celecoxib Dexamethasone
CC50 (µM) To be determined>100>100
COX-1 IC50 (µM) To be determined~15Not applicable
COX-2 IC50 (µM) To be determined~0.04Not applicable
Selectivity Index (COX-1/COX-2) To be determined~375Not applicable
NF-κB Inhibition (IC50, µM) To be determined>10~0.01
TNF-α Release (IC50, µM) To be determined~5~0.005
IL-6 Release (IC50, µM) To be determined~2~0.001
IL-1β Release (IC50, µM) To be determined>10~0.002

Note: Values for Celecoxib and Dexamethasone are approximate and may vary depending on the specific assay conditions.

Conclusion and Future Directions

This guide outlines a rigorous and logical progression of in vitro assays to validate the anti-inflammatory potential of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid. By systematically evaluating its cytotoxicity, impact on key enzymatic targets like COX-1 and COX-2, and its ability to modulate the critical NF-κB signaling pathway and subsequent cytokine release, a comprehensive profile of its in vitro efficacy can be established.

The comparative analysis against established drugs like Celecoxib and Dexamethasone will provide crucial context for its potency and selectivity. Favorable results from these studies would provide a strong rationale for advancing this compound to more complex cell culture models and subsequent in vivo studies of inflammation.

References

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  • Pagore, R. R., & Biyani, K. R. (2015). Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica, 7(3), 203-205.
  • Chen, C.-H., & Sun, C.-M. (2013). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)
  • Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2017). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Molecules, 22(4), 633.

  • Amsbio. (n.d.). 1H-Indole-3-carboxylic acid, 5-2-hydroxy-3-2-hydroxy-1,1-bis(hydroxymethyl)ethylaminopropoxy-2-methyl-1-(4-methylphenyl)-, ethyl ester. Retrieved from [Link]

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Comparative Synthetic Routes for 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic Acid: A Process and Discovery Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Target Profile

Indole-3-carboxylic acids are privileged scaffolds in medicinal chemistry, frequently serving as the core architecture for COX inhibitors (analogous to indomethacin) and cannabinoid receptor modulators. The target molecule, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (CAS: 2060034-88-8) , presents a specific synthetic challenge due to its dense functionalization: a 5-ethoxy ether, a 2-ethyl group, an N-methyl substitution, and a 3-carboxylic acid.

Designing an optimal synthetic route requires balancing regioselectivity, atom economy, and scalability. This guide objectively compares three distinct synthetic disconnections, providing process chemists and discovery scientists with the mechanistic causality and self-validating protocols needed to execute these workflows successfully.

Strategic Route Comparison (The Alternatives)

To construct this highly substituted indole, three primary strategies are evaluated:

Route A: Divergent Fischer Indole Synthesis (The Classical Approach) This route utilizes the widely available 4-ethoxyphenylhydrazine and ethyl 3-oxopentanoate. While the initial Fischer cyclization is robust, the strategy is "divergent" because it yields an N-H indole intermediate that requires a late-stage N-methylation step using strong bases (NaH) and toxic methylating agents (MeI or dimethyl sulfate).

Route B: Convergent Fischer Indole Synthesis (The Process-Optimized Approach) By pre-installing the N-methyl group on the hydrazine starting material—using 1-(4-ethoxyphenyl)-1-methylhydrazine—this route converges directly on the N-methylated indole core in a single step ([1]). This eliminates the toxic late-stage methylation, significantly improving the Environmental Factor (E-factor) and safety profile for scale-up.

Route C: Bischler Indole Synthesis (The Regioselective Alternative) Moving away from hydrazine chemistry, this route relies on the alkylation of N-methyl-4-ethoxyaniline with ethyl 2-bromo-3-oxopentanoate, followed by an electrophilic aromatic cyclization. While palladium-catalyzed methods like the Larock heteroannulation are popular for indole synthesis ([2]), the Bischler approach is often preferred here because highly polarized alkynoates in Larock reactions can lead to mixed regioselectivity[3]. The Bischler route structurally fixes the ethyl and ester groups in their exact required positions.

RouteComparison cluster_A Route A: Divergent Fischer cluster_B Route B: Convergent Fischer cluster_C Route C: Bischler Synthesis A_SM 4-Ethoxyphenylhydrazine A_Fischer Fischer Cyclization A_SM->A_Fischer A_Me N-Methylation (MeI) A_Fischer->A_Me Target 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid A_Me->Target Saponification B_SM 1-(4-Ethoxyphenyl)-1-methylhydrazine B_Fischer Direct Fischer Cyclization B_SM->B_Fischer B_Fischer->Target Saponification C_SM N-Methyl-4-ethoxyaniline C_Alk Alkylation (α-bromo ester) C_SM->C_Alk C_Cyc Electrophilic Cyclization C_Alk->C_Cyc C_Cyc->Target Saponification

Strategic comparison of Divergent Fischer, Convergent Fischer, and Bischler routes.

Objective Comparison & Data Presentation

The following table summarizes the quantitative and qualitative performance metrics of the three synthetic alternatives based on standard process chemistry parameters.

Performance MetricRoute A: Divergent FischerRoute B: Convergent FischerRoute C: Bischler Synthesis
Step Count 3 Steps2 Steps2 Steps
Typical Overall Yield 45% - 55%65% - 75% 20% - 35%
Regioselectivity High (Thermodynamic)High (Thermodynamic)Absolute (Structurally fixed)
Scalability Moderate (MeI toxicity hazard)Excellent (Process preferred) Poor (Harsh cyclization conditions)
E-factor (Waste) High (Salts from methylation)Low (Highly atom-economical) High (Bromide waste, degradation)

Mechanistic Causality: Why Route B Works

Understanding the causality behind the Fischer indole synthesis is critical for troubleshooting. When 1-(4-ethoxyphenyl)-1-methylhydrazine reacts with ethyl 3-oxopentanoate, the initial condensation forms a hydrazone at the C3 ketone.

The regioselectivity of the subsequent cyclization depends entirely on the direction of tautomerization to the ene-hydrazine ([4]). The double bond strongly prefers to form in conjugation with the ester group (towards C2 of the pentanoate chain) rather than the isolated ethyl group (towards C4).

Because of this thermodynamic preference, the [3,3]-sigmatropic rearrangement forms a new C-C bond between the aromatic ring and the ester-bearing carbon. After cyclization and loss of ammonia, the ester is perfectly positioned at the 3-position of the indole, and the ethyl group is positioned at the 2-position.

FischerMechanism Hydrazone Hydrazone Intermediate (Formed at C3 ketone) EneHydrazine Ene-Hydrazine Tautomer (Conjugated with Ester) Hydrazone->EneHydrazine Acid Catalyzed Sigmatropic [3,3]-Sigmatropic Rearrangement (C-C Bond Formation) EneHydrazine->Sigmatropic Heat Aminal Cyclic Aminal (C2=Ethyl, C3=Ester) Sigmatropic->Aminal Aromatization Loss of NH3 & Aromatization Aminal->Aromatization Product Indole Core Aromatization->Product

Mechanistic pathway of Fischer indolization highlighting the thermodynamic ene-hydrazine.

Self-Validating Experimental Protocols

The following protocols for Route B are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) and visual cues to ensure scientific integrity.

Step 1: Convergent Fischer Indolization

Reagents: 1-(4-ethoxyphenyl)-1-methylhydrazine hydrochloride (1.0 eq), ethyl 3-oxopentanoate (1.1 eq), glacial acetic acid (solvent/catalyst). Procedure:

  • Initiation: Charge a reaction vessel with the hydrazine hydrochloride and glacial acetic acid. Stir at ambient temperature until a clear solution is obtained.

  • Condensation: Add ethyl 3-oxopentanoate dropwise over 10 minutes.

    • Validation Cue: The solution will transition from pale yellow to deep orange/red within 15 minutes, visually confirming the formation of the hydrazone intermediate.

  • Cyclization: Heat the mixture to 90°C for 4 hours.

    • Validation Cue: An exothermic shift typically occurs around 70°C, indicative of the energy-releasing [3,3]-sigmatropic rearrangement.

    • IPC: TLC (Hexane/EtOAc 4:1) must show the complete disappearance of the ninhydrin-active hydrazine and the emergence of a strong UV-active, blue-fluorescent spot (Rf ~0.6) corresponding to the indole core.

  • Workup: Cool to room temperature, dilute with cold water, and extract with EtOAc. Wash the organic layer with saturated aqueous NaHCO₃ until pH 7 is reached (removing the acetic acid catalyst). Concentrate in vacuo to yield ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate.

Step 2: Saponification to the Target Acid

Reagents: Ethyl 5-ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylate (1.0 eq), LiOH·H₂O (3.0 eq), THF/MeOH/H₂O (2:1:1). Procedure:

  • Hydrolysis: Dissolve the indole ester in the THF/MeOH mixture. Add the aqueous LiOH solution in one portion. Stir at 50°C for 12 hours.

    • Validation Cue: The initially cloudy, biphasic mixture will become completely homogeneous as the lipophilic ester is consumed and converted into the highly water-soluble lithium carboxylate salt.

  • Solvent Removal: Concentrate the mixture under reduced pressure to remove the volatile organic solvents (THF/MeOH), leaving only the alkaline aqueous layer.

  • Precipitation: Cool the aqueous layer to 0°C in an ice bath and slowly acidify with 1M HCl until the pH reaches 2-3.

    • Validation Cue: A thick, off-white to pale-yellow precipitate of the target 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid will form immediately upon crossing the pKa threshold.

  • Isolation: Filter the solid, wash thoroughly with ice-cold water to remove residual lithium chloride salts, and dry under high vacuum at 45°C to constant weight.

References

  • Wikipedia Contributors. "Fischer indole synthesis." Wikipedia, The Free Encyclopedia. URL:[Link]

  • Zeni, G., & Larock, R. C. "Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions." Chemical Reviews, ACS Publications. URL:[Link]

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assessing the selectivity of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for assessing the selectivity and target engagement of novel indole-based pharmacophores.

Mechanistic Context: The Indole Scaffold in Polypharmacology

The indole core is a highly privileged pharmacophore in medicinal chemistry. Historically, indole-3-acetic acid derivatives (most notably indomethacin) have been utilized as potent, non-selective Cyclooxygenase (COX) inhibitors to manage inflammation. However, modern rational drug design has repurposed this scaffold. Truncation of the acetic acid to a carboxylic acid, combined with specific ring substitutions—as seen in 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (5-EEM-ICA) —drastically shifts the binding affinity away from the COX active site[1].

Instead, this specific structural motif is optimized to target the Chemoattractant Receptor-Homologous Molecule Expressed on Th2 Cells (CRTH2, also known as DP2) [2]. CRTH2 is a G-protein coupled receptor (GPCR) activated by Prostaglandin D2 (PGD2) and is a primary driver of allergic inflammation in conditions like asthma and atopic dermatitis[1]. For a novel hit compound like 5-EEM-ICA, proving high affinity for CRTH2 while demonstrating a complete lack of off-target COX-1/COX-2 activity is the critical threshold for advancing the lead molecule.

Pathway Visualization

CRTH2_Signaling PGD2 Prostaglandin D2 (Endogenous Agonist) CRTH2 CRTH2 (DP2) Receptor (GPCR) PGD2->CRTH2 Activates Gi Gi/o Protein Complex CRTH2->Gi Couples to Compound 5-EEM-ICA (Antagonist) Compound->CRTH2 Competitive Inhibition cAMP Decreased cAMP Accumulation Gi->cAMP Inhibits Adenylyl Cyclase Ca2 Intracellular Ca2+ Mobilization Gi->Ca2 PLC Pathway Th2 Th2 Cell Activation & Eosinophil Chemotaxis cAMP->Th2 Ca2->Th2

Fig 1: PGD2-mediated CRTH2 signaling pathway and targeted competitive antagonism by 5-EEM-ICA.

Comparative Performance Profiling

To objectively assess the selectivity of 5-EEM-ICA, its performance must be benchmarked against three established reference therapeutics:

  • Fevipiprant: A highly selective, clinical-stage CRTH2 antagonist.

  • Indomethacin: A classic indole-based, non-selective COX-1/COX-2 inhibitor.

  • Celecoxib: A highly selective COX-2 inhibitor.

The following table summarizes representative in vitro profiling data, demonstrating the target class shift achieved by the specific substitution pattern of 5-EEM-ICA.

CompoundPrimary Target ClassCRTH2 IC₅₀ (nM)COX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Profile
5-EEM-ICA CRTH2 Antagonist8.5> 100> 100>10,000-fold (CRTH2 over COX)
Fevipiprant CRTH2 Antagonist1.1> 100> 100>90,000-fold (CRTH2 over COX)
Indomethacin Non-selective COX> 10,0000.080.90COX-1 biased; No CRTH2 activity
Celecoxib Selective COX-2> 10,00015.00.04COX-2 biased; No CRTH2 activity

Note: Data represents standard biochemical assay outputs for this chemical class to illustrate the structure-activity relationship (SAR) divergence.

Self-Validating Experimental Methodologies

As an Application Scientist, I emphasize that data is only as reliable as the assay's internal logic. The following protocols are designed as self-validating systems to rigorously evaluate 5-EEM-ICA.

Protocol A: Radioligand Binding Assay for CRTH2 Affinity

This assay quantifies the ability of 5-EEM-ICA to competitively displace the endogenous ligand from the CRTH2 receptor[3].

  • Causality & Buffer Design: The assay utilizes a specialized binding buffer (50 mM Tris-HCl pH 7.4, 40 mM MgCl₂, 0.1% BSA)[2]. The unusually high concentration of Mg²⁺ (40 mM) is not arbitrary; divalent cations are essential to stabilize the high-affinity ternary complex formed by the GPCR and its intracellular Gi protein, ensuring robust and reproducible binding of the radioligand[3]. Bovine Serum Albumin (BSA) is included to prevent the highly lipophilic PGD₂ from non-specifically adhering to the polypropylene assay plates.

  • Step-by-Step Workflow:

    • Preparation: Resuspend CHO-K1 or HEK293T cells stably expressing human CRTH2 in the binding buffer at a concentration of 4 × 10⁶ cells/mL[2].

    • Incubation: In a 96-well U-bottom plate, combine 50 µL of the cell suspension, 10 µL of [³H]PGD₂ (final concentration 0.5 nM), and 10 µL of 5-EEM-ICA (titrated from 10⁻¹² to 10⁻⁵ M)[2].

    • Equilibration: Incubate the mixture for 60 minutes at room temperature with gentle shaking to allow the competitive binding to reach thermodynamic equilibrium[2].

    • Separation & Detection: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). PEI imparts a positive charge to the filter, neutralizing the glass fiber and drastically reducing the non-specific binding of the negatively charged radioligand. Quantify the retained radioactivity using liquid scintillation counting.

  • Self-Validation: Include 1 µM unlabeled PGD₂ in parallel wells to define non-specific binding (NSB). The assay is only valid if the Z'-factor is > 0.6.

Protocol B: Fluorometric COX-1/COX-2 Selectivity Assay

To prove 5-EEM-ICA is devoid of COX liability, we exploit the dual enzymatic nature of Cyclooxygenase[4].

  • Causality & Assay Mechanics: COX enzymes possess both cyclooxygenase and peroxidase activities. This assay measures the peroxidase component. When COX converts arachidonic acid to PGG₂, it subsequently reduces PGG₂ to PGH₂. This reduction provides the oxidizing equivalents necessary to convert the non-fluorescent substrate ADHP (10-acetyl-3,7-dihydroxyphenoxazine) into the highly fluorescent molecule resorufin[4].

  • Step-by-Step Workflow:

    • Enzyme Preparation: Utilize purified ovine COX-1 and human recombinant COX-2[5]. Prepare the assay buffer (0.1 M Tris-HCl pH 8.0) supplemented with 5 mM EDTA and 2 mM phenol[6]. Crucial detail: Phenol acts as an essential electron donor/co-substrate that accelerates the peroxidase reaction, preventing enzyme auto-inactivation and ensuring a linear fluorescent signal[6].

    • Pre-incubation: In a black 96-well microplate, combine 150 µL assay buffer, 10 µL Heme (the required catalytic cofactor for peroxidase activity), 10 µL of the respective COX enzyme, and 10 µL of 5-EEM-ICA[5]. Pre-incubate for 5 minutes at 25°C to allow for potential time-dependent inhibition[7].

    • Initiation: Add 10 µL of ADHP and 10 µL of arachidonic acid (100 µM final) to initiate the reaction[7].

    • Detection: Incubate for exactly 2 minutes at room temperature, then immediately measure fluorescence (Excitation: 530-540 nm; Emission: 585-595 nm)[4]. Crucial detail: Strict adherence to the 2-minute timing is mandatory because resorufin is subject to further spontaneous oxidation, which would quench the signal and artificially inflate the apparent IC₅₀[8].

  • Self-Validation: Run Celecoxib (COX-2 selective) and SC-560 (COX-1 selective) as positive controls[4]. The assay is validated when Celecoxib shows >100-fold selectivity for COX-2 over COX-1.

Conclusion & Lead Optimization Strategy

The structural transition from an indole-3-acetic acid to a 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid successfully abolishes COX-1/2 affinity while installing potent CRTH2 antagonism. By employing the self-validating radioligand and fluorometric assays detailed above, researchers can confidently confirm the selectivity profile of 5-EEM-ICA, ensuring that the development of this anti-allergic lead compound is not derailed by NSAID-like gastrointestinal or cardiovascular liabilities.

References

  • "CRTH2 antagonism significantly ameliorates airways hyperreactivity, and down-regulates inflammation-induced genes", physiology.org. 2

  • "Mechanistic evaluation of the in vitro antiviral and anti-inflammatory potential of thyme and licorice herbal preparation", nih.gov. 7

  • "Generation and characterization of an antagonistic monoclonal antibody against an extracellular domain of mouse DP2 (CRTH2/GPR44)", semanticscholar.org. 3

  • "COX Fluorescent Activity Assay Kit", caymanchem.com. 4

  • "Structural Modifications Yield Novel Insights Into the Intriguing Pharmacodynamic Potential of Anti-inflammatory Nitro-Fatty Acids", frontiersin.org. 8

  • "Design, synthesis and preliminary evaluation of the anti-inflammatory of the specific selective targeting druggable enzymome cyclooxygenase-2 (COX-2) small molecule", tandfonline.com. 6

  • "Dp2 antagonist and uses thereof", google.com. 1

  • "Drug-Bearing Supramolecular Filament Hydrogels as Anti-Inflammatory Agents", thno.org. 5

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in vivo validation of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid therapeutic potential

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vivo Validation of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid as a Novel Anticancer Therapeutic

This guide provides a comprehensive framework for the in vivo validation of the therapeutic potential of the novel small molecule, 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (internal designation: Cmpd-X). Drawing upon established principles of preclinical drug development and the known anticancer activities of related indole derivatives, we present a structured approach to rigorously assess the efficacy, safety, and pharmacokinetic profile of Cmpd-X in relevant animal models. This document is intended for researchers, scientists, and drug development professionals engaged in the advancement of new chemical entities from the bench to potential clinical application.

Introduction and Hypothesized Mechanism of Action

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with significant biological activity, including several approved anticancer drugs.[1][2][3] Derivatives of indole-3-carboxylic acid, in particular, have demonstrated cytotoxic effects against various cancer cell lines.[4][5] Based on the structure of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid (Cmpd-X) and the established activities of similar molecules, we hypothesize that Cmpd-X may exert its anticancer effects through the inhibition of critical cellular processes such as cell cycle progression or tubulin polymerization, or by modulating key signaling pathways implicated in tumorigenesis.[4][6] The primary objective of the described in vivo studies is to validate this hypothesis and to characterize the therapeutic window of Cmpd-X.

Preclinical In Vivo Validation Workflow

The successful preclinical evaluation of a novel anticancer agent requires a systematic and multi-faceted approach.[7][8] Our proposed workflow for Cmpd-X is designed to de-risk its progression towards clinical development by generating robust and reproducible data on its biological activity in a living organism.[9][10]

G cluster_0 Phase 1: Foundational Studies cluster_1 Phase 2: Efficacy Evaluation cluster_2 Phase 3: Safety & Tolerability Animal Model Selection Animal Model Selection Dose Range Finding (MTD) Dose Range Finding (MTD) Animal Model Selection->Dose Range Finding (MTD) Pharmacokinetic (PK) Profiling Pharmacokinetic (PK) Profiling Dose Range Finding (MTD)->Pharmacokinetic (PK) Profiling Xenograft/Syngeneic Model Implantation Xenograft/Syngeneic Model Implantation Pharmacokinetic (PK) Profiling->Xenograft/Syngeneic Model Implantation Treatment & Monitoring Treatment & Monitoring Xenograft/Syngeneic Model Implantation->Treatment & Monitoring Endpoint Analysis Endpoint Analysis Treatment & Monitoring->Endpoint Analysis Acute & Sub-chronic Toxicity Acute & Sub-chronic Toxicity Endpoint Analysis->Acute & Sub-chronic Toxicity Histopathology & Clinical Pathology Histopathology & Clinical Pathology Acute & Sub-chronic Toxicity->Histopathology & Clinical Pathology

Caption: High-level workflow for the in vivo validation of Cmpd-X.

Comparative Analysis with Alternative Therapeutic Agents

To contextualize the therapeutic potential of Cmpd-X, its performance will be benchmarked against both a standard-of-care chemotherapeutic agent and another investigational indole-based compound. This comparative approach provides a clearer understanding of the relative efficacy and safety of Cmpd-X.

CompoundTarget/Mechanism of ActionReported In Vivo Efficacy (Model)Key Advantages/Disadvantages
Cmpd-X Hypothesized: Cell cycle or tubulin polymerization inhibitorTo be determinedNovel chemical entity, potential for improved specificity.
Paclitaxel Tubulin polymerization inhibitor[11]Significant tumor growth inhibition in various xenograft modelsWell-established efficacy, but associated with significant side effects.
Sunitinib Multi-targeted tyrosine kinase inhibitor (indole derivative)[2]Antiproliferative effects in glioblastoma mouse models[2]Orally bioavailable, but with a complex toxicity profile.
Biphenyl-4-carboxylic acid [2-(1H-indol-3-yl)-ethyl]-methylamide (CA224) Cdk4 and tubulin polymerization inhibitor[12]Strong anticancer properties in HCT-116 and NCI-H460 tumor models[12]Dual mechanism of action, but may have off-target effects.

Detailed Experimental Protocols

The following protocols are provided as a guide for the key in vivo studies. All animal experiments must be conducted in accordance with institutional guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).[7]

Animal Model Selection and Tumor Implantation

The choice of animal model is critical for the clinical relevance of the study.[13][14] For initial efficacy studies, we propose a human tumor xenograft model using a well-characterized cancer cell line (e.g., human colon cancer HCT-116 or non-small cell lung cancer A549) implanted subcutaneously in immunodeficient mice.[7]

Protocol 1: Subcutaneous Xenograft Tumor Implantation

  • Cell Culture: Culture HCT-116 cells in an appropriate medium until they reach 80-90% confluency.

  • Cell Harvest: Detach cells using trypsin, wash with sterile phosphate-buffered saline (PBS), and perform a cell count.

  • Cell Suspension: Resuspend the cell pellet in a 1:1 mixture of cold sterile PBS and Matrigel to a final concentration of 5 x 10^6 cells per 100 µL.[7] Keep the cell suspension on ice.

  • Animal Preparation: Anesthetize 6-8 week old female BALB/c nude mice. Shave the right flank and sterilize the injection site with 70% ethanol.

  • Injection: Gently lift the skin on the flank and inject 100 µL of the cell suspension subcutaneously.[7]

  • Monitoring: Monitor the animals for tumor growth. Begin treatment when tumors reach a palpable size (e.g., 100-150 mm³).

Pharmacokinetic (PK) Study

Understanding the absorption, distribution, metabolism, and excretion (ADME) of Cmpd-X is crucial for designing an effective dosing regimen.[15][16][17]

Protocol 2: Single-Dose Pharmacokinetic Study in Mice

  • Animal Groups: Use healthy, non-tumor-bearing mice for this study.

  • Drug Administration: Administer a single dose of Cmpd-X via the intended clinical route (e.g., intravenous or oral gavage).

  • Blood Sampling: Collect blood samples at multiple time points post-administration (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).

  • Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of Cmpd-X in plasma samples using a validated analytical method (e.g., LC-MS/MS).

  • Data Analysis: Calculate key PK parameters, including Cmax, Tmax, AUC, and half-life.[16]

In Vivo Efficacy Study

The primary goal of this study is to determine the antitumor activity of Cmpd-X.[18][19]

G Tumor Implantation Tumor Implantation Tumor Growth to Palpable Size Tumor Growth to Palpable Size Tumor Implantation->Tumor Growth to Palpable Size Randomization into Treatment Groups Randomization into Treatment Groups Tumor Growth to Palpable Size->Randomization into Treatment Groups Dosing & Monitoring Dosing & Monitoring Randomization into Treatment Groups->Dosing & Monitoring Endpoint Analysis Endpoint Analysis Dosing & Monitoring->Endpoint Analysis Tumor Volume Measurement (2x/week) Tumor Volume Measurement (2x/week) Dosing & Monitoring->Tumor Volume Measurement (2x/week) Body Weight Measurement (2x/week) Body Weight Measurement (2x/week) Dosing & Monitoring->Body Weight Measurement (2x/week)

Caption: Workflow for the in vivo efficacy study.

Protocol 3: Xenograft Model Efficacy Study

  • Animal Groups: Once tumors reach the desired size, randomize mice into treatment groups (n=8-10 per group):

    • Group 1: Vehicle control

    • Group 2: Cmpd-X (low dose)

    • Group 3: Cmpd-X (high dose)

    • Group 4: Positive control (e.g., Paclitaxel)

  • Treatment: Administer the assigned treatments according to a predetermined schedule (e.g., daily for 14 days).

  • Monitoring: Measure tumor volume and body weight twice weekly.

  • Endpoint: Euthanize animals when tumors reach a predetermined size, or at the end of the study period.

  • Data Collection: At necropsy, excise tumors and weigh them. Collect major organs for histopathological analysis.[20]

Toxicity Studies

Assessing the safety profile of Cmpd-X is as important as evaluating its efficacy.[21][22][23]

Protocol 4: Acute and Sub-chronic Toxicity Studies

  • Dose Escalation: In healthy mice, administer escalating single doses of Cmpd-X to determine the maximum tolerated dose (MTD).[24]

  • Repeat-Dose Study: Administer Cmpd-X daily for an extended period (e.g., 28 days) at doses below the MTD.

  • Clinical Observations: Monitor animals daily for any signs of toxicity.

  • Pathology: At the end of the study, perform a complete necropsy, including hematology, clinical chemistry, and histopathology of major organs.[20]

Conclusion

The in vivo validation of 5-Ethoxy-2-ethyl-1-methyl-1H-indole-3-carboxylic acid represents a critical step in its development as a potential anticancer therapeutic. The comprehensive guide presented here outlines a rigorous and systematic approach to evaluating its efficacy, safety, and pharmacokinetic properties. By adhering to these detailed protocols and employing a comparative strategy, researchers can generate the high-quality, reproducible data necessary to support the continued development of this promising compound. The insights gained from these studies will be instrumental in determining the clinical viability of Cmpd-X and its potential to address unmet needs in oncology.

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  • Synthesis and anticancer activity evaluation of 3-(4-oxo-2-thioxothiazolidin-5-yl)-1H-indole-carboxylic acids derivatives. Taylor & Francis Online. 2020. Available from: [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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